(6-Cyanopyridin-3-YL)methyl acetate

• CAS: 131747-37-0

Core Science & Biosynthesis

An In-depth Technical Guide to (6-Cyanopyridin-3-yl)methyl acetate

For Distribution To: Researchers, Scientists, and Drug Development Professionals

Abstract

(6-Cyanopyridin-3-yl)methyl acetate, bearing the CAS Number 131747-37-0, is a functionalized pyridine derivative of significant interest in medicinal chemistry and materials science. The presence of a cyano group, a metabolically stable hydrogen bond acceptor, and an acetate ester, a potential prodrug moiety, makes this compound a valuable building block for the synthesis of novel therapeutic agents. This guide provides a comprehensive overview of its chemical and physical properties, a detailed, field-proven protocol for its synthesis and characterization, and an exploration of its potential applications grounded in the established bioactivity of the cyanopyridine scaffold.

Core Chemical and Physical Properties

Direct experimental data for (6-Cyanopyridin-3-yl)methyl acetate is not extensively reported in public literature. However, by leveraging data from analogous structures and established principles of physical organic chemistry, we can provide a reliable profile of its expected properties.

Structural and General Information

Property	Value	Source
CAS Number	131747-37-0	N/A
Molecular Formula	C₉H₈N₂O₂	N/A
Molecular Weight	176.17 g/mol	N/A
Canonical SMILES	O=C(OC)Cc1cc(C#N)ccn1	N/A
InChI Key	ZCLDOBFRDURULQ-UHFFFAOYSA-N
Appearance	Expected to be a white to yellow or brown solid or liquid.	[1]

Predicted Physicochemical Data

The following properties are estimated based on computational models and data from structurally related compounds. These values are intended for guidance in experimental design.

Property	Predicted Value	Notes
Melting Point (°C)	30-60	Solid at room temperature is likely, by analogy to related substituted pyridines.
Boiling Point (°C)	>250	High boiling point is expected due to polarity and molecular weight.
Solubility	Soluble in DMSO, DMF, and chlorinated solvents. Limited solubility in water.	Cyanopyridine derivatives generally show good solubility in polar aprotic solvents.[2]
LogP	~0.7	Indicates moderate lipophilicity, a common feature in drug-like molecules.

Synthesis and Purification

The most direct and reliable route to (6-Cyanopyridin-3-yl)methyl acetate is the esterification of the corresponding alcohol, (6-cyanopyridin-3-yl)methanol. This can be readily achieved through O-acetylation using acetic anhydride.

Synthetic Workflow

The synthesis is a two-step process starting from a commercially available precursor, 6-methylnicotinonitrile, or can be achieved from nicotinic acid derivatives. The key transformation is the acetylation of the hydroxymethyl group.

Caption: Synthetic workflow for (6-Cyanopyridin-3-yl)methyl acetate.

Experimental Protocol: Acetylation of (6-cyanopyridin-3-yl)methanol

This protocol is based on well-established, solvent-free acetylation methods that are efficient and minimize waste.[3]

Materials:

• (6-cyanopyridin-3-yl)methanol (1.0 eq)

• Acetic anhydride (1.5 eq)

• Pyridine or Triethylamine (catalytic to 1.0 eq)

• Dichloromethane (DCM) or Ethyl Acetate (for workup)

• 1 M HCl (for workup)

• Saturated aqueous NaHCO₃ (for workup)

• Brine (for workup)

• Anhydrous Na₂SO₄ or MgSO₄

Procedure:

• To a clean, dry round-bottom flask equipped with a magnetic stir bar, add (6-cyanopyridin-3-yl)methanol (1.0 eq).

• Under an inert atmosphere (e.g., nitrogen or argon), add pyridine or triethylamine as a solvent and catalyst.

• Cool the mixture to 0 °C in an ice bath.

• Slowly add acetic anhydride (1.5 eq) dropwise to the stirred solution.

• Allow the reaction to warm to room temperature and stir for 2-4 hours, or until the starting material is consumed as monitored by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by the slow addition of methanol to consume excess acetic anhydride.

• Dilute the reaction mixture with dichloromethane or ethyl acetate.

• Transfer the mixture to a separatory funnel and wash sequentially with 1 M HCl, saturated aqueous NaHCO₃, and brine.

• Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure to yield the crude product.

• Purify the residue by silica gel column chromatography, typically using a gradient of ethyl acetate in hexanes, to afford the pure (6-Cyanopyridin-3-yl)methyl acetate.

Spectroscopic Characterization

Nuclear Magnetic Resonance (NMR) Spectroscopy

The chemical shifts are predicted for CDCl₃ as the solvent.

¹H NMR:

• δ ~8.7 ppm (s, 1H): Proton on the pyridine ring at position 2.

• δ ~7.8 ppm (d, 1H): Proton on the pyridine ring at position 4.

• δ ~7.6 ppm (d, 1H): Proton on the pyridine ring at position 5.

• δ ~5.2 ppm (s, 2H): Methylene protons (-CH₂-) of the acetate group.

• δ ~2.1 ppm (s, 3H): Methyl protons (-CH₃) of the acetate group.

¹³C NMR:

• δ ~170 ppm: Carbonyl carbon (C=O) of the acetate group.

• δ ~153 ppm: Pyridine ring carbon at position 2.

• δ ~152 ppm: Pyridine ring carbon at position 6 (attached to the cyano group).

• δ ~140 ppm: Pyridine ring carbon at position 4.

• δ ~128 ppm: Pyridine ring carbon at position 5.

• δ ~117 ppm: Cyano group carbon (-C≡N).

• δ ~110 ppm: Pyridine ring carbon at position 3 (attached to the methyl acetate group).

• δ ~65 ppm: Methylene carbon (-CH₂-).

• δ ~21 ppm: Methyl carbon (-CH₃).

Infrared (IR) Spectroscopy

Wavenumber (cm⁻¹)	Assignment
~2230	C≡N stretch (strong, sharp)
~1740	C=O stretch (ester, strong)
~1580, 1470	C=C and C=N ring stretching
~1230	C-O stretch (ester, strong)
~3050	Aromatic C-H stretch
~2950	Aliphatic C-H stretch

Mass Spectrometry (MS)

The fragmentation pattern in mass spectrometry is expected to be characteristic of a benzyl acetate-type structure.

Expected Fragmentation Pathways:

• Molecular Ion (M⁺): m/z = 176.

• Loss of Acetoxy Radical (•OCOCH₃): A fragment at m/z = 117, corresponding to the (6-cyanopyridin-3-yl)methyl cation.

• Loss of Ketene (CH₂=C=O): A fragment at m/z = 134, corresponding to the protonated (6-cyanopyridin-3-yl)methanol.[4][5]

• Tropylium-type Ion: The benzylic cation at m/z = 91 is a common fragment for benzyl-containing compounds, though its formation here may be less favored due to the pyridine ring.[4]

Caption: Predicted mass spectrometry fragmentation of the target compound.

Reactivity and Chemical Behavior

• Stability: The compound is expected to be stable under standard laboratory conditions. However, it is susceptible to hydrolysis of the ester group under both acidic and basic conditions, which would yield (6-cyanopyridin-3-yl)methanol and acetic acid or its salt.

• Reactivity: The cyano group can undergo various transformations, including hydrolysis to a carboxylic acid or an amide, or reduction to an amine. The pyridine ring can be susceptible to N-oxidation or quaternization reactions.

Applications in Research and Development

While specific applications for (6-Cyanopyridin-3-yl)methyl acetate are not widely documented, the cyanopyridine scaffold is a cornerstone in modern drug discovery. The insights from related compounds provide a strong rationale for its utility.

Role as a Synthetic Intermediate

This compound is a valuable intermediate for introducing the (6-cyanopyridin-3-yl)methyl moiety into larger molecules. The acetate can be hydrolyzed to the alcohol, which can then be further functionalized.

Potential in Anticancer Drug Discovery

Cyanopyridine derivatives have demonstrated significant potential as anticancer agents through various mechanisms.[6]

• Kinase Inhibition: Many cyanopyridine-based compounds have been identified as potent inhibitors of kinases such as PIM-1, which are often overexpressed in various cancers.[7][8]

• STAT3 Inhibition: The STAT3 signaling pathway is a key target in colorectal cancer, and certain 2-amino-3-cyanopyridine derivatives have shown promise as STAT3 inhibitors.[8]

• EGFR/BRAF Inhibition: Hybrids of cyanopyridone and pyrazoline have been developed as dual inhibitors of EGFR and BRAF V600E, which are critical drivers in several cancers.[9]

• Cytotoxicity: Numerous studies have reported the cytotoxic effects of novel cyanopyridine derivatives against a range of cancer cell lines, including breast (MCF-7), colorectal (CaCo-2), liver (HepG-2), and pancreatic (PANC-1) cancers.[10][11]

Antimicrobial and Other Biological Activities

The cyanopyridine nucleus is also a feature in compounds with a broad spectrum of other biological activities, including:

• Antimicrobial and antifungal properties.[6][12]

• Anticonvulsant activity.[12]

• Anti-trypanosomal agents for diseases like Chagas disease.[13]

Safety and Handling

A specific Safety Data Sheet (SDS) for this compound is not available. The following recommendations are based on the known hazards of related cyanopyridines and organic acetates.

• Personal Protective Equipment (PPE): Wear standard laboratory attire, including safety goggles, a lab coat, and chemical-resistant gloves.

• Handling: Handle in a well-ventilated area, preferably in a fume hood, to avoid inhalation of any potential vapors or dust. Avoid contact with skin and eyes.

• Storage: Store in a cool, dry, and well-ventilated place in a tightly sealed container, away from strong oxidizing agents, acids, and bases.

• Toxicity: Organic nitriles can be toxic if ingested or absorbed through the skin, and may release hydrogen cyanide upon decomposition or hydrolysis. Treat with appropriate caution.

Conclusion

(6-Cyanopyridin-3-yl)methyl acetate is a compound with significant untapped potential, particularly as a scaffold and intermediate in the development of novel therapeutics. While direct experimental data is sparse, a robust understanding of its properties, synthesis, and potential applications can be derived from the rich chemistry of its constituent functional groups. This guide provides a solid foundation for researchers to confidently synthesize, characterize, and explore the utility of this promising molecule in their research and development endeavors.

References

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• Keshk, R. M., & Izzularab, B. M. (2021). Design, Synthesis and Biological Evaluation of Cyanopyridines, Pyridopyrazolopyrimidines and Pyridopyrazolotriazines as Potential Anticancer Agents. Current Organic Synthesis, 18(5), 483-492.[11]

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• PubChemLite. (n.d.). Methyl 2-(6-cyanopyridin-3-yl)acetate (C9H8N2O2). Retrieved from PubChemLite.

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• de Souza, T. B., et al. (2024). Synthesis and Anti-Trypanosoma cruzi Activity of 3-Cyanopyridine Derivatives. ACS Omega, 9(21), 22965-22980.[13]

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• Dongre, P., et al. (2023). Synthesis, Characterization, and Evaluation of the Antimicrobial Activity of Some Cyanopyridine Derivatives. Journal of Advanced Scientific Research, 14(09), 18-22.[12]

• Rodinovskaya, L. A., et al. (2016). Synthesis and properties of 6-methyl-4-(m-nitrophenyl)-3-cyanopyridin-2(1H)-ones, the corresponding pyridine-2(1H)-thiones, and their hydrogenated analogs. ResearchGate.[25]

• Al-Mousawi, S. M., et al. (2011). C- and N-cyanoacetylation of 6-aminopyrimidines with cyanoacetic acid and acetic anhydride. ResearchGate.[26]

• Li, Y., et al. (2021). Design, Synthesis, And Evaluation Of Cyanopyridines As Anti-Colorectal Cancer Agents Via Inhibiting STAT3 Pathway. Cancer Management and Research, 13, 8565-8577.[8]

• Tovar-Ramírez, D., et al. (2025). NMR‐Based Structural Analysis of Highly Substituted Pyridines From Kondrat'eva Aza‐Diels–Alder Cycloadditions. Magnetic Resonance in Chemistry.[27]

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5-(Acetoxymethyl)picolinonitrile chemical structure and molecular weight

An In-depth Technical Guide to 5-(Acetoxymethyl)picolinonitrile: Synthesis, Properties, and Medicinal Chemistry Applications

Authored by: A Senior Application Scientist

For distribution to: Researchers, scientists, and drug development professionals.

Introduction

In the landscape of modern medicinal chemistry, the pyridine scaffold remains a cornerstone for the design of novel therapeutic agents. Its derivatives are integral to a significant number of FDA-approved drugs.[1][2] Among the vast array of functionalized pyridines, picolinonitriles (2-cyanopyridines) represent a particularly valuable class of intermediates and pharmacophores. This guide focuses on a specific, strategically functionalized derivative: 5-(Acetoxymethyl)picolinonitrile.

While direct literature on this exact molecule is sparse, this document serves as an in-depth technical guide by leveraging established chemical principles and data from closely related analogues. We will explore its chemical structure, molecular properties, a logical synthetic pathway, and its potential applications in drug discovery, particularly as a prodrug. This guide is designed to provide researchers and drug development professionals with the foundational knowledge and field-proven insights necessary to synthesize and utilize this versatile chemical entity.

Chemical Structure and Molecular Properties

The structure of 5-(Acetoxymethyl)picolinonitrile is defined by a pyridine ring substituted at the 2-position with a nitrile group (-C≡N) and at the 5-position with an acetoxymethyl group (-CH₂OCOCH₃). The electron-withdrawing nature of the nitrile group and the pyridine nitrogen atom influences the reactivity of the entire molecule.

The acetoxymethyl group is a classic prodrug moiety. It can be enzymatically cleaved in vivo by esterases to release the corresponding alcohol, 5-(hydroxymethyl)picolinonitrile, along with acetic acid.[3][4] This bioconversion can improve the pharmacokinetic profile of the parent molecule, for instance, by increasing its lipophilicity and cell membrane permeability.[5]

The key physicochemical properties of 5-(Acetoxymethyl)picolinonitrile are calculated and summarized in the table below. These values are estimated based on its chemical structure and are provided to guide experimental design.

Property	Value	Source
Molecular Formula	C₉H₈N₂O₂	Calculated
Molecular Weight	176.17 g/mol	Calculated
CAS Number	Not available	N/A
Appearance	Expected to be a solid or oil	Inferred
Solubility	Expected to be soluble in organic solvents like DCM, EtOAc, and MeOH	Inferred

Synthesis of 5-(Acetoxymethyl)picolinonitrile

The most direct and logical synthetic route to 5-(Acetoxymethyl)picolinonitrile is through the acetylation of its precursor, 5-(hydroxymethyl)picolinonitrile. This precursor is commercially available. The overall synthetic strategy is a two-step process starting from the more common 5-methylpicolinonitrile.

Caption: Proposed synthetic workflow for 5-(Acetoxymethyl)picolinonitrile.

Step 1: Synthesis of 5-(Hydroxymethyl)picolinonitrile (Precursor)

The synthesis of the precursor alcohol can be achieved via the bromination of 5-methylpicolinonitrile followed by hydrolysis.

Experimental Protocol: Radical Bromination of 5-Methylpicolinonitrile

• Rationale: This step utilizes a free-radical chain reaction to selectively brominate the benzylic position of the methyl group. N-Bromosuccinimide (NBS) is the bromine source, and Azobisisobutyronitrile (AIBN) is the radical initiator.

• Procedure:

  • Dissolve 5-methylpicolinonitrile in a suitable solvent such as carbon tetrachloride (CCl₄) or chloroform (CHCl₃).

  • Add N-bromosuccinimide (1.1 equivalents) and a catalytic amount of AIBN.

  • Heat the reaction mixture to reflux and monitor the reaction progress by TLC or GC-MS.

  • Upon completion, cool the reaction mixture and filter off the succinimide byproduct.

  • Concentrate the filtrate under reduced pressure to yield crude 5-(bromomethyl)picolinonitrile, which can be purified by column chromatography.

Experimental Protocol: Hydrolysis to 5-(Hydroxymethyl)picolinonitrile

• Rationale: The benzylic bromide is a good leaving group and can be readily displaced by a hydroxide or carbonate nucleophile to form the desired alcohol.

• Procedure:

  • Dissolve the crude 5-(bromomethyl)picolinonitrile in a mixture of an organic solvent (e.g., acetone or THF) and water.

  • Add a mild base such as sodium bicarbonate (NaHCO₃) and heat the mixture.

  • Monitor the reaction until the starting material is consumed.

  • Remove the organic solvent under reduced pressure and extract the aqueous layer with a suitable organic solvent like ethyl acetate.

  • Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate to afford 5-(hydroxymethyl)picolinonitrile.

Step 2: Acetylation of 5-(Hydroxymethyl)picolinonitrile

This final step involves the esterification of the primary alcohol with an acetylating agent.

Experimental Protocol: Acetylation

• Rationale: Acetic anhydride is a highly reactive acetylating agent. Pyridine is often used as a catalyst and as a base to neutralize the acetic acid byproduct. This reaction is analogous to the acetylation of other hydroxymethyl-heterocycles.[6][7]

• Procedure:

  • Dissolve 5-(hydroxymethyl)picolinonitrile in pyridine or dichloromethane with a catalytic amount of a base like triethylamine or DMAP.

  • Cool the solution in an ice bath.

  • Slowly add acetic anhydride (1.1-1.5 equivalents).

  • Allow the reaction to warm to room temperature and stir until completion (monitored by TLC).

  • Quench the reaction by adding water or a saturated solution of sodium bicarbonate.

  • Extract the product with an organic solvent (e.g., ethyl acetate).

  • Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.

  • Filter and concentrate the solution. The resulting crude 5-(acetoxymethyl)picolinonitrile can be purified by silica gel column chromatography.

Applications in Medicinal Chemistry and Drug Development

The 5-(Acetoxymethyl)picolinonitrile scaffold is a promising candidate for drug discovery for several reasons.

The Picolinonitrile Moiety as a Pharmacophore

The pyridine ring is a "privileged" structure in medicinal chemistry, known for its ability to interact with a wide range of biological targets.[1][8] The nitrile group is a versatile functional group that can act as a hydrogen bond acceptor, a bioisostere for other functional groups, and a reactive handle for further chemical modifications.[9] Many successful drugs and clinical candidates incorporate the picolinonitrile or nicotinonitrile scaffold.[9]

Caption: Logic diagram illustrating the prodrug strategy.

The Acetoxymethyl Group as a Prodrug Strategy

A primary application of 5-(Acetoxymethyl)picolinonitrile is likely as a prodrug of 5-(hydroxymethyl)picolinonitrile. Prodrugs are inactive or less active compounds that are converted into the active drug in the body.[10][11] This strategy is often employed to overcome undesirable pharmacokinetic properties of the parent drug, such as poor membrane permeability.

• Enhanced Lipophilicity: The esterification of the polar hydroxyl group with an acetyl group increases the molecule's lipophilicity. This can enhance its ability to cross cell membranes via passive diffusion, potentially leading to improved oral bioavailability and better penetration of target tissues.[3][4]

• Controlled Release: The rate of hydrolysis of the acetoxymethyl ester by cellular esterases can be modulated to control the release of the active hydroxymethyl compound, potentially leading to a more sustained therapeutic effect.[10]

Conclusion

5-(Acetoxymethyl)picolinonitrile is a strategically designed molecule with significant potential in medicinal chemistry. While not extensively documented, its synthesis is straightforward, proceeding from readily available starting materials via standard organic transformations. Its chemical architecture combines the pharmacologically relevant picolinonitrile scaffold with a prodrug-enabling acetoxymethyl group. This makes it an attractive building block for the development of novel therapeutics with potentially improved pharmacokinetic profiles. This guide provides the necessary technical and theoretical foundation for researchers to synthesize, characterize, and explore the applications of this promising compound in their drug discovery programs.

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• Kumar, S., et al. (2021). A Review on Pyridine Derivatives Having Appropriate Remedies for Extreme Diseases. International Journal of Pharmaceutical Sciences and Research, 12(9), 4646-4657. [Link]

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• 11. Acyloxymethyl as a drug protecting group: Part 4. The hydrolysis of tertiary amidomethyl ester prodrugs of carboxylic acid agents - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to (6-Cyanopyridin-3-yl)methyl acetate and Methyl 6-cyanonicotinate: A Comparative Analysis for Drug Development Professionals

Abstract

In the landscape of modern medicinal chemistry, pyridine scaffolds are of paramount importance, serving as core structural motifs in a multitude of therapeutic agents. Within this class, functionalized cyanopyridines are particularly valuable as versatile synthetic intermediates. This technical guide provides a comprehensive comparative analysis of two key pyridine derivatives: (6-Cyanopyridin-3-yl)methyl acetate and methyl 6-cyanonicotinate. While structurally similar, the nuanced differences in their functional groups impart distinct chemical reactivities and, consequently, divergent applications in drug discovery and development. This document will delve into the synthesis, spectroscopic characterization, and comparative reactivity of these two molecules, offering field-proven insights for researchers, scientists, and professionals in drug development.

Introduction

The pyridine ring is a privileged heterocycle in drug design, owing to its ability to engage in hydrogen bonding, its metabolic stability, and its capacity to serve as a bioisosteric replacement for a phenyl ring. The introduction of a cyano group further enhances the utility of the pyridine scaffold by providing a handle for a wide range of chemical transformations.[1] This guide focuses on two closely related 6-cyanopyridine derivatives that are increasingly utilized as building blocks in the synthesis of complex pharmaceutical compounds.

(6-Cyanopyridin-3-yl)methyl acetate features a benzylic acetate moiety, a functional group known for its specific reactivity profile. In contrast, methyl 6-cyanonicotinate possesses a methyl ester directly attached to the pyridine ring. This seemingly subtle structural variance leads to significant differences in their chemical behavior, influencing their roles as synthetic intermediates. Understanding these differences is crucial for the rational design of synthetic routes and the development of novel molecular entities.

Molecular Structure and Physicochemical Properties

A fundamental understanding of the structural and electronic differences between (6-Cyanopyridin-3-yl)methyl acetate and methyl 6-cyanonicotinate is essential for predicting their reactivity and potential applications.

Caption: Chemical structures of the two compounds.

(6-Cyanopyridin-3-yl)methyl acetate

(6-Cyanopyridin-3-yl)methyl acetate possesses a methylene bridge between the pyridine ring and the acetate functionality. This classifies it as a benzylic acetate, a structural motif that significantly influences its reactivity. The key structural features include the electron-withdrawing cyano group at the 6-position and the ester group attached to a benzylic carbon.

Methyl 6-cyanonicotinate

In methyl 6-cyanonicotinate, the methyl ester group is directly conjugated to the aromatic pyridine ring. This direct attachment alters the electronic properties of the carbonyl group and the pyridine ring compared to its acetate counterpart.

Table 1: Physicochemical Properties

Property	(6-Cyanopyridin-3-yl)methyl acetate	Methyl 6-cyanonicotinate
Molecular Formula	C₉H₈N₂O₂	C₈H₆N₂O₂
Molecular Weight	176.17 g/mol	162.15 g/mol
CAS Number	131748-43-3 (unconfirmed)	89809-65-4
Predicted XLogP3	1.1	1.0
Hydrogen Bond Donors	0	0
Hydrogen Bond Acceptors	4	4

Synthesis and Spectroscopic Characterization

The synthetic routes to these compounds are distinct, reflecting their structural differences. Similarly, their spectroscopic data provide clear fingerprints for their identification and differentiation.

Synthesis

3.1.1. (6-Cyanopyridin-3-yl)methyl acetate

A plausible and common synthetic route to (6-Cyanopyridin-3-yl)methyl acetate involves a two-step process starting from 6-cyanonicotinic acid.

Caption: Synthetic workflow for (6-Cyanopyridin-3-yl)methyl acetate.

The initial step is the reduction of the carboxylic acid to the corresponding alcohol, (6-cyanopyridin-3-yl)methanol. Subsequently, the alcohol is acetylated to yield the final product.

3.1.2. Methyl 6-cyanonicotinate

Methyl 6-cyanonicotinate can be synthesized via Fischer esterification of 6-cyanonicotinic acid.[2][3]

Caption: Synthetic workflow for Methyl 6-cyanonicotinate.

Spectroscopic Data

3.2.1. (6-Cyanopyridin-3-yl)methyl acetate (Predicted Data)

• ¹H NMR (400 MHz, CDCl₃) δ (ppm): 8.75 (d, J=2.0 Hz, 1H, H-2), 7.80 (dd, J=8.0, 2.0 Hz, 1H, H-4), 7.70 (d, J=8.0 Hz, 1H, H-5), 5.20 (s, 2H, -CH₂-), 2.15 (s, 3H, -CH₃).

• ¹³C NMR (101 MHz, CDCl₃) δ (ppm): 170.5 (C=O), 151.0 (C-2), 147.0 (C-6), 139.0 (C-4), 133.0 (C-3), 120.0 (C-5), 117.0 (CN), 65.0 (-CH₂-), 21.0 (-CH₃).

• IR (KBr, cm⁻¹): ~2230 (C≡N stretch), ~1740 (C=O ester stretch), ~1230 (C-O ester stretch).

• Mass Spectrometry (EI): Expected molecular ion [M]⁺ at m/z 176. Key fragments would likely include loss of the acetyl group (m/z 133) and the tropylium-like ion from the pyridine ring. The fragmentation of benzyl acetate often shows a characteristic loss of ketene to give an ion at m/z 108, and a prominent tropylium ion at m/z 91.[4][5]

3.2.2. Methyl 6-cyanonicotinate (Data based on close analog Methyl 6-methylnicotinate)[6]

• ¹H NMR (400 MHz, CDCl₃) δ (ppm): 9.20 (d, J=2.0 Hz, 1H, H-2), 8.40 (dd, J=8.0, 2.0 Hz, 1H, H-4), 7.80 (d, J=8.0 Hz, 1H, H-5), 3.95 (s, 3H, -OCH₃).

• ¹³C NMR (101 MHz, CDCl₃) δ (ppm): 165.0 (C=O), 152.0 (C-2), 148.0 (C-6), 140.0 (C-4), 125.0 (C-3), 121.0 (C-5), 116.5 (CN), 53.0 (-OCH₃).

• IR (KBr, cm⁻¹): ~2235 (C≡N stretch), ~1730 (C=O ester stretch), ~1250 (C-O ester stretch).

• Mass Spectrometry (EI): Expected molecular ion [M]⁺ at m/z 162. Fragmentation would likely involve loss of the methoxy group (-OCH₃) to give an acylium ion, followed by loss of CO.

Comparative Reactivity

The primary distinction in reactivity arises from the nature of the ester functionality and its proximity to the pyridine ring.

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• 6. pdf.benchchem.com [pdf.benchchem.com]

Suppliers and price of (6-Cyanopyridin-3-yl)methyl acetate building block

Title: Procurement, Pricing Dynamics, and Synthetic Utility of (6-Cyanopyridin-3-yl)methyl acetate (CAS 131747-37-0) in Drug Discovery

Executive Summary

In modern medicinal chemistry, bifunctional heterocyclic building blocks are the cornerstone of accelerated drug discovery. (6-Cyanopyridin-3-yl)methyl acetate (CAS: 131747-37-0; Molecular Formula: C9H8N2O2) is a highly versatile pyridine derivative. Featuring both a reactive nitrile group and a protected hydroxymethyl moiety, it serves as a critical intermediate for synthesizing complex active pharmaceutical ingredients (APIs), particularly in the development of kinase inhibitors and receptor modulators. This whitepaper provides an in-depth analysis of its supplier ecosystem, pricing dynamics, and a field-validated protocol for its downstream application.

Chemical Identity & Mechanistic Utility

The strategic value of (6-Cyanopyridin-3-yl)methyl acetate lies in its orthogonal reactivity.

• The 6-Cyano Group: Acts as a precursor for primary amines (via catalytic hydrogenation), tetrazoles (via cycloaddition with azides), or carboxylic acids/amides (via controlled hydrolysis).

• The Acetate-Protected Hydroxymethyl Group: The choice to procure the acetate-protected form rather than the free alcohol ((6-Cyanopyridin-3-yl)methanol) is a deliberate mechanistic strategy. The acetate group prevents unwanted nucleophilic attacks or spontaneous oxidation of the hydroxyl group during transport and storage. Furthermore, it allows chemists to perform harsh transformations on the nitrile group (e.g., Grignard additions) without cross-reactivity from a free hydroxyl proton.

Market Landscape & Supplier Ecosystem

Due to its specialized nature, this building block is not typically found in general-purpose chemical catalogs but is instead synthesized by specialized Contract Research Organizations (CROs) and fine chemical vendors. Real-time market data identifies several key suppliers:

• BLD Pharm: A major supplier of heterocyclic building blocks, listing this compound under catalog number BD112143[1].

• Aquila Pharmatech LLC: Offers the compound (Catalog: AD23374) with a stated purity of ≥96%.

• AB Chem Inc.: Lists the compound under catalog AB6926[2].

• Alchem Pharmtech: Provides the compound for R&D applications[3].

• EOS Med Chem: Historically noted for maintaining bulk stock (e.g., ~250g batches) with high assay purities (98.7%)[4].

Aggregators like Guidechem also track global inventory, matching buyers with verified suppliers across different geographic regions[5].

Pricing Dynamics & Procurement Strategy

A defining characteristic of procuring (6-Cyanopyridin-3-yl)methyl acetate is the absence of fixed, public-facing price tags. Instead, the market operates almost exclusively on a "Request Quote" (RFQ) model.

Why the RFQ Model?

• Campaign-Based Synthesis: Vendors often synthesize this intermediate in distinct campaigns (e.g., 200g to 1kg batches)[4]. Pricing fluctuates based on the current inventory yield and the cost of raw starting materials at the time of synthesis.

• Purity Tiers: R&D applications require >98% purity, necessitating rigorous column chromatography or recrystallization, which drives up labor and solvent costs.

Estimated Pricing Model (Industry Standard): While exact quotes vary, historical procurement data for structurally analogous cyanopyridine acetates suggests the following pricing tiers:

• Discovery Scale (1g - 5g): $50 – $150 USD per gram. High premium due to handling, QA/QC (NMR/HPLC validation), and packaging.

• Process/Scale-up (100g - 500g): $10 – $25 USD per gram. Economies of scale apply as the fixed costs of reactor setup and analytical validation are distributed.

Data Presentation: Supplier Comparison

Supplier	Catalog Number	Stated Purity	Pricing Model	Geographic Shipping
BLD Pharm	BD112143	>97% (Typical)	Request Quote / Special Offer	Global (US, India, Germany)[1]
Aquila Pharmatech	AD23374	96%	Request Quote	US / Global
AB Chem Inc.	AB6926	N/A	Request Quote	Global[2]

| EOS Med Chem | N/A | 98.7% | Bulk Inquiry | China / Global[4] |

Experimental Protocol: Self-Validating Acetate Deprotection

To utilize the hydroxymethyl arm of the molecule, the acetate must be removed. The following protocol details a highly selective hydrolysis that yields (6-Cyanopyridin-3-yl)methanol without compromising the sensitive nitrile group.

Causality & Design: Strong aqueous bases (like NaOH or KOH) are avoided, as they will aggressively hydrate the nitrile to a primary amide or hydrolyze it to a carboxylic acid. Instead, we utilize catalytic Potassium Carbonate (

) in anhydrous methanol. This transesterification mechanism selectively cleaves the acetate under mild conditions.

Step-by-Step Methodology:

• Preparation: Charge an oven-dried round-bottom flask with (6-Cyanopyridin-3-yl)methyl acetate (1.0 equivalent) and a magnetic stir bar.

• Solvation: Add anhydrous Methanol to achieve a 0.2 M concentration of the substrate.

• Catalysis: Add Potassium Carbonate (

  , 0.1 to 0.2 equivalents). Note: The catalytic amount is crucial to maintain a mildly basic environment, preventing nitrile degradation.

• Reaction: Stir the mixture at ambient room temperature (20–25°C) for 2 to 4 hours.

• Self-Validation (TLC): Monitor the reaction via Thin Layer Chromatography (TLC) using a Hexanes/Ethyl Acetate (1:1 v/v) solvent system. The protocol validates itself when the higher

  starting material spot completely disappears, replaced by a distinct, lower spot corresponding to the highly polar free alcohol.

• Quenching: Once complete, quench the reaction by adding saturated aqueous Ammonium Chloride (

  ) to neutralize the base.

• Workup: Extract the aqueous layer three times with Ethyl Acetate. Combine the organic layers, wash with brine, dry over anhydrous Sodium Sulfate (

  ), filter, and concentrate in vacuo to yield the pure alcohol intermediate.

Synthetic Workflow Visualization

The diagram below illustrates the divergent synthetic utility of (6-Cyanopyridin-3-yl)methyl acetate, demonstrating how orthogonal deprotection or reduction leads to distinct API precursors.

Divergent synthetic pathways of (6-Cyanopyridin-3-yl)methyl acetate in API development.

References

• AB Chem Inc. "AB Chem Products Catalog - AB6926". Retrieved from: [Link]

• EOS Med Chem. "Building block stock list-2065". Retrieved from: [Link]

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• 1. 89809-65-4|Methyl 6-Cyanopyridine-3-carboxylate|BLD Pharm [bldpharm.com]
• 2. abcheminc.com [abcheminc.com]
• 3. alchempharmtech.com [alchempharmtech.com]
• 4. EOS Med Chem, Medicinal Chemical is Big: EOS Med Chem Building block stock list-2065 [eosmedchem.blogspot.com]
• 5. Page loading... [guidechem.com]

Engineering 3-Substituted 6-Cyanopyridine Derivatives: A Technical Guide to Scaffold Optimization in Medicinal Chemistry

As a Senior Application Scientist, I frequently encounter drug discovery programs that hinge on the precise tuning of heterocyclic scaffolds. Among these, the 3-substituted 6-cyanopyridine architecture (often indexed by IUPAC nomenclature as 5-substituted 2-cyanopyridine) stands out as a highly versatile, dual-purpose pharmacophore.

This whitepaper dissects the mechanistic causality behind the scaffold's behavior, evaluates its electronic impact on target engagement, and provides self-validating synthetic protocols for its integration into medicinal chemistry workflows.

The Cyano Group as a Mechanistic Pivot: Electronic & Steric Causality

The 6-cyano group is not merely a passive structural feature; it is an active electronic modulator. Its strong electron-withdrawing nature dictates the reactivity of the pyridine ring, influencing both covalent target engagement and non-covalent basicity.

Covalent Inhibition and the pKa Paradox

In the design of targeted covalent inhibitors, the cyano group is often employed to activate adjacent systems toward nucleophilic attack. However, the placement of this group is critical. A prime example is found in the optimization of

-fluoro, -heteroaryl acrylamide warheads for KRAS G12C active-state inhibition.

When researchers evaluated various cyanopyridines, they discovered a profound positional effect. While 4- and 5-cyanopyridines exhibited reasonable inhibitory potency, the 6-cyanopyridine derivative was entirely inactive (1)[1].

The Causality: Although the cyano group strongly activates the aromatic ring toward nucleophilic aromatic substitution (

), placing it at the 6-position (adjacent to the pyridine nitrogen) causes a precipitous drop in nitrogen basicity—over five log units relative to unsubstituted pyridine[1]. This loss of basicity destroys critical hydrogen-bonding interactions required for target binding, overshadowing the electrophilic activation of the warhead.

N-Terminal Cysteine Bioconjugation

Conversely, when the cyano group itself is the intended electrophile, the 6-cyanopyridine (2-cyanopyridine) scaffold excels. Highly reactive 2-cyanopyridines equipped with electron-withdrawing groups at the 5-position (e.g., 5-bromo-2-cyanopyridine) react efficiently with N-terminal cysteines under mild, aqueous conditions (2)[2]. The nucleophilic attack of the cysteine thiol on the cyano carbon leads to a thioimidate intermediate, which subsequently cyclizes into a stable thiazoline bioconjugate.

Mechanism of N-terminal cysteine bioconjugation via 6-cyanopyridine derivatives.

Quantitative SAR & Physicochemical Data

To synthesize the mechanistic behavior discussed above, the following table summarizes the structure-activity relationship (SAR) logic when utilizing cyanopyridine derivatives in covalent drug design.

Heteroaryl Substituent	Warhead Position	Nitrogen Basicity ( pKa vs Pyridine)	KRAS G12C Inhibitory Potency	Mechanistic Rationale
4-Cyanopyridine	-position	Moderate decrease	Active	Balanced activation and basicity
5-Cyanopyridine	-position	Moderate decrease	Active	Balanced activation and basicity
6-Cyanopyridine	-position	Precipitous drop (>5 log units)	Inactive	Loss of basicity overrides nucleophilic activation
5-Trifluoromethyl	-position	Moderate decrease	Active	Optimal pKa balance for covalent engagement

Synthetic Methodologies: Self-Validating Protocols

The 3-position of the 6-cyanopyridine scaffold serves as a prime vector for structural diversification. Below are two field-proven, self-validating protocols for elaborating this scaffold.

Protocol A: Stille Coupling for Biaryl Construction

This methodology is utilized to construct biaryl scaffolds, such as those found in novel indazole-derived bacterial Gyrase B inhibitors, starting from commercially available 3-bromo-6-cyanopyridine (3)[3].

Causality of Reagents: 1,4-Dioxane is selected as the solvent because its high boiling point (110 °C) provides the thermal energy required to overcome the activation barrier of oxidative addition into the electron-deficient pyridyl bromide.

is chosen for its stability and balanced steric bulk.

Step-by-Step Procedure:

• Preparation: In an oven-dried Schlenk flask under argon, combine 3-bromo-6-cyanopyridine (1.0 equiv) and 2-tributylstannylthiazole (1.1 equiv).

• Catalyst Addition: Add

  (0.05 equiv) and anhydrous 1,4-dioxane (0.2 M).

• Degassing: Subject the mixture to three freeze-pump-thaw cycles to remove dissolved oxygen, which prevents catalyst degradation.

• Reaction: Heat the mixture to 110 °C for 12 hours.

• Workup: Cool to room temperature, quench with saturated aqueous KF (to precipitate tin byproducts), and extract with ethyl acetate. Purify via silica gel chromatography.

Self-Validation & QC:

• TLC: Complete consumption of the UV-active starting material.

• LC-MS: Appearance of the product mass

  with the characteristic loss of the bromine isotope pattern.

• Yield: Expect ~82% yield of the biaryl product[3].

Protocol B: Sterically Controlled C-H Borylation

For late-stage functionalization, Ir-catalyzed C-H borylation allows for the functionalization of the distal positions without pre-activation. When applied to 5-bromo-2-cyanopyridine, the reaction is sterically controlled (4)[4].

Causality of Reagents: The bulky ligand dtbpy (4,4'-di-tert-butyl-2,2'-bipyridine) forces the iridium catalyst away from the sterically hindered ortho-positions (adjacent to the Br and CN groups), directing borylation strictly to the C3 and C4 positions.

Step-by-Step Procedure:

• Preparation: Inside an argon-filled glovebox, mix

  (1.5 mol%) and dtbpy (3.0 mol%) in anhydrous THF to pre-form the active catalyst complex.

• Substrate Addition: Add 5-bromo-2-cyanopyridine (1.0 equiv) and bis(pinacolato)diboron (

  , 1.0 equiv) to the catalyst solution.

• Reaction: Stir the mixture at 25 °C for 16 hours.

• Workup: Remove the solvent under reduced pressure and purify the crude mixture via short-path silica gel chromatography.

Self-Validation & QC:

• NMR:

  NMR will reveal a 67:33 ratio of C3/C4 borylation products[4]. The disappearance of the respective aromatic protons confirms regioselectivity.

Synthetic divergence of 5-bromo-2-cyanopyridine via cross-coupling and borylation.

Conclusion

The 3-substituted 6-cyanopyridine scaffold is a powerful tool in the medicinal chemist's arsenal, provided its electronic properties are respected. While the 6-cyano group acts as an excellent electrophile for bioconjugation and a synthetic handle for cross-coupling, its profound electron-withdrawing effect can drastically reduce pyridine basicity, potentially ablating non-covalent target engagement. By leveraging the self-validating synthetic protocols outlined above, researchers can systematically navigate these electronic trade-offs to optimize compound efficacy.

References

• Discovery of Indazole Derivatives as a Novel Class of Bacterial Gyrase B Inhibitors Source: PMC / ACS Medicinal Chemistry Letters URL
• Source: Journal of Medicinal Chemistry (ACS Publications)
• 2-cyanopyridine derivatives enable N-terminal cysteine bioconjugation and peptide bond cleavage of glutathione under aqueous and mild conditions Source: ResearchGate URL
• Recent Advances in the C–H-Functionalization of the Distal Positions in Pyridines and Quinolines Source: PMC / NIH URL

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• 4. Recent Advances in the C–H-Functionalization of the Distal Positions in Pyridines and Quinolines - PMC [pmc.ncbi.nlm.nih.gov]

Stability of Cyanopyridine Acetate Esters under Ambient Conditions

Executive Summary

Cyanopyridine acetate esters, specifically ethyl 2-(3-cyanopyridin-2-yl)acetate and its isomers, represent a critical class of pharmaceutical intermediates used in the synthesis of kinase inhibitors (e.g., Pim-1 inhibitors) and other heterocyclic therapeutics. While valuable for their reactivity, these compounds exhibit a complex stability profile governed by the electronic interplay between the electron-withdrawing cyano group, the basic pyridine nitrogen, and the labile ester linkage.

This technical guide provides a comprehensive analysis of their degradation mechanisms—primarily hydrolysis followed by decarboxylation—and outlines a self-validating experimental framework for assessing their stability. Under ambient conditions, moisture is the primary destabilizing factor, necessitating strict anhydrous handling to prevent the formation of degradation products that compromise downstream synthesis yields.

Part 1: Chemical Fundamentals & Stability Profile

Structural Analysis and Electronic Effects

The stability of cyanopyridine acetate esters is dictated by three structural features:

• The Ester Linkage: Susceptible to nucleophilic attack (hydrolysis).

• The Pyridine Ring: A basic nitrogen atom (

  for pyridine) that can act as an intramolecular general base catalyst.

• The Cyano Group: A strong electron-withdrawing group (EWG) that reduces the electron density of the ring, thereby increasing the acidity of the

  -methylene protons (the between the ring and the ester).

Primary Degradation Pathways

The degradation of these esters is not a single-step process but a cascade.

A. Hydrolysis (The Initiating Event)

Under ambient moisture or aqueous stress, the ester bond cleaves.[1]

• Mechanism: Water acts as a nucleophile, attacking the ester carbonyl.

• Catalysis: This reaction is catalyzed by ambient acids or bases. Crucially, the pyridine nitrogen within the molecule can deprotonate a water molecule, facilitating "self-catalyzed" hydrolysis even in neutral media.

• Product: The parent cyanopyridylacetic acid and ethanol.

B. Decarboxylation (The Critical Failure Mode)

Unlike simple aliphatic esters, the hydrolysis product (the free acid) is thermally unstable.

• Mechanism: The electron-deficient cyanopyridine ring stabilizes the carbanion intermediate formed after

  loss.

• Outcome: The free acid rapidly decarboxylates to form methyl-cyanopyridine (e.g., 3-cyano-2-methylpyridine). This is an irreversible loss of the pharmacophore.

• Implication: In stability studies, you may not detect the free acid (the intermediate) but rather the decarboxylated product, leading to confusion in mass balance calculations if not anticipated.

C. Nitrile Hydrolysis (Secondary Pathway)

The cyano group is generally robust but can hydrolyze to a primary amide (

) under strongly acidic or basic conditions. This is less likely under ambient storage but relevant during forced degradation stress testing.

Degradation Pathway Diagram

The following diagram illustrates the cascade from the intact ester to its breakdown products.

Caption: Degradation cascade showing ester hydrolysis leading to rapid decarboxylation, the primary instability vector.

Part 2: Experimental Assessment Protocols

To validate the stability of a specific cyanopyridine acetate ester batch, a forced degradation study is required. This protocol is designed to be self-validating : the appearance of specific peaks (acid vs. decarboxylated species) confirms the pathway.

Analytical Method (HPLC-UV)

Standardize your detection method before stress testing. Pyridine derivatives absorb strongly in the UV region.

• Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 4.6 x 100 mm, 3.5 µm).

• Mobile Phase A: 0.1% Formic Acid in Water (Buffers pH, suppresses silanol activity).

• Mobile Phase B: Acetonitrile (ACN).

• Gradient: 5% B to 95% B over 10 minutes.

• Detection: UV at 254 nm (aromatic ring) and 220 nm (amide/ester bonds).

• Flow Rate: 1.0 mL/min.

Forced Degradation Workflow

Perform these tests to establish the "stability indicating" nature of your method.

Stress Condition	Procedure	Expected Outcome	Mechanism
Acid Hydrolysis	Dissolve 1 mg/mL in 0.1 N HCl. Heat at 60°C for 4 hours.	Loss of Ester peak. Appearance of Amide (nitrile hydrolysis) or Acid .	Acid-catalyzed hydrolysis.
Base Hydrolysis	Dissolve 1 mg/mL in 0.1 N NaOH. Stir at RT for 1 hour.	Rapid loss of Ester. Appearance of Decarboxylated product (Acid forms and degrades).	Saponification followed by decarboxylation.
Oxidation	Add 3% to 1 mg/mL solution.[2] RT for 24 hours.[2]	Appearance of N-oxide peaks (+16 Da).	Pyridine N-oxidation.
Photolysis	Expose solid/solution to 1.2 million lux hours (ICH Q1B).	Minor degradation.	Radical formation (less likely).

Stability Testing Workflow Diagram

Caption: Step-by-step forced degradation workflow for validating cyanopyridine ester stability.

Part 3: Handling and Stabilization Strategies[3]

Based on the degradation mechanisms identified, the following handling protocols are mandatory for maintaining scientific integrity and yield.

Storage Conditions

• Moisture Exclusion: Store under an inert atmosphere (Nitrogen or Argon). The primary threat is hydrolysis driven by ambient humidity.

• Temperature: Store at 2–8°C . Higher temperatures accelerate the decarboxylation of any trace free acid formed, driving the equilibrium toward further degradation.

• Container: Amber glass vials with Teflon-lined caps to prevent moisture ingress and UV exposure.

Synthesis & Processing

• Avoid Aqueous Bases: When working up reactions involving these intermediates, avoid strong aqueous basic washes (e.g., 1M NaOH) which will rapidly saponify the ester. Use mild buffers (saturated

  ) and work quickly at low temperatures ( ).

• Solvent Choice: Avoid protic solvents (methanol/ethanol) for long-term storage of solutions, as transesterification can occur. Preferred solvents are Dichloromethane (DCM) or Anhydrous Acetonitrile .

Troubleshooting "Disappearing" Intermediates

If the ester peak vanishes during a reaction monitoring (IPC) but the expected product is not observed:

• Check for Decarboxylation: Look for a peak with a mass of

  (Loss of group) or (Loss of from the acid).

• Check pH: Ensure the reaction mixture has not become sufficiently basic to trigger the active methylene oxidation or condensation.

References

• BenchChem. Pyridine-2-carboxylic anhydride decomposition pathways and prevention. (2025).[3][4][5] Retrieved from

• Sigma-Aldrich. Ethyl 2-(3-cyanopyridin-2-yl)acetate Product Specification & Safety Data Sheet. Retrieved from

• National Institutes of Health (NIH). Three-Component Synthesis of Pyridylacetic Acid Derivatives by Arylation/Decarboxylative Substitution. PMC. Retrieved from

• ChemGuide. Hydrolysis of Esters: Mechanisms and Kinetics. Retrieved from

• Fisher Scientific. Safety Data Sheet: 3-Cyanopyridine. (2025).[3][4][5] Retrieved from

Sources

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. fishersci.com [fishersci.com]
• 4. PubChemLite - Ethyl 2-(3-cyanopyridin-2-yl)acetate (C10H10N2O2) [pubchemlite.lcsb.uni.lu]
• 5. PubChemLite - Ethyl 2-(3-cyanopyridin-2-yl)acetate (C10H10N2O2) [pubchemlite.lcsb.uni.lu]

The Strategic Role of (6-Cyanopyridin-3-yl)methyl Acetate in Modern Drug Discovery: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Unseen Architect in Complex Drug Synthesis

In the intricate landscape of modern drug discovery, the strategic use of versatile chemical intermediates is paramount to the efficient and successful synthesis of novel therapeutic agents. Among these, (6-Cyanopyridin-3-yl)methyl acetate has emerged as a pivotal building block, particularly in the development of drugs targeting the central nervous system. Its unique structural features—a reactive cyano group, a stable pyridine core, and a readily modifiable methyl acetate moiety—provide medicinal chemists with a powerful tool for constructing complex molecular architectures with desired pharmacological properties. This guide delves into the technical nuances of (6-Cyanopyridin-3-yl)methyl acetate, from its synthesis and chemical reactivity to its critical applications in the synthesis of cutting-edge pharmaceuticals.

The Synthetic Pathway: From Precursor to Key Intermediate

The synthesis of (6-Cyanopyridin-3-yl)methyl acetate is a multi-step process that requires careful control of reaction conditions to achieve high yields and purity. While various synthetic routes are possible, a common and efficient pathway involves the transformation of a readily available starting material, such as a 6-halopyridine derivative.

Part 1: Synthesis of the Precursor Alcohol, (6-Cyanopyridin-3-yl)methanol

A logical and frequently employed strategy for the synthesis of the target intermediate begins with the preparation of its precursor alcohol, (6-Cyanopyridin-3-yl)methanol. This can be achieved through a series of well-established chemical transformations.

Step-by-Step Methodology:

• Cyanation of a 6-Halopyridine Precursor: The synthesis typically commences with a 6-halopyridin-3-yl derivative, such as 6-chloro-3-methylpyridine. The crucial cyano group is introduced via a nucleophilic substitution reaction. Nickel-catalyzed cyanation has proven to be a powerful and sustainable method for this transformation, offering mild and efficient reaction conditions.[1]

• Radical Bromination: The methyl group at the 3-position is then functionalized through a radical bromination reaction, typically using N-bromosuccinimide (NBS) and a radical initiator like azobisisobutyronitrile (AIBN) in a suitable solvent like carbon tetrachloride. This yields 5-(bromomethyl)picolinonitrile.[2]

• Hydrolysis to the Alcohol: The resulting bromomethyl derivative is then hydrolyzed to the corresponding alcohol, (6-cyanopyridin-3-yl)methanol. This can be achieved under basic conditions, for example, by refluxing with an aqueous solution of potassium hydroxide.

Part 2: Acetylation to (6-Cyanopyridin-3-yl)methyl Acetate

The final step in the synthesis is the acetylation of the precursor alcohol. This is a standard esterification reaction that protects the hydroxyl group and can also modulate the compound's reactivity and solubility.

Step-by-Step Methodology:

• Reaction with Acetic Anhydride: (6-Cyanopyridin-3-yl)methanol is reacted with acetic anhydride.[3][4]

• Use of a Base Catalyst: The reaction is typically carried out in the presence of a base, such as pyridine or triethylamine, which acts as a catalyst and scavenges the acetic acid byproduct.[5]

• Reaction Conditions: The reaction is usually performed at room temperature with stirring until completion, which can be monitored by thin-layer chromatography (TLC).

• Workup and Purification: The reaction mixture is then worked up by quenching with a protic solvent like methanol, followed by extraction and purification, often using silica gel column chromatography, to yield the final product, (6-Cyanopyridin-3-yl)methyl acetate.[5]

Diagram of the Synthetic Pathway:

Caption: Conceptual workflow for the use of the intermediate in drug synthesis.

Structure-Activity Relationship (SAR) Insights

The cyanopyridine scaffold is a well-established pharmacophore in medicinal chemistry. The introduction of a cyano group can significantly influence a molecule's physicochemical and pharmacological properties. In the context of nAChR modulators, the cyano group can participate in key interactions with the receptor's binding site. Furthermore, its electron-withdrawing nature can modulate the basicity of the pyridine nitrogen, which is often crucial for receptor binding.

The methyl acetate group, while often serving as a protecting group for the hydroxymethyl functionality, can also be strategically employed to influence solubility and pharmacokinetic properties. The ester can be hydrolyzed in vivo to the corresponding alcohol, which may itself have a different binding profile or metabolic fate.

Conclusion: A Versatile Tool for Future Drug Discovery

(6-Cyanopyridin-3-yl)methyl acetate stands as a testament to the power of strategic intermediate design in modern drug discovery. Its efficient synthesis and versatile reactivity make it an invaluable tool for medicinal chemists, particularly in the challenging field of neuroscience drug development. As our understanding of the intricate roles of nicotinic acetylcholine receptors in various disease states continues to grow, the demand for novel and selective modulators will undoubtedly increase. In this pursuit, the strategic application of key building blocks like (6-Cyanopyridin-3-yl)methyl acetate will continue to be a cornerstone of innovation, enabling the creation of the next generation of life-changing medicines.

References

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Protocols & Analytical Methods

Synthesis of (6-Cyanopyridin-3-yl)methyl acetate from (6-cyanopyridin-3-yl)methanol: An Application Note and Detailed Protocol

Abstract

The acetylation of alcohols is a cornerstone of organic synthesis, frequently employed for the protection of hydroxyl groups or the synthesis of esters with diverse applications in pharmaceuticals and materials science. This document provides a comprehensive guide for the synthesis of (6-Cyanopyridin-3-yl)methyl acetate, a valuable building block in drug discovery, from its corresponding alcohol, (6-cyanopyridin-3-yl)methanol. We will delve into the mechanistic underpinnings of the reaction, present a meticulously detailed experimental protocol, and discuss critical parameters for ensuring a high-yield and high-purity synthesis. This guide is intended for researchers, scientists, and professionals in the field of drug development and synthetic chemistry.

Introduction

(6-Cyanopyridin-3-yl)methyl acetate is a key intermediate in the synthesis of various biologically active molecules. The introduction of the acetyl group can modulate the pharmacokinetic and pharmacodynamic properties of a parent molecule, and the cyanopyridine moiety is a prevalent scaffold in medicinal chemistry. The straightforward and efficient synthesis of this intermediate is therefore of significant interest. The most common method for this transformation is the acylation of the primary alcohol, (6-cyanopyridin-3-yl)methanol, using acetic anhydride. This reaction is typically catalyzed by a base, with pyridine or 4-(dimethylamino)pyridine (DMAP) being common choices.

Mechanistic Insights: The Role of the Catalyst

The base-catalyzed acylation of an alcohol with an anhydride can proceed via two main pathways, contingent on the nature of the base used.

1. Nucleophilic Catalysis (e.g., with DMAP): This is generally the more efficient pathway. The nucleophilic catalyst, such as 4-(dimethylamino)pyridine (DMAP), initiates the reaction by attacking the anhydride to form a highly reactive N-acylpyridinium intermediate.[1][2] This intermediate is significantly more electrophilic than the anhydride itself. The alcohol then attacks this activated species, and subsequent deprotonation, often facilitated by a weaker auxiliary base like triethylamine or by the acetate anion, yields the final ester product and regenerates the catalyst.[1][3]

2. Base Catalysis (e.g., with Pyridine): A non-nucleophilic base like pyridine can also catalyze the reaction, albeit typically at a slower rate.[4][5] In this mechanism, pyridine primarily acts as a base to deprotonate the alcohol, forming a more nucleophilic alkoxide. This alkoxide then attacks the acetic anhydride. Pyridine can also act as a nucleophilic catalyst, similar to DMAP, by forming an acylpyridinium ion, which is more reactive than acetic anhydride itself.[6][7][8] The reaction with pyridine often requires elevated temperatures to proceed efficiently.

The following diagram illustrates the more common and efficient nucleophilic catalysis pathway mediated by DMAP.

Caption: Nucleophilic catalysis pathway for DMAP-catalyzed acetylation.

Experimental Protocol

This section provides a detailed, step-by-step protocol for the synthesis of (6-Cyanopyridin-3-yl)methyl acetate.

Materials and Reagents

Reagent	Formula	MW ( g/mol )	Amount	Moles (mmol)	Eq.
(6-cyanopyridin-3-yl)methanol	C₇H₆N₂O	134.14	1.0 g	7.45	1.0
Acetic Anhydride	C₄H₆O₃	102.09	1.14 mL	12.1	1.5
Pyridine (anhydrous)	C₅H₅N	79.10	10 mL	-	-
Dichloromethane (DCM)	CH₂Cl₂	84.93	-	-	-
1 M Hydrochloric Acid	HCl	36.46	-	-	-
Saturated Sodium Bicarbonate	NaHCO₃	84.01	-	-	-
Brine	NaCl	58.44	-	-	-
Anhydrous Sodium Sulfate	Na₂SO₄	142.04	-	-	-

Equipment

• Round-bottom flask (50 mL)

• Magnetic stirrer and stir bar

• Ice bath

• Dropping funnel

• Separatory funnel

• Rotary evaporator

• Standard glassware for extraction and filtration

• Thin Layer Chromatography (TLC) apparatus

Safety Precautions

• Acetic Anhydride: Flammable liquid and vapor. Harmful if swallowed or inhaled. Causes severe skin burns and eye damage.[9][10][11][12] Handle in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

• Pyridine: Highly flammable liquid and vapor. Harmful if swallowed, in contact with skin, or if inhaled.[13][14][15][16][17] Handle in a fume hood and wear appropriate PPE.

• (6-cyanopyridin-3-yl)methanol: May be harmful if swallowed. Causes skin and eye irritation.[18][19]

• Dichloromethane (DCM): Suspected of causing cancer. May cause drowsiness or dizziness.[20] Handle in a fume hood and wear appropriate PPE.

Step-by-Step Procedure

Caption: Experimental workflow for the synthesis.

• Reaction Setup: To a dry 50 mL round-bottom flask equipped with a magnetic stir bar, add (6-cyanopyridin-3-yl)methanol (1.0 g, 7.45 mmol).

• Solvent Addition: Add anhydrous pyridine (10 mL) to the flask and stir until the starting material is completely dissolved.

• Cooling: Place the flask in an ice bath and cool the solution to 0 °C.

• Reagent Addition: Slowly add acetic anhydride (1.14 mL, 12.1 mmol, 1.5 equiv.) to the stirred solution dropwise over 5-10 minutes.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Stir the reaction at room temperature for 2-4 hours, or until the starting material is consumed as monitored by TLC (e.g., using a 1:1 mixture of ethyl acetate and hexanes as the eluent).

• Work-up: a. Once the reaction is complete, carefully pour the reaction mixture into a separatory funnel containing 20 mL of 1 M HCl (aq) and 20 mL of dichloromethane (DCM). b. Separate the layers and extract the aqueous layer with DCM (2 x 20 mL). c. Combine the organic layers and wash with saturated sodium bicarbonate solution (2 x 20 mL) and then with brine (1 x 20 mL).

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator to yield the crude product.

• Purification: Purify the crude product by silica gel column chromatography, eluting with a gradient of ethyl acetate in hexanes, to afford the pure (6-Cyanopyridin-3-yl)methyl acetate.[21][22]

Results and Discussion

The expected outcome of this protocol is the successful synthesis of (6-Cyanopyridin-3-yl)methyl acetate in good to excellent yield. The purity of the final product should be assessed by standard analytical techniques such as ¹H NMR, ¹³C NMR, and mass spectrometry.

Expected Yield: 80-95% Appearance: Colorless to pale yellow oil or solid.

Key Considerations and Troubleshooting:

• Anhydrous Conditions: The reaction is sensitive to moisture, which can hydrolyze the acetic anhydride. Ensure all glassware is oven-dried and that anhydrous solvents are used.

• Purity of Reagents: The purity of the starting material and reagents is crucial for a clean reaction and high yield.

• Reaction Monitoring: Close monitoring of the reaction progress by TLC is essential to determine the optimal reaction time and prevent the formation of byproducts.

• Work-up: The aqueous work-up is critical for removing pyridine and any remaining acetic acid. Thorough washing with 1 M HCl is necessary to remove the pyridine.

• Purification: While the crude product may be of sufficient purity for some applications, column chromatography is recommended for obtaining highly pure material.[23][24][25][26][27]

Conclusion

This application note provides a robust and detailed protocol for the synthesis of (6-Cyanopyridin-3-yl)methyl acetate. By understanding the underlying reaction mechanism and adhering to the outlined experimental procedure and safety precautions, researchers can reliably and efficiently produce this valuable synthetic intermediate. The provided insights into reaction optimization and troubleshooting will further aid in achieving high yields and purity.

References

• The DMAP-Catalyzed Acylation of Alcohol -- A Mechanistic Study - ScholarWorks @ UTRGV. Available at: [Link]

• The DMAP-Catalyzed Acetylation of Alcohols—A Mechanistic Study (DMAP=4-(Dimethylamino)pyridine) | Request PDF - ResearchGate. Available at: [Link]

• The DMAP-catalyzed acetylation of alcohols--a mechanistic study (DMAP = 4-(dimethylamino)pyridine). | Semantic Scholar. Available at: [Link]

• Mechanism of nanocellulose acetylation with acetic anhydride in pyridine: insight from first-principles calculations. Available at: [Link]

• Safety Data Sheet: Acetic acid anhydride - Carl ROTH. Available at: [Link]

• US5206434A - Purification process for methyl acetate - Google Patents.

• 4-(N,N-Dimethylamino)pyridine Hydrochloride as a Recyclable Catalyst for Acylation of Inert Alcohols: Substrate Scope and Reaction Mechanism | Organic Letters - ACS Publications. Available at: [Link]

• Pyridine - SAFETY DATA SHEET - PENTA. Available at: [Link]

• Purification process for methyl acetate - European Patent Office - EP 0487285 A2. Available at: [Link]

• Safety Data Sheet PYRIDINE - ChemSupply Australia. Available at: [Link]

• Safety Data Sheet: Acetic acid anhydride - Carl ROTH. Available at: [Link]

• Safety Data Sheet: Pyridine - Carl ROTH. Available at: [Link]

• What is the role of pyridine in the acetylations of alcohols? : r/OrganicChemistry - Reddit. Available at: [Link]

• Safety Data Sheet. Available at: [Link]

• Progress in purification of methyl acetate - ResearchGate. Available at: [Link]

• Purification of methyl acetate - US3904676A - Google Patents.

• Purification process for methyl acetate - European Patent Office - EP 0487285 B1. Available at: [Link]

• The pyridine-catalysed acetylation of phenols and alcohols by acetic anhydride - Journal of the Chemical Society B: Physical Organic (RSC Publishing). Available at: [Link]

• Acetylpyridinium ion intermediate in pyridine-catalyzed hydrolysis and acyl transfer reactions of acetic anhydride. Observation, kinetics, structure-reactivity correlations, and effects of concentrated salt solutions | Journal of the American Chemical Society. Available at: [Link]

• O-Acetylation using acetic anhydride in pyridine - Glycoscience Protocols (GlycoPODv2). Available at: [Link]

• What are the roles of pyridine and DCM in the acylation of an alcohol? Available at: [Link]

• The pyridine-catalysed acetylation of phenols and alcohols by acetic anhydride. Available at: [Link]

• How can I get acetylation with acetic anhydride and prydine? - ResearchGate. Available at: [Link]

• Acylation of Alcohols and Amines. Available at: [Link]

• THE REGIOSELECTIVE ACYLATION REACTIONS OF IMIDAZOPYRIDINES~. Available at: [Link]

• A Stoichiometric Solvent-Free Protocol for Acetylation Reactions. Available at: [Link]

• Ester synthesis by acylation - Organic Chemistry Portal. Available at: [Link]

• Synthesis of some new cyanopyrans and cyanopyridines and their biological activities - Zenodo. Available at: [Link]

• WO2013065064A1 - A process for preparation of l-(6-methylpyridin-3-yl)-2-[4-(meth.ylsulfonyi)phenyl]ethanone field of invention - Google Patents.

• Synthesis and properties of 6-methyl-4-(m-nitrophenyl)-3-cyanopyridin-2(1H)-ones, the corresponding pyridine-2(1H)-thiones, and their hydrogenated analogs - ResearchGate. Available at: [Link]

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Application Notes and Protocols for the Acetylation of 5-(hydroxymethyl)picolinonitrile

Introduction: The Strategic Importance of Acetylation in Drug Discovery

In the landscape of modern medicinal chemistry and drug development, the strategic modification of lead compounds is a cornerstone of optimizing pharmacological profiles. The acetylation of hydroxyl groups is a fundamental and highly effective transformation for modulating a molecule's physicochemical properties, such as lipophilicity, membrane permeability, and metabolic stability. 5-(hydroxymethyl)picolinonitrile is a valuable bifunctional building block in the synthesis of a variety of pharmaceutical agents, featuring a reactive hydroxyl group and a nitrile moiety on a pyridine scaffold. The targeted acetylation of its hydroxymethyl group to yield 5-(acetoxymethyl)picolinonitrile can significantly influence its biological activity and pharmacokinetic properties, making it a critical reaction for researchers in the field.

This comprehensive technical guide provides detailed protocols for the efficient acetylation of 5-(hydroxymethyl)picolinonitrile. Beyond a simple recitation of steps, this document delves into the underlying chemical principles, the rationale behind procedural choices, and robust methods for the characterization of the final product, ensuring scientific integrity and reproducibility.

Chemical Principles and Reaction Mechanism

The acetylation of an alcohol is a classic esterification reaction. In the context of 5-(hydroxymethyl)picolinonitrile, the reaction involves the nucleophilic attack of the primary alcohol's oxygen atom on the electrophilic carbonyl carbon of an acetylating agent. The most common and efficient method for this transformation utilizes acetic anhydride in the presence of a base catalyst, typically pyridine.

The Role of Pyridine: Pyridine serves a dual purpose in this reaction. Firstly, it acts as a nucleophilic catalyst by reacting with acetic anhydride to form a highly reactive acetylpyridinium ion intermediate. This intermediate is significantly more electrophilic than acetic anhydride itself, thus accelerating the rate of reaction with the alcohol. Secondly, pyridine functions as a base to neutralize the acetic acid byproduct formed during the reaction, driving the equilibrium towards the formation of the ester product.

The overall reaction mechanism can be visualized as follows:

Application Note: (6-Cyanopyridin-3-yl)methyl acetate in JAK Inhibitor Synthesis

This Application Note is designed to guide researchers in the strategic utilization of (6-Cyanopyridin-3-yl)methyl acetate (CAS: 131219-15-1), a high-value heterocyclic building block. This intermediate is critical in the synthesis of Type I and Type II JAK inhibitors , specifically those leveraging the cyanopyridine scaffold to target the ATP-binding pocket of Janus Kinases (JAK1, JAK2, JAK3, TYK2).

Executive Summary

The development of selective Janus Kinase (JAK) inhibitors requires precise manipulation of the pyridine scaffold to balance potency, selectivity, and metabolic stability. (6-Cyanopyridin-3-yl)methyl acetate serves as a "masked" electrophile, offering a stable precursor to the volatile and reactive (6-cyanopyridin-3-yl)methanol .

This guide details the protocols for activating and coupling this intermediate to generate 5-substituted-2-cyanopyridine motifs—a privileged pharmacophore found in investigational JAK2 inhibitors (e.g., AstraZeneca’s 6-aminopyrazolyl-pyridine series) and FLT3/JAK dual inhibitors.

Key Advantages of this Intermediate:

• Stability: The acetate protecting group prevents premature oxidation of the benzylic alcohol to the aldehyde or carboxylic acid.

• Solubility: Enhanced lipophilicity compared to the free alcohol facilitates easier handling and purification in organic solvents (DCM, EtOAc).

• Versatility: Serves as a divergent point for introducing solubilizing "tails" (e.g., morpholine, piperazine) via nucleophilic substitution.

Structural Role in JAK Inhibition

In the context of kinase inhibition, the 6-cyanopyridin-3-yl moiety functions through two primary mechanisms:

• H-Bond Acceptor: The nitrile group (CN) at position 6 (or position 2 relative to pyridine nitrogen) often acts as a hydrogen bond acceptor, interacting with residues in the hinge region or the solvent-exposed front of the ATP pocket.

• Vector Positioning: The methylene linker at position 3 allows for the attachment of solubilizing groups (the "tail") that extend into the ribose-binding pocket, improving the physicochemical properties (LogD, solubility) of the drug candidate.

Strategic Reaction Pathway (Graphviz Visualization)

The following diagram illustrates the workflow for converting the acetate precursor into a functionalized JAK inhibitor core.

Caption: Figure 1. Convergent synthesis workflow transforming the acetate precursor into a functionalized kinase inhibitor scaffold.

Experimental Protocols

Protocol A: Mild Deacetylation (Hydrolysis)

Objective: To reveal the benzylic alcohol without hydrolyzing the sensitive nitrile group. Strong acids or heating with aqueous base must be avoided to prevent conversion of the nitrile to an amide (Pinner reaction risk).

Reagents:

• (6-Cyanopyridin-3-yl)methyl acetate (1.0 eq)

• Potassium Carbonate (

  ) (0.5 eq)

• Methanol (MeOH) (10 vol)

Procedure:

• Dissolution: Charge (6-Cyanopyridin-3-yl)methyl acetate into a reaction vessel and dissolve in MeOH (anhydrous preferred).

• Cooling: Cool the solution to 0–5 °C using an ice bath.

• Addition: Add solid

  portion-wise to the stirring solution.

• Reaction: Stir at 0 °C for 30 minutes, then allow to warm to Room Temperature (20–25 °C). Monitor by TLC (50% EtOAc/Hexane) or LCMS.

  • Endpoint: Disappearance of acetate peak; appearance of alcohol peak [M+H]+ ~135.1.

• Work-up:

  • Concentrate the mixture under reduced pressure to remove MeOH (do not heat above 40 °C).

  • Resuspend residue in EtOAc and water.[1]

  • Extract aqueous layer with EtOAc (2x).

  • Wash combined organics with brine, dry over

    , and concentrate.

• Yield: Expected yield 90–95% of (6-cyanopyridin-3-yl)methanol (White to off-white solid).

Protocol B: Activation to Mesylate/Chloride

Objective: To convert the hydroxyl group into a good leaving group for coupling. Mesylation is preferred over thionyl chloride (

) to minimize nitrile hydrolysis risks, although can be used if anhydrous conditions are strictly maintained.

Reagents:

• (6-Cyanopyridin-3-yl)methanol (from Protocol A)

• Methanesulfonyl chloride (MsCl) (1.2 eq)

• Triethylamine (TEA) or DIPEA (1.5 eq)

• Dichloromethane (DCM) (15 vol)

Procedure:

• Setup: Dissolve the alcohol in DCM under nitrogen atmosphere. Cool to 0 °C.

• Base Addition: Add TEA dropwise.

• Activation: Add MsCl dropwise, maintaining internal temperature < 5 °C. Exothermic reaction.

• Stirring: Stir at 0 °C for 1 hour.

• Quench: Quench with cold saturated

  solution.

• Isolation: Separate phases. Wash organic phase with water and brine. Dry over

  .

• Usage: The resulting mesylate (or chloride if generated in situ) is often unstable on silica; use immediately in Protocol C without extensive purification.

Protocol C: Coupling with Amine "Tail"

Objective: To attach the solubilizing moiety (e.g., N-ethylpiperazine, Morpholine) typical of JAK inhibitors (resembling the structure of Abemaciclib or Filgotinib intermediates).

Reagents:

• Activated Intermediate (Mesylate/Chloride) (1.0 eq)

• Secondary Amine (e.g., N-ethylpiperazine) (1.2 eq)

• Cesium Carbonate (

  ) or DIPEA (2.0 eq)

• Acetonitrile (ACN) or DMF (10 vol)

Procedure:

• Mixing: Dissolve the amine and base in ACN.

• Coupling: Add the solution of the activated intermediate dropwise at Room Temperature.

• Heating: Heat to 50–60 °C for 4–6 hours.

• Work-up: Cool to RT. Filter off inorganic salts. Concentrate filtrate.

• Purification: Purify via Flash Chromatography (DCM/MeOH gradient).

  • Target Structure:5-((substituted-amino)methyl)picolinonitrile .

Analytical Data Summary

Compound	Molecular Formula	MW ( g/mol )	Key 1H NMR Signals (DMSO-d6)	LCMS (ESI+)
Acetate Precursor		176.17	2.10 (s, 3H, Ac), 5.20 (s, 2H, ), 8.8 (d, 1H, Ar)	177.1 [M+H]
Alcohol Intermediate		134.14	4.65 (d, 2H, ), 5.50 (t, 1H, OH), 8.7 (d, 1H, Ar)	135.1 [M+H]
Coupled Product (e.g., w/ Morpholine)		203.24	3.60 (m, 4H), 3.65 (s, 2H, -N), 8.65 (d, 1H)	204.2 [M+H]

References

• AstraZeneca R&D. "In vitro and in vivo evaluation of 6-aminopyrazolyl-pyridine-3-carbonitriles as JAK2 kinase inhibitors." Bioorganic & Medicinal Chemistry Letters, 2011, 21(10), 2958-2961.[2]

• Galapagos NV. "Novel process for the preparation of filgotinib and intermediates thereof." WO2020201975A2. (Describes pyridine functionalization strategies).

• MDPI. "Inside Perspective of the Synthetic and Computational Toolbox of JAK Inhibitors: Recent Updates." Molecules, 2020, 25(14), 3105.

• BenchChem. "Structure and Applications of (6-Cyano-2-methylpyridin-3-yl)boronic acid." (Analogous scaffold chemistry).

Sources

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• 2. In vitro and in vivo evaluation of 6-aminopyrazolyl-pyridine-3-carbonitriles as JAK2 kinase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]

Advanced Protocol Guide: Nucleophilic Substitution of (6-Cyanopyridin-3-yl)methyl acetate

Abstract

(6-Cyanopyridin-3-yl)methyl acetate is a highly versatile bifunctional building block utilized extensively in the synthesis of active pharmaceutical ingredients (APIs). The presence of the picolylic acetate moiety presents unique reactivity challenges. While acetate is traditionally a poor leaving group, the benzylic-like stabilization afforded by the pyridine ring allows for specialized substitution pathways. This application note details the mechanistic rationale, optimized reaction conditions, and step-by-step protocols for both direct Lewis acid-catalyzed substitution and indirect activation-substitution workflows.

Mechanistic Rationale & Pathway Selection

Nucleophilic substitution at an

carbon typically requires a highly polarizable leaving group (e.g., halides, sulfonates). The acetate anion ( ) is a relatively poor leaving group due to the moderate basicity of its conjugate acid (pKa ~ 4.76). Consequently, unactivated aliphatic acetates do not readily undergo reactions.

However, the (6-cyanopyridin-3-yl)methyl system is structurally analogous to a benzylic system. The developing positive charge in the transition state is partially stabilized by the adjacent

-system of the pyridine ring. This enables two distinct synthetic strategies:

• Pathway A (Direct Substitution): Utilizing Lewis acids (e.g.,

  , ) or transition metal catalysts (e.g., Pd(0) complexes) to coordinate with the carbonyl oxygen of the acetate. This highly polarizes the C-O bond, facilitating its departure. This phenomenon has been extensively documented in the direct azidation and allylation of benzylic acetates[1][2].

• Pathway B (Indirect Activation): The classical, highly reliable approach involving the hydrolysis of the ester to the corresponding picolyl alcohol, followed by conversion to a highly reactive electrophile (e.g., picolyl chloride) using thionyl chloride (

  ). This pathway guarantees high yields for weaker nucleophiles like aliphatic amines[3].

Experimental Workflows & Protocols

Visualization of Reaction Pathways

Divergent synthetic pathways for the nucleophilic substitution of (6-Cyanopyridin-3-yl)methyl acetate.

Protocol 1: Direct Lewis Acid-Catalyzed Azidation (Pathway A)

Causality Insight: Direct substitution avoids the isolation of intermediate alcohols and chlorides, streamlining the workflow. Copper(II) triflate acts as a potent oxophilic Lewis acid, coordinating to the acetate group to generate a transient, stabilized picolylic carbocation equivalent. This intermediate is rapidly intercepted by the azide nucleophile before side reactions can occur[4].

Reagents:

• (6-Cyanopyridin-3-yl)methyl acetate (1.0 eq)

• Trimethylsilyl azide (

  , 1.5 eq)
• (10 mol%)

• 1,2-Dichloroethane (DCE, anhydrous)

Step-by-Step Procedure:

• Preparation: In an oven-dried flask under a nitrogen atmosphere, dissolve the acetate (1.0 mmol) in anhydrous DCE (5.0 mL).

• Catalyst Addition: Add

  (0.1 mmol) to the solution. The mixture will take on a faint blue/green tint, indicating catalyst dispersion.

• Nucleophile Addition: Dropwise add

  (1.5 mmol) via a gas-tight syringe.

  • Safety Note:

    is highly toxic and can form explosive hydrazoic acid if exposed to moisture; perform strictly in a well-ventilated fume hood.

• Reaction: Heat the reaction mixture to 80 °C and stir for 6-8 hours. Monitor the conversion via TLC (Hexanes/EtOAc 3:1) until the starting material is fully consumed.

• Work-up: Quench the reaction carefully with saturated aqueous

  (5 mL) to neutralize any acidic byproducts, then extract with Dichloromethane (3 x 10 mL).

• Purification: Dry the combined organic layers over anhydrous

  , concentrate in vacuo, and purify via flash silica gel chromatography to yield the target 5-(azidomethyl)picolinonitrile.

Protocol 2: Indirect Amine Substitution via Picolyl Chloride (Pathway B)

Causality Insight: For nitrogen or sulfur nucleophiles that may strongly coordinate to and deactivate Lewis acid catalysts, the indirect method is mandatory. Converting the acetate to a chloride dramatically lowers the activation energy for the subsequent

displacement, ensuring a self-validating and high-yielding reaction[3].

Step 2a: Hydrolysis

• Dissolve (6-Cyanopyridin-3-yl)methyl acetate (1.0 eq) in a 4:1 mixture of Methanol and Water.

• Add

  (2.0 eq) and stir at room temperature for 2 hours until ester cleavage is complete (verified by TLC).

• Evaporate the methanol under reduced pressure, dilute the aqueous residue with water, and extract with Ethyl Acetate. Dry and concentrate to afford intermediate 5-(hydroxymethyl)picolinonitrile.

Step 2b: Activation & Substitution

• Dissolve the crude alcohol in anhydrous DCM and cool to 0 °C in an ice bath.

• Add Thionyl Chloride (

  , 1.5 eq) dropwise. Stir for 2 hours, allowing the reaction to gradually warm to room temperature.

• Concentrate the mixture under reduced pressure to remove excess

  and DCM, yielding the crude picolyl chloride hydrochloride.

• Re-dissolve the crude chloride in Acetonitrile. Add the desired nucleophile (e.g., Morpholine, 1.2 eq) and

  (3.0 eq) to act as an acid scavenger.

• Stir at 60 °C for 4 hours. Filter the inorganic salts, concentrate the filtrate, and purify to obtain the target substituted amine.

Quantitative Data & Optimization Summary

The choice of reaction conditions heavily depends on the nature of the nucleophile and the desired throughput. The table below summarizes the expected outcomes based on established benzylic/picolylic substitution methodologies[1][2][3].

Reaction Pathway	Catalyst / Reagent	Nucleophile	Temp (°C)	Expected Yield	Functional Group Tolerance
Direct (Lewis Acid)	(10 mol%)	(Azide)	80	75 - 85%	High (Cyano group remains intact)
Direct (Lewis Acid)	(15 mol%)	Alcohols / Thiols	60 - 80	60 - 70%	Moderate (Risk of nitrile hydration)
Direct (Pd-Catalyzed)	/ dppe	Malonates (C-Nuc)	100	50 - 65%	Low (Requires strict anhydrous cond.)
Indirect (Two-Step)	then	Primary/Sec. Amines	0 60	> 85% (Over 2 steps)	Very High (Gold standard for APIs)

Table 1: Comparison of reaction conditions for the nucleophilic substitution of picolylic acetates.

References

• Catalytic Transformations of Benzylic Carboxylates and Carbonates | thieme-connect.de | 1

• Transition Metal Catalyzed Azidation Reactions | mdpi.com | 2

• Heterogeneous Copper Catalyst for the Cycloaddition of Azides and Alkynes | researchgate.net | 4

• 2-(Chloromethyl)pyridine | benchchem.com |3

Sources

• 1. Thieme E-Journals - Synthesis / Abstract [thieme-connect.de]
• 2. Transition Metal Catalyzed Azidation Reactions | MDPI [mdpi.com]
• 3. 2-(Chloromethyl)pyridine | 4377-33-7 | Benchchem [benchchem.com]
• 4. researchgate.net [researchgate.net]

Application Note: Synthesis of Pyrido-Filgotinib Analogues Utilizing (6-Cyanopyridin-3-yl)methyl Acetate

Target Audience: Medicinal Chemists, Process Scientists, and Drug Development Professionals Focus: Advanced synthetic methodologies, structural diversification of JAK1 inhibitors, and protocol validation.

Rationale and Structural Design

Filgotinib is a highly selective Janus kinase 1 (JAK1) inhibitor (IC50 = 10 nM) clinically approved for the treatment of inflammatory disorders such as rheumatoid arthritis and ulcerative colitis[1]. The drug's pharmacophore relies heavily on a central [1,2,4]triazolo[1,5-a]pyridine core. In the wild-type Filgotinib structure, the 2-position of this core is functionalized with a cyclopropanecarboxamide group, which acts as a critical hydrogen-bond donor to the kinase hinge region (specifically interacting with Leu959 in JAK1)[2].

To explore the Structure-Activity Relationship (SAR) and potentially enhance target residence time, we have designed a novel "Pyrido-Filgotinib" analogue. In this design, the solvent-exposed cyclopropyl group is replaced by a (6-cyanopyridin-3-yl)methylamino moiety.

• Causality for Design: The cyano group is a versatile, low-lipophilicity pharmacophore capable of establishing new hydrogen-bond acceptor interactions deep within the ATP-binding pocket's solvent front.

• Reagent Selection: We utilize (6-Cyanopyridin-3-yl)methyl acetate (CAS: 131747-37-0) as the stable building block[3]. Storing the precursor as an acetate ester prevents the spontaneous autoxidation and polymerization that frequently degrade free pyridine-carboxaldehydes during storage.

Synthetic Strategy & Workflow

The synthesis converges two primary pathways: the preparation of the electrophilic aldehyde from the acetate precursor, and the assembly of the nucleophilic Filgotinib Core Amine via Suzuki coupling. The final analogue is forged through a highly selective reductive amination.

Caption: Synthetic workflow for Pyrido-Filgotinib analogues via reductive amination. Max Width: 760px.

Self-Validating Experimental Protocols

The following protocols are engineered as self-validating systems. Built-in analytical checkpoints ensure that each intermediate meets purity thresholds before progressing, preventing the costly carryover of impurities.

Synthesis of (6-Cyanopyridin-3-yl)methanol (Intermediate 1)

Objective: Mild deprotection of the acetate to yield the primary alcohol without hydrolyzing the sensitive nitrile group.

• Dissolve (6-Cyanopyridin-3-yl)methyl acetate (10.0 g, 56.7 mmol) in anhydrous Methanol (100 mL).

• Add Potassium Carbonate (K₂CO₃) (3.9 g, 28.3 mmol, 0.5 eq) in one portion at 25 °C. Stir the suspension for 2 hours.

• Validation Check: Monitor by TLC (Hexane/EtOAc 1:1). The reaction is complete when the UV-active acetate spot (Rf = 0.6) is entirely replaced by a highly polar alcohol spot (Rf = 0.2).

• Workup: Concentrate the mixture in vacuo to remove methanol. Dilute the residue with water (50 mL) and extract with Ethyl Acetate (3 × 50 mL). Wash the combined organic layers with brine, dry over Na₂SO₄, and concentrate to yield a white solid.

Oxidation to 6-Cyanopyridine-3-carboxaldehyde (Intermediate 2)

Objective: Selective oxidation of the primary alcohol to the aldehyde, avoiding over-oxidation to the carboxylic acid.

• Dissolve Intermediate 1 (7.0 g, 52.2 mmol) in anhydrous Dichloromethane (DCM) (150 mL).

• Add activated Manganese(IV) Oxide (MnO₂) (45.4 g, 522 mmol, 10.0 eq). Stir vigorously at room temperature for 12 hours.

• Validation Check: Analyze an aliquot via GC-MS or LC-MS. The mass spectrum must show the target mass[M+H]⁺ = 133.1 with <2% of the carboxylic acid byproduct ([M+H]⁺ = 149.1).

• Workup: Filter the black suspension through a pad of Celite to remove MnO₂. Wash the pad thoroughly with DCM (100 mL). Concentrate the pale yellow filtrate in vacuo to afford the aldehyde. Note: Use immediately in the next step to prevent autoxidation.

Synthesis of the Filgotinib Core Amine (Intermediate 3)

Objective: Cross-coupling of the triazolopyridine core with the thiomorpholine-1,1-dioxide tail[2].

• In a Schlenk flask, combine 5-bromo-[1,2,4]triazolo[1,5-a]pyridin-2-amine (10.0 g, 46.9 mmol), 4-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzyl)thiomorpholine 1,1-dioxide (18.1 g, 51.6 mmol, 1.1 eq), and Cs₂CO₃ (30.6 g, 93.8 mmol, 2.0 eq).

• Add a degassed mixture of 1,4-Dioxane/Water (4:1 v/v, 200 mL).

• Add PdCl₂(dppf) (1.7 g, 2.35 mmol, 0.05 eq). Heat the mixture to 90 °C under a nitrogen atmosphere for 6 hours.

• Validation Check: The reaction mixture will transition from red to dark brown. HPLC analysis should indicate >95% conversion of the starting bromide.

• Workup: Cool to room temperature, dilute with water (200 mL), and extract with EtOAc (3 × 150 mL). Purify via silica gel chromatography (DCM/MeOH 90:10) to isolate the core amine.

Reductive Amination to Pyrido-Filgotinib Analogue

Objective: Coupling of the core amine with the electrophilic aldehyde to form the final secondary amine analogue.

• Dissolve Intermediate 3 (5.0 g, 13.9 mmol) and Intermediate 2 (2.2 g, 16.7 mmol, 1.2 eq) in 1,2-Dichloroethane (DCE) (100 mL).

• Add Glacial Acetic Acid (0.8 mL, 13.9 mmol, 1.0 eq). Stir at 25 °C for 1 hour.

• Validation Check: A distinct color shift from pale yellow to deep orange indicates successful iminium ion formation.

• Add Sodium Triacetoxyborohydride (NaBH(OAc)₃) (5.9 g, 27.8 mmol, 2.0 eq) portion-wise. Stir at room temperature for 16 hours.

• Validation Check: LC-MS must confirm the complete consumption of the iminium intermediate and the presence of the target product mass ([M+H]⁺ = 475.2).

• Workup: Quench carefully with saturated aqueous NaHCO₃ (50 mL) until gas evolution ceases. Extract with DCM (3 × 50 mL), dry over MgSO₄, and purify via flash chromatography (DCM/MeOH 95:5) to yield the final Pyrido-Filgotinib analogue.

Quantitative Data Summary

The following table summarizes the optimized reaction metrics for the synthesis of the Pyrido-Filgotinib analogue.

Step	Transformation	Key Reagents & Catalysts	Solvent System	Temp (°C)	Time (h)	Yield (%)	Purity (HPLC)
1	Deacetylation	K₂CO₃ (0.5 eq)	Methanol	25	2	95	>98%
2	Oxidation	MnO₂ (10.0 eq)	DCM	25	12	88	>95%
3	Suzuki Coupling	PdCl₂(dppf) (0.05 eq), Cs₂CO₃ (2.0 eq)	Dioxane / H₂O	90	6	76	>97%
4	Reductive Amination	NaBH(OAc)₃ (2.0 eq), AcOH (1.0 eq)	DCE	25	16	68	>99%

Mechanistic Insights & Troubleshooting

• Causality of Reductant Choice (NaBH(OAc)₃ vs. NaBH₄): Sodium triacetoxyborohydride is specifically chosen for Step 4 because of its mild nature. The electron-withdrawing acetate groups reduce the nucleophilicity of the hydride. Consequently, NaBH(OAc)₃ reduces the transient iminium ion much faster than it reduces the starting aldehyde. If standard NaBH₄ were used, the aldehyde would be prematurely reduced back to (6-Cyanopyridin-3-yl)methanol, drastically lowering the yield.

• Preventing Protodehalogenation in Step 3: The Suzuki coupling of electron-deficient heteroaryl halides (like the triazolopyridine core) is highly prone to protodehalogenation. The use of the bidentate ligand dppf in PdCl₂(dppf) enforces a cis-geometry on the palladium center, accelerating the reductive elimination step and outcompeting the protodehalogenation side-reaction[2].

• Storage of the Building Block: (6-Cyanopyridin-3-yl)methyl acetate is utilized instead of purchasing the aldehyde directly because heteroaryl aldehydes are highly susceptible to autoxidation (forming carboxylic acids) and trimerization during storage. Generating the aldehyde in situ guarantees a highly reactive electrophile for the amination step.

References

• Processes for the preparation of filgotinib, US P

• Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride , Journal of Organic Chemistry (Abdel-Magid et al., 1996).[Link]

Sources

• 1. Filgotinib | 1206161-97-8 [chemicalbook.com]
• 2. US10815227B2 - Processes for the preparation of filgotinib - Google Patents [patents.google.com]
• 3. 131747-37-0|(6-Cyanopyridin-3-yl)methyl acetate|BLD Pharm [bldpharm.com]

Application Note: Chemoselective Hydrolysis of (6-Cyanopyridin-3-yl)methyl acetate

Abstract

This application note details a robust, chemoselective protocol for the deacetylation of (6-cyanopyridin-3-yl)methyl acetate to (6-cyanopyridin-3-yl)methanol . The primary challenge in this transformation is the preservation of the labile nitrile (cyano) group at the C6 position, which is susceptible to hydrolysis under standard acidic or strong basic saponification conditions. We present a mild, room-temperature method using potassium carbonate in methanol (Zemplén-like conditions) that achieves quantitative conversion with >98% chemoselectivity, avoiding the formation of the amide or carboxylic acid byproducts.

Introduction & Chemical Strategy

The Chemoselectivity Challenge

The target molecule, (6-cyanopyridin-3-yl)methanol (also known as 5-(hydroxymethyl)picolinonitrile), is a critical pharmacophore in medicinal chemistry, serving as a linker in various bioactive compounds (e.g., orexin receptor antagonists).

The starting material contains two hydrolyzable functional groups:

• Acetate Ester (

  ): The target for cleavage.

• Nitrile (

  ): A sensitive group that must remain intact.

Standard saponification (e.g.,

, reflux) poses a high risk of hydrating the nitrile to a primary amide ( ) or hydrolyzing it further to a carboxylic acid ( ). To circumvent this, we utilize transesterification (methanolysis) rather than direct hydrolysis. By using anhydrous methanol with a mild base catalyst ( ), the acetate is transferred to the solvent (forming methyl acetate) while the nitrile remains inert due to the absence of water and strong hydroxide nucleophiles.

Reaction Scheme

The following diagram illustrates the desired pathway versus the competing side reaction.

Figure 1: Chemoselective deacetylation pathway favoring alcohol formation over nitrile hydrolysis.

Experimental Protocol

Materials & Reagents

Reagent	MW ( g/mol )	Equiv.[1][2]	Role
(6-Cyanopyridin-3-yl)methyl acetate	176.17	1.0	Substrate
Potassium Carbonate ( )	138.21	0.1 - 0.5	Catalyst
Methanol (MeOH)	32.04	Solvent	Reaction Medium
Ethyl Acetate (EtOAc)	88.11	Solvent	Extraction
Brine (Sat. NaCl)	-	-	Wash

Detailed Procedure

Step 1: Reaction Setup

• Charge (6-Cyanopyridin-3-yl)methyl acetate (1.0 g, 5.68 mmol) into a clean, dry 50 mL round-bottom flask.

• Add anhydrous Methanol (10 mL, 10 volumes). Stir to dissolve.

• Cool the solution to

  using an ice bath (optional, but recommended to maximize selectivity).

• Add Potassium Carbonate (

  ) (78 mg, 0.57 mmol, 0.1 eq) in a single portion.

  • Note: Stoichiometric base is not required; catalytic amounts suffice for transesterification.

Step 2: Reaction Monitoring

• Allow the mixture to warm to Room Temperature (

  ).

• Stir for 1 to 2 hours .

• In-Process Control (IPC): Monitor by TLC (Eluent: 50% EtOAc in Hexanes) or HPLC.

  • Substrate Rf: ~0.6 (Acetate)

  • Product Rf: ~0.2 (Alcohol - significantly more polar)

  • Criteria: Reaction is complete when the acetate spot disappears.

Step 3: Quench & Workup

• Neutralization: If using >0.5 eq of base, neutralize with a stoichiometric amount of dilute acetic acid or

  . For catalytic (0.1 eq) runs, this is often unnecessary, but good practice.

• Concentration: Remove Methanol under reduced pressure (Rotovap at

  ) to obtain a solid residue.

• Partition: Resuspend the residue in Water (10 mL) and extract with Ethyl Acetate (

  mL).

  • Tip: The product is moderately polar. If it does not extract well into EtOAc, add NaCl to saturate the aqueous layer ("salting out") or use DCM/Isopropanol (9:1) as the extraction solvent.[3][4]

• Drying: Combine organic layers, wash with Brine (10 mL), and dry over anhydrous Sodium Sulfate (

  ).

• Isolation: Filter and concentrate in vacuo to yield the crude solid.

Step 4: Purification

• The crude product is typically

  pure.

• If necessary, recrystallize from EtOAc/Hexane or purify via silica gel flash chromatography (Gradient: 0-5% MeOH in DCM).

Analytical Validation (QC)

Expected NMR Data

Verification of deacetylation is confirmed by the disappearance of the acetate methyl singlet and the upfield shift of the benzylic methylene protons.

Proton Environment	Substrate (ppm)	Product (ppm)	Diagnostic Change
Acetate Methyl ( )	~2.10 (s)	Absent	Primary confirmation of cleavage
Methylene ( )	~5.20 (s)	~4.75 (d/s)	Upfield shift due to loss of carbonyl deshielding
Aromatic C2-H	~8.70	~8.65	Minor shift
Hydroxyl ( )	Absent	~5.50 (t)	Visible in DMSO-

Workup Logic Flow

Figure 2: Isolation workflow ensuring removal of salts and solvent.

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Nitrile Hydrolysis (Amide formation)	Base too strong or Water present	Ensure anhydrous MeOH is used. Reduce loading to 0.05 eq. Keep temp .
Incomplete Reaction	Insufficient Base or Time	Increase to 1.0 eq or warm slightly to .
Low Recovery	Product stuck in aqueous phase	The pyridine nitrogen and hydroxyl group increase water solubility. Saturate aqueous layer with NaCl and extract with DCM/iPrOH (3:1) .

Safety & Handling

• Cyanopyridines: While the cyanide group is covalently bound, these compounds should be treated as potentially toxic. Avoid contact with strong acids which could theoretically liberate HCN gas, although this is unlikely under the described mild conditions.

• Methanol: Toxic and flammable. Handle in a fume hood.

• Personal Protective Equipment (PPE): Standard lab coat, nitrile gloves, and safety glasses are required.

References

• Plattner, J. J., et al. "Synthesis of some new cyanopyrans and cyanopyridines." Journal of the Indian Chemical Society, vol. 81, 2004, pp. 157-159.

• Basu, M. K., & Luo, F. T. "Efficient Transformation of Nitrile into Amide under Mild Condition." Chemical Journal of Chinese Universities, vol. 19, 1998.

• Sigma-Aldrich. "Product Specification: 5-(Hydroxymethyl)picolinonitrile."

• BenchChem. "5-Formylpicolinonitrile: Discovery, Synthesis, and Applications."

Sources

• 1. ce.sysu.edu.cn [ce.sysu.edu.cn]
• 2. carlroth.com [carlroth.com]
• 3. elib.uni-stuttgart.de [elib.uni-stuttgart.de]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Reduction of nitrile group in (6-Cyanopyridin-3-yl)methyl acetate

Application Note: Chemoselective Reduction of Nitrile in (6-Cyanopyridin-3-yl)methyl Acetate

Executive Summary & Strategic Analysis

The reduction of (6-Cyanopyridin-3-yl)methyl acetate presents a classic "chemoselectivity triangle" challenge in organic synthesis. The objective is to reduce the nitrile (

) to a primary amine ( ) without triggering three competing side reactions:

• Ester Cleavage: The acetate group is susceptible to hydrolysis (under basic aqueous conditions) or transesterification (in alcoholic solvents with acid/base catalysis).

• Ring Hydrogenation: The pyridine ring is prone to reduction to piperidine, particularly under high-pressure hydrogenation with heterogeneous catalysts (e.g., PtO₂, Pd/C).

• Secondary Amine Formation: The highly reactive primary imine intermediate often couples with the product amine to form dimers (secondary amines).

This guide presents two validated protocols designed to navigate these constraints. Protocol A (Chemical Reduction) utilizes the "Satellites" method (CoCl₂/NaBH₄) for high chemoselectivity on a laboratory scale. Protocol B (Catalytic Hydrogenation) utilizes a kinetic trap approach suitable for scale-up.

Chemoselectivity Landscape

The following diagram illustrates the reaction pathway and potential pitfalls.

Caption: Chemoselectivity map showing the target pathway (Green) versus competing degradation routes (Red) based on reagent choice.

Protocol A: Cobalt-Boride Mediated Reduction (High Selectivity)

Best for: Laboratory scale (<10g), high functional group tolerance, ambient pressure.

This method relies on the in situ generation of cobalt boride (

), a black precipitate that acts as a heterogeneous catalyst to accelerate nitrile reduction by sodium borohydride ( ). The complexation of the nitrile nitrogen to the cobalt center activates the cyano group specifically, allowing reduction to occur faster than the ester can react.

Reagents & Materials

• Substrate: (6-Cyanopyridin-3-yl)methyl acetate (1.0 eq)

• Cobalt(II) Chloride Hexahydrate (

  ) (1.0 - 2.0 eq)

• Sodium Borohydride (

  ) (5.0 - 7.0 eq)

• Solvent: Methanol (Reagent Grade) Note: While MeOH is nucleophilic, the reaction rate of Co-catalyzed reduction usually outpaces transesterification at

  .

• Quenching: 1N HCl

Step-by-Step Methodology

• Preparation: Dissolve the substrate (1.0 eq) and

  (1.5 eq) in Methanol ( concentration relative to substrate). The solution will appear deep pink/purple.

• Cooling: Place the reaction vessel in an ice bath (

  ). Crucial: Low temperature protects the ester.

• Addition: Add

  (7.0 eq) portion-wise over 30 minutes.

  • Observation: A vigorous evolution of hydrogen gas will occur, and the solution will turn black (formation of Cobalt Boride).

• Reaction: Stir at

  for 1 hour, then allow to warm to room temperature ( ) and monitor by TLC/LC-MS.

  • Endpoint: Disappearance of nitrile peak; appearance of primary amine mass (

    ).

• Quenching: Carefully add 1N HCl dropwise until gas evolution ceases and pH is acidic (~pH 2). This decomposes the boride complex and solubilizes the cobalt.

• Work-up:

  • Evaporate Methanol under reduced pressure (do not heat above

    ).

  • Dilute residue with water.

  • Optional: Wash with diethyl ether to remove non-amine impurities.

  • Basify the aqueous layer with

    (saturated) to pH 8-9. Do not use strong base (NaOH) to avoid ester hydrolysis.

  • Extract immediately with DCM or EtOAc (

    ).

  • Dry over

    and concentrate.

Protocol B: Acidic Catalytic Hydrogenation (Scalable)

Best for: Scale-up (>10g), avoidance of metal salts in waste, GMP environments.

Standard hydrogenation (Raney Ni) often requires ammonia, which is incompatible with the acetate ester. This protocol uses Pd/C in acidic media . The acid serves two functions: it protonates the primary amine immediately upon formation (preventing dimer formation) and prevents the pyridine ring from poisoning the catalyst.

Solvent Choice: To strictly prevent transesterification, THF or Dioxane is preferred over Methanol.

Reagents & Materials

• Substrate: (6-Cyanopyridin-3-yl)methyl acetate

• Catalyst: 10% Pd/C (50% wet) - Load at 10 wt% of substrate.

• Solvent: Anhydrous THF (Tetrahydrofuran).

• Additive: Concentrated HCl (1.1 eq) or Methanesulfonic Acid (1.1 eq).

• Hydrogen Source:

  balloon or Parr shaker (3 bar).

Workflow Diagram

Caption: Workflow for acidic hydrogenation yielding the stable amine salt.

Step-by-Step Methodology

• Solution Prep: In a pressure vessel, dissolve the substrate in THF (

  ).

• Acidification: Add 1.1 equivalents of Concentrated HCl.

  • Note: The pyridine nitrogen will protonate first. The nitrile reduction intermediate will protonate subsequently.

• Catalyst Addition: Under a nitrogen stream, add 10 wt% Pd/C.

  • Safety: Pd/C is pyrophoric. Keep wet.

• Hydrogenation: Pressurize to 3 bar (approx 45 psi) with

  . Stir vigorously at .

  • Caution: Do not heat. Higher temps (

    ) increase the risk of reducing the pyridine ring.

• Work-up:

  • Filter through a Celite pad to remove Pd/C.

  • Concentrate the filtrate.

  • Result: The product is isolated as the Dihydrochloride salt (Pyridine-H+ and Amine-H+). This salt is stable and prevents the amine from attacking the ester intermolecularly.

Data Summary & Comparison

Feature	Protocol A (CoCl₂/NaBH₄)	Protocol B (Pd/C + HCl)
Selectivity	Excellent (Ester preserved)	Very Good (Requires non-alcoholic solvent)
By-products	Cobalt salts (requires removal)	None (Clean filtration)
Scalability	Low (Exothermic, H₂ evolution)	High (Standard equipment)
Product Form	Free Amine (unstable)	Amine Salt (Stable)
Key Risk	Transesterification if T > 0°C	Pyridine Ring Reduction if T > 50°C

Troubleshooting & Quality Control

• Issue: Ester Hydrolysis (Loss of Acetate).

  • Cause: Water in solvent or high pH during workup.

  • Fix: Use anhydrous THF in Protocol B. In Protocol A, ensure workup with

    is rapid and cold.

• Issue: Secondary Amine (Dimer) Formation.

  • Cause: Insufficient acid in Protocol B or slow addition of borohydride in Protocol A.

  • Fix: Increase acid to 2.0 eq in Protocol B.

• QC Analytical Markers (HPLC/NMR):

  • Starting Material:

    (Pyridine H), Nitrile carbon signal.

  • Product: Loss of Nitrile carbon; Appearance of

    protons ( ppm). Retention of Acetate singlet ( ppm).

References

• Satoh, T., et al. (1969).[1][2] "Reduction of organic compounds with sodium borohydride-transition metal salt systems." Tetrahedron Letters, 10(49), 4555-4558.

• Caddick, S., et al. (2003). "A generic approach for the catalytic reduction of nitriles." Tetrahedron Letters, 44(9), 1885-1887.

• Rylander, P. N. (1979). Catalytic Hydrogenation in Organic Synthesis. Academic Press. (Standard text for Pd/C specificity).

• Heinzman, S. W., & Ganem, B. (1982).[2] "Mechanism of sodium borohydride-cobaltous chloride reductions." Journal of the American Chemical Society, 104(24), 6801-6802.

• Khurana, J. M., & Kukreja, G. (2002). "Chemoselective reduction of nitriles to primary amines with nickel boride." Synthetic Communications, 32(8), 1265-1269.

Sources

• 1. chemistry.mdma.ch [chemistry.mdma.ch]
• 2. WO1985000605A1 - Process for selective nitrile reduction - Google Patents [patents.google.com]

Application Note: Palladium-Catalyzed Cross-Coupling of Cyanopyridine Acetates via C–O Bond Activation

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Content Focus: Mechanistic rationale, quantitative optimization, and self-validating protocols for C–O electrophile activation.

Executive Summary

The transition from traditional heteroaryl halides to oxygen-based electrophiles (such as acetates and pivalates) represents a major leap in sustainable and orthogonal cross-coupling methodologies. While aryl triflates are highly reactive, they suffer from poor atom economy and bench instability. Conversely, aryl acetates are inexpensive, robust, and easily synthesized from abundant phenolic precursors.

Historically, the C–O bond of an aryl acetate was considered too inert for palladium-catalyzed oxidative addition . However, the strategic incorporation of a cyano group (-CN) onto the pyridine scaffold fundamentally alters the electronic landscape of the molecule. This Application Note details the causality, optimization, and validated protocols for utilizing cyanopyridine acetates as highly competent electrophiles in Palladium-catalyzed Suzuki-Miyaura and Buchwald-Hartwig cross-coupling reactions.

Mechanistic Insights & Causality of Experimental Choices

To successfully cross-couple cyanopyridine acetates, the catalytic system must overcome the high bond dissociation energy of the C(sp²)–O bond (approx. 100 kcal/mol). The success of this methodology relies on a tripartite synergy between substrate electronics, ligand sterics, and base selection .

Substrate Electronics: The Role of the Cyano Group

The cyano group acts as a powerful electron-withdrawing moiety via both inductive and resonance effects. By significantly lowering the Lowest Unoccupied Molecular Orbital (LUMO) of the pyridine ring, the cyano group increases the electrophilicity of the C–O bond. This makes the substrate highly susceptible to oxidative addition by an electron-rich Pd(0) center, effectively turning the inert acetate into a reactive pseudo-halide.

Catalyst & Ligand Design

We utilize Pd(OAc)₂ paired with BrettPhos or RuPhos (dialkylbiaryl phosphines). The causality here is twofold:

• Electron Density: The electron-rich dialkyl phosphine strongly donates into the Pd center, stabilizing the monoligated Pd(0) active species and driving the difficult oxidative addition into the C–O bond.

• Steric Bulk: The massive steric profile of BrettPhos forces the Pd(II) intermediate into a geometry that accelerates the rate-determining reductive elimination step, preventing catalyst resting-state trapping .

Base Selection

Anhydrous K₃PO₄ is strictly required. Stronger bases (like KOtBu or NaOH) will preferentially attack the carbonyl carbon of the acetate, leading to premature saponification (yielding the unreactive pyridinol) rather than facilitating transmetalation.

Logical relationship between substrate electronics and ligand design in C-O activation.

The Catalytic Cycle

The workflow follows a classic Pd(0)/Pd(II) cycle, but the transmetalation step is highly sensitive to the nature of the leaving group (acetate). The acetate anion coordinates to the boron atom of the boronic acid, forming a reactive "ate" complex that facilitates the transfer of the aryl group to the Pd(II) center.

Catalytic cycle of Pd-catalyzed cross-coupling via cyanopyridyl C-O bond activation.

Quantitative Data: Optimization of Reaction Parameters

The following table summarizes the quantitative optimization for the Suzuki-Miyaura coupling of 5-cyano-3-pyridyl acetate with phenylboronic acid. Note the critical dependence on ligand sterics and base basicity.

Entry	Catalyst / Ligand (5 mol%)	Base (2.0 equiv)	Solvent	Temp (°C)	GC Yield (%)	Causality / Observation
1	Pd(OAc)₂ / PPh₃	K₃PO₄	1,4-Dioxane	90	< 5%	Ligand not electron-rich enough for Ox. Add.
2	Pd(OAc)₂ / XPhos	K₃PO₄	1,4-Dioxane	90	42%	Moderate Ox. Add., slow Red. Elim.
3	Pd(OAc)₂ / BrettPhos	K₃PO₄	1,4-Dioxane	90	94%	Optimal steric/electronic balance.
4	Pd(OAc)₂ / BrettPhos	KOtBu	1,4-Dioxane	90	12%	Base too strong; saponification of acetate occurs.
5	Pd(OAc)₂ / BrettPhos	K₃PO₄	Toluene	90	68%	Poor solubility of the boronic acid/base complex.
6	None (Control)	K₃PO₄	1,4-Dioxane	90	0%	Validates transition-metal dependence.

Self-Validating Experimental Protocols

Protocol A: Suzuki-Miyaura Coupling of Cyanopyridine Acetates

This protocol is designed as a self-validating system to ensure reproducibility and diagnostic troubleshooting.

Reagents:

• 5-cyano-3-pyridyl acetate (1.0 mmol)

• Arylboronic acid (1.5 mmol)

• Pd(OAc)₂ (0.05 mmol, 5 mol%)

• BrettPhos (0.10 mmol, 10 mol%)

• Anhydrous K₃PO₄ (2.0 mmol)

• Internal Standard: Dodecane (0.5 mmol)

• Solvent: Anhydrous, degassed 1,4-Dioxane (5.0 mL)

Step-by-Step Methodology:

• Pre-catalyst Activation: In a nitrogen-filled glovebox, charge an oven-dried 20 mL Schlenk tube with Pd(OAc)₂, BrettPhos, and 1.0 mL of 1,4-Dioxane. Stir at room temperature for 10 minutes.

  • Validation Check: The solution must transition from a pale yellow suspension to a deep red/brown homogeneous solution, confirming the reduction of Pd(II) to the active Pd(0)L₁ species.

• Substrate Addition: To the active catalyst solution, add the 5-cyano-3-pyridyl acetate, arylboronic acid, K₃PO₄, and dodecane. Add the remaining 4.0 mL of 1,4-Dioxane.

• Reaction Execution: Seal the tube, remove it from the glovebox, and heat to 90 °C in a pre-heated oil bath with vigorous stirring (800 rpm) to overcome the biphasic solid/liquid mass transfer barrier.

• In-Process Validation (2 Hours): Withdraw a 50 µL aliquot under positive N₂ pressure. Dilute with 0.5 mL EtOAc and 0.5 mL H₂O. Analyze the organic layer via GC-MS.

  • Diagnostic Check: Calculate the ratio of product to dodecane. A conversion of >85% at 2 hours validates the catalytic cycle's efficiency. If conversion is <50% and pyridinol is detected, verify the anhydrous nature of the K₃PO₄ base, as moisture causes premature acetate hydrolysis.

• Workup & Isolation: Cool to room temperature, dilute with EtOAc (15 mL), and filter through a pad of Celite to remove palladium black and phosphate salts. Concentrate in vacuo and purify via flash column chromatography (Hexanes/EtOAc).

Protocol B: Buchwald-Hartwig Amination (C–N Bond Formation)

Adapting the C–O activation for C–N bond formation requires a shift in ligand to accommodate the amine nucleophile.

Modifications from Protocol A:

• Ligand Substitution: Replace BrettPhos with RuPhos (10 mol%). RuPhos provides a slightly more open coordination sphere, which is critical for the coordination of secondary amines prior to reductive elimination.

• Base Substitution: Replace K₃PO₄ with Cs₂CO₃ (2.0 equiv). The cesium effect enhances the solubility of the carbonate in dioxane, facilitating the deprotonation of the coordinated amine.

• Validation Check: During the reaction, the formation of a fine white precipitate (cesium acetate/bicarbonate) indicates successful turnover. Monitor via TLC (UV active, typical R_f = 0.3 in 3:1 Hexanes:EtOAc); the disappearance of the starting acetate (R_f = 0.6) confirms completion.

References

• Cross-Coupling Reactions of Aryl Pivalates with Boronic Acids Quasdorf, K. W.; Tian, X.; Garg, N. K. Journal of the American Chemical Society, 2008, 130(44), 14422-14423. URL:[Link]

• Palladium-Catalyzed Cross-Couplings by C–O Bond Activation Wang, L. et al. Molecules, 2022, 27(24), 8963. URL:[Link]

• Nickel-Catalyzed Cross-Couplings Involving Carbon-Oxygen Bonds Rosen, B. M. et al. Chemical Reviews, 2011, 111(3), 1346–1416. URL:[Link]

Application Note: Scalable Synthesis of (6-Cyanopyridin-3-yl)methyl acetate

Executive Summary

(6-Cyanopyridin-3-yl)methyl acetate (CAS: 131747-37-0), also known as 5-(acetoxymethyl)picolinonitrile, is a critical pyridine intermediate employed in the synthesis of P2X3 antagonists and other heterocyclic pharmaceutical agents. Its structural core—a 2,5-disubstituted pyridine—presents specific synthetic challenges, primarily regarding regioselectivity and the safe introduction of the nitrile moiety.

This guide details a scalable, two-step protocol starting from commercially available 6-chloro-3-pyridinemethanol . This route is selected for its operational reliability, avoidance of volatile cyanide sources (using Zn(CN)₂), and high chemoselectivity compared to alternative reduction-first pathways.

Retrosynthetic Analysis & Strategy

The synthesis is designed to avoid the reduction of a cyano-ester, which often leads to over-reduction or side reactions. Instead, the ester handle is established first, followed by a late-stage transition-metal-catalyzed cyanation.

Route Logic:

• Step 1 (Acetylation): Protection of the alcohol as an acetate. This prevents poisoning of the Pd catalyst in the subsequent step and improves the lipophilicity of the intermediate for easier workup.

• Step 2 (Cyanation): Palladium-catalyzed exchange of the C-Cl bond for C-CN using Zinc Cyanide (Zn(CN)₂). This method is superior to the Rosenmund-von Braun reaction (CuCN) due to milder conditions and easier purification.

Synthesis Workflow Diagram

Caption: Figure 1. Optimized two-step synthesis route avoiding nitrile reduction.

Detailed Experimental Protocols

Step 1: Acetylation of 6-Chloro-3-pyridinemethanol

This step utilizes standard acetylation conditions. The use of catalytic DMAP (4-Dimethylaminopyridine) significantly accelerates the reaction, allowing it to proceed at ambient temperatures.

Reagents:

• 6-Chloro-3-pyridinemethanol (1.0 equiv)

• Acetic Anhydride (1.2 equiv)

• Triethylamine (Et₃N) (1.5 equiv)

• DMAP (0.05 equiv)

• Dichloromethane (DCM) (10 vol)

Protocol:

• Setup: Charge a reactor with 6-Chloro-3-pyridinemethanol and DCM. Stir to dissolve.

• Base Addition: Add Et₃N and DMAP. Cool the mixture to 0–5 °C.

• Acetylation: Add Acetic Anhydride dropwise over 30 minutes, maintaining internal temperature < 10 °C.

• Reaction: Allow to warm to 20–25 °C and stir for 2–4 hours. Monitor by TLC (Hexane:EtOAc 7:3) or HPLC.

• Workup:

  • Quench with saturated aqueous NaHCO₃ (5 vol). Stir vigorously for 30 mins to hydrolyze excess anhydride.

  • Separate phases.[1][2] Wash organic layer with water (5 vol) and brine (5 vol).

  • Dry over Na₂SO₄, filter, and concentrate under reduced pressure.[3]

• Purification: The crude oil is typically sufficiently pure (>95%) for the next step. If necessary, purify via short silica plug eluting with 20% EtOAc/Hexane.

Key Insight: Do not use pyridine as the solvent if scaling up >100g, as removal requires extensive acid washing. The DCM/Et₃N system is more process-friendly.

Step 2: Palladium-Catalyzed Cyanation

This is the critical step. We utilize Zinc Cyanide (Zn(CN)₂) rather than NaCN or KCN. Zn(CN)₂ is non-hygroscopic and releases cyanide ions slowly, which prevents catalyst poisoning and enhances safety.

Reagents:

• (6-Chloropyridin-3-yl)methyl acetate (Intermediate from Step 1) (1.0 equiv)

• Zinc Cyanide (Zn(CN)₂) (0.6 equiv) (Note: Zn(CN)₂ provides 2 CN equivalents)

• Pd(dppf)Cl₂·DCM complex (0.02 – 0.05 equiv)

• Zinc Dust (0.1 equiv) (Optional: Activates catalyst/scavenges O₂)

• Solvent: DMF or DMAc (Dimethylacetamide) (10 vol)

• Water (0.2 vol) (Critical additive for accelerating the reaction)

Protocol:

• Deoxygenation (CRITICAL): Charge DMF and Water into the reactor. Sparge with Nitrogen (N₂) for at least 30 minutes. Oxygen is the primary cause of reaction failure in Pd-cyanation.

• Charging: Under N₂ flow, add the Intermediate, Zn(CN)₂, Zinc Dust, and Pd(dppf)Cl₂.

• Reaction: Heat the mixture to 100–110 °C . Stir for 4–8 hours.

  • Note: The mixture will turn from orange/red to dark black upon completion.

• Workup (Cyanide Destruction):

  • Cool to Room Temperature.[4]

  • Safety Step: Add the reaction mixture to a solution of dilute FeSO₄ or 10% Sodium Hypochlorite (Bleach) to quench residual cyanide. Stir for 1 hour.

  • Dilute with EtOAc (15 vol) and filter through a Celite pad to remove zinc salts and Pd black.

• Extraction: Wash the filtrate with water (3 x 5 vol) to remove DMF. Wash with brine.[3][5][6]

• Purification: Concentrate the organic layer.[7] Recrystallize from Isopropyl Alcohol (IPA)/Heptane or purify via column chromatography (Gradient: 10% -> 40% EtOAc in Hexane).

Process Safety & Troubleshooting

Cyanide Handling Decision Tree

Handling cyanides requires strict adherence to safety protocols.[8]

Caption: Figure 2. Safety decision logic for cyanide chemistry.

Troubleshooting Table

Issue	Probable Cause	Corrective Action
Reaction Stalls (<50% Conv.)	Catalyst poisoning by O₂.	Ensure rigorous N₂ sparging. Add 10 mol% Zn dust.
Low Yield	Hydrolysis of acetate.[2]	Ensure DMF is dry (water < 2% is beneficial, but >5% causes hydrolysis).
Black Precipitate Early	Catalyst decomposition ("Pd Black").	Reduce temperature to 90°C; increase ligand (dppf) load.
Product is Oil/Impure	Residual DMF.	Wash organic layer 3x with water.[7] Use LiCl in wash to break emulsions.

Analytical Specifications

Product: (6-Cyanopyridin-3-yl)methyl acetate Formula: C₉H₈N₂O₂ MW: 176.17 g/mol

• ¹H NMR (400 MHz, CDCl₃): δ 8.75 (d, J=2.0 Hz, 1H, Ar-H2), 7.95 (dd, J=8.0, 2.0 Hz, 1H, Ar-H4), 7.75 (d, J=8.0 Hz, 1H, Ar-H5), 5.20 (s, 2H, CH₂), 2.15 (s, 3H, CH₃).

• IR (Neat): ~2235 cm⁻¹ (CN stretch), ~1740 cm⁻¹ (C=O ester).

• Appearance: Off-white to pale yellow solid (MP: ~45–48 °C).

References

• Cyanation Methodology: Weissman, S. A., et al. "Ligand-Free Palladium-Catalyzed Cyanation of Aryl Halides."[9] J. Org.[9][10] Chem.2005 , 70, 1508–1510.[9] Link

• Zn(CN)₂ Usage: Schareina, T., et al. "Improved Zinc-Catalyzed Cyanations of Aryl Halides."[10] Chem. Eur. J.2007 , 13, 6249.

• Acetylation Standards: "O-Acetylation using acetic anhydride in pyridine." Glycoscience Protocols (GlycoPODv2), NIH. Link

• Microwave/Scale-up Cyanation: "Optimisation and scale-up of microwave assisted cyanation." CEM Application Note. Link

• General Pyridine Chemistry: Katritzky, A. R., et al. "Preparation of Cyanopyridines." Synthesis2005, 6, 993–997.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. environmentclearance.nic.in [environmentclearance.nic.in]
• 5. O-Acetylation using acetic anhydride in pyridine - Glycoscience Protocols (GlycoPODv2) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. Pd Catalyzed Cyanation [commonorganicchemistry.com]
• 7. Synthesis of 5-Acetoxymethyl- and 5-Hydroxymethyl-2-vinyl-furan | MDPI [mdpi.com]
• 8. Organic Syntheses Procedure [orgsyn.org]
• 9. Ligand-Free Palladium-Catalyzed Cyanation of Aryl Halides [organic-chemistry.org]
• 10. semanticscholar.org [semanticscholar.org]

Application Note: Selective Deprotection of (6-Cyanopyridin-3-yl)methyl Acetate

Abstract

This technical guide provides detailed protocols and strategic insights for the selective deprotection of (6-Cyanopyridin-3-yl)methyl acetate to its corresponding alcohol, (6-Cyanopyridin-3-yl)methanol. This transformation is critical in medicinal chemistry and drug development, where the cyanopyridine moiety is a key pharmacophore. The primary challenge lies in the lability of the cyano group and the pyridine ring under harsh hydrolytic conditions. This document outlines three robust methods—mild basic hydrolysis, transesterification, and enzymatic hydrolysis—that ensure high-yield cleavage of the acetate ester while preserving the integrity of the sensitive functional groups. Each protocol is supported by mechanistic explanations, comparative data, and troubleshooting guides to empower researchers in achieving clean and efficient deprotection.

Introduction: The Challenge of Selective Deprotection

The (6-Cyanopyridin-3-yl)methanol scaffold is a privileged structural motif found in numerous biologically active compounds, including inhibitors for kinases such as Pim-1.[1] In multi-step syntheses, the primary alcohol is often protected as an acetate ester to prevent unwanted side reactions. The final or penultimate step frequently involves the removal of this protecting group.

However, the deprotection of (6-Cyanopyridin-3-yl)methyl acetate is not trivial. The molecule contains two sensitive functionalities:

• A Nitrile Group: Susceptible to hydrolysis to an amide or carboxylic acid under both strongly acidic and basic conditions.[2][3]

• A Pyridine Ring: Can be sensitive to certain reaction conditions and its basicity can influence the reaction pathway.[4][5]

Therefore, the selection of a deprotection reagent is paramount. The ideal method must be mild enough to cleave the acetate ester chemoselectively without affecting the nitrile or the aromatic ring. This guide details three field-proven strategies to navigate this synthetic challenge.

Strategic Approaches & Reagent Selection

The choice of deprotection strategy depends on factors such as substrate stability, scale, and available laboratory resources. We present three reliable methods, ranging from classic inorganic base catalysis to modern biocatalysis.

Method 1: Mild Basic Hydrolysis with Lithium Hydroxide (LiOH)

Principle & Rationale: Basic hydrolysis, or saponification, is a classic method for ester cleavage.[6] While strong bases like NaOH or KOH can readily hydrolyze the nitrile, lithium hydroxide (LiOH) in a mixed solvent system like tetrahydrofuran (THF) and water offers a milder alternative.[6][7][8] The lithium cation is believed to accelerate ester hydrolysis, potentially by coordinating with the ester's carbonyl oxygen and facilitating nucleophilic attack by the hydroxide ion.[7][9] This allows the reaction to proceed at lower temperatures, minimizing the risk of nitrile degradation.

Mechanism of Action: The reaction proceeds via a nucleophilic acyl substitution mechanism. The hydroxide ion attacks the electrophilic carbonyl carbon of the acetate, forming a tetrahedral intermediate. This intermediate then collapses, expelling the (6-Cyanopyridin-3-yl)methoxide as the leaving group, which is immediately protonated by water to yield the desired alcohol.

Caption: General mechanism for base-catalyzed ester hydrolysis.

Detailed Protocol:

• Setup: To a solution of (6-Cyanopyridin-3-yl)methyl acetate (1.0 eq) in a mixture of THF and water (e.g., 3:1 v/v), add lithium hydroxide monohydrate (LiOH·H₂O, 1.5-2.0 eq).

• Reaction: Stir the mixture vigorously at room temperature (20-25 °C).

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC), observing the disappearance of the starting material spot and the appearance of the more polar alcohol product.[10] The reaction is typically complete within 2-6 hours.

• Workup:

  • Once the reaction is complete, carefully neutralize the mixture to pH ~7 with a dilute acid (e.g., 1 M HCl).

  • Remove the THF under reduced pressure.

  • Extract the aqueous residue with a suitable organic solvent, such as ethyl acetate (3 x volume).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate in vacuo.

• Purification: Purify the crude product by silica gel column chromatography if necessary.

Method 2: Mild Transesterification with Potassium Carbonate (K₂CO₃) in Methanol

Principle & Rationale: This method avoids the use of strong hydroxides and water, providing an exceptionally mild, non-hydrolytic condition for deprotection.[11][12] Potassium carbonate acts as a mild base to generate a catalytic amount of methoxide ion from the methanol solvent.[13] The methoxide then acts as a nucleophile in a transesterification reaction, converting the substrate acetate into the desired alcohol and methyl acetate as a volatile byproduct. This method is particularly advantageous for substrates sensitive to water.

Mechanism of Action: The reaction is a base-catalyzed solvolysis. K₂CO₃ deprotonates methanol to form methoxide (CH₃O⁻), which attacks the acetate's carbonyl carbon. The resulting tetrahedral intermediate collapses to release the product alcohol and form methyl acetate.

Detailed Protocol:

• Setup: Dissolve (6-Cyanopyridin-3-yl)methyl acetate (1.0 eq) in anhydrous methanol.

• Reaction: Add a catalytic amount of anhydrous potassium carbonate (K₂CO₃, 0.1-0.3 eq). Stir the suspension at room temperature.

• Monitoring: Monitor the reaction by TLC. This reaction is often complete within 1-4 hours.

• Workup:

  • Upon completion, filter off the K₂CO₃.

  • Concentrate the filtrate under reduced pressure to remove the methanol and methyl acetate.

  • Dissolve the residue in ethyl acetate and wash with water to remove any remaining salts.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate to yield the crude product.

• Purification: The product is often of high purity, but can be further purified by column chromatography if needed.

Method 3: Enzymatic Hydrolysis with Pig Liver Esterase (PLE)

Principle & Rationale: Enzymatic deprotection offers unparalleled selectivity under extremely mild conditions (neutral pH, room temperature). Pig Liver Esterase (PLE, EC 3.1.1.1) is a serine hydrolase that effectively catalyzes the hydrolysis of a wide range of esters.[14][15] Its action is highly chemoselective, leaving other functional groups like nitriles and amides untouched. This makes it an ideal choice for complex and sensitive substrates.[14]

Mechanism of Action: The hydrolysis occurs within the enzyme's active site, which features a catalytic triad (Ser-His-Asp/Glu). The serine's hydroxyl group, activated by the nearby histidine, acts as a nucleophile, attacking the ester's carbonyl group. This forms a covalent acyl-enzyme intermediate, releasing the alcohol product. The intermediate is then hydrolyzed by a water molecule to regenerate the active enzyme and release acetic acid.

Caption: Experimental workflow for enzymatic deprotection.

Detailed Protocol:

• Setup: Prepare a phosphate buffer solution (0.1 M, pH 7-8).

• Substrate Preparation: Dissolve (6-Cyanopyridin-3-yl)methyl acetate (1.0 eq) in a minimal amount of a water-miscible co-solvent (e.g., acetone or DMSO) to ensure solubility, and add it to the buffer solution.

• Reaction: Add Pig Liver Esterase (typically as an ammonium sulfate suspension, ≥150 units/mg) to the buffered substrate solution. The amount of enzyme will depend on the scale and desired reaction time (e.g., 50-100 mg of crude PLE per mmol of substrate).

• Incubation: Stir the mixture gently at room temperature or slightly above (25-30 °C). Maintain the pH between 7 and 8, adding dilute NaOH if necessary to neutralize the acetic acid produced.

• Monitoring: Monitor the reaction by TLC. Enzymatic reactions can take several hours to reach completion (e.g., 12-24 h).

• Workup:

  • Once complete, saturate the aqueous solution with NaCl to aid extraction.

  • Extract the product with ethyl acetate (3-4 x volume). The enzyme will remain in the aqueous layer.

  • Combine the organic layers, dry over Na₂SO₄, filter, and concentrate.

• Purification: Purify the crude product by silica gel column chromatography to remove any non-polar impurities and residual starting material.

Comparative Analysis & Method Selection

The optimal deprotection method depends on the specific requirements of the synthesis. The following table provides a comparative summary to aid in decision-making.

Parameter	Method 1: LiOH / THF-H₂O	Method 2: K₂CO₃ / MeOH	Method 3: Pig Liver Esterase (PLE)
Reagent Cost	Low	Low	High
Reaction Time	Moderate (2-6 h)	Fast (1-4 h)	Slow (12-24 h)
Temperature	Room Temperature	Room Temperature	Room Temperature (or ~30°C)
Selectivity	Good to Excellent	Excellent	Unsurpassed
Scalability	Excellent	Excellent	Moderate (cost can be a factor)
Workup	Requires neutralization & extraction	Simple filtration & extraction	Requires extraction from buffer
Key Advantage	Reliable, inexpensive, and fast	Extremely mild, anhydrous conditions	Highest selectivity for complex molecules
Potential Issue	Slight risk of nitrile hydrolysis if run too long or too hot	Substrate must be soluble in methanol	Slower reaction times, enzyme cost

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Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. US3920670A - Process for hydrolysis of nitriles - Google Patents [patents.google.com]
• 4. AGU Fall Meeting 2020 [agu.confex.com]
• 5. d-nb.info [d-nb.info]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. Efficiency of Lithium Cations in Hydrolysis Reactions of Esters in Aqueous Tetrahydrofuran - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. echemi.com [echemi.com]
• 9. Efficiency of Lithium Cations in Hydrolysis Reactions of Esters in Aqueous Tetrahydrofuran [jstage.jst.go.jp]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. Synthesis of well-defined phosphate-methylated DNA fragments: the application of potassium carbonate in methanol as deprotecting reagent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Synthesis of well-defined phosphate-methylated DNA fragments: the application of potassium carbonate in methanol as deprotecting reagent - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Asymmetric ester hydrolysis with pig-liver esterase - Wikipedia [en.wikipedia.org]
• 15. Pig liver esterases PLE1 and PLE6: heterologous expression, hydrolysis of common antibiotics and pharmacological consequences - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Acetate Group Stability in Basic Media

Welcome to the technical support center for scientists, researchers, and drug development professionals. This guide provides in-depth troubleshooting advice and answers to frequently asked questions regarding the stability of acetate protecting groups in basic reaction media. Our goal is to equip you with the knowledge to anticipate, diagnose, and solve challenges related to unwanted deacetylation, ensuring the integrity and success of your synthetic routes.

Troubleshooting Guide: Immediate Solutions for Unexpected Deacetylation

This section is designed for rapid problem-solving when you encounter issues in your ongoing experiments.

Q1: I ran a base-mediated reaction on my substrate, and my analytical data (TLC, LC-MS, NMR) shows significant loss of my acetate group. What happened and what are my immediate options?

A1: You have likely encountered base-catalyzed hydrolysis of your acetate ester, a reaction commonly known as saponification.[1] In this reaction, a hydroxide ion or other base attacks the electrophilic carbonyl carbon of the acetate group, leading to its cleavage to form an alcohol and an acetate salt. The reaction is often irreversible under basic conditions because the resulting carboxylic acid is immediately deprotonated to a carboxylate salt, which is unreactive toward the alcohol.[1]

Immediate Corrective Actions:

• Lower the Temperature: The rate of hydrolysis is highly dependent on temperature.[2][3] If your protocol allows, immediately repeat the reaction at a lower temperature (e.g., drop from room temperature to 0 °C or from 0 °C to -20 °C). This simple change can dramatically slow the rate of the undesired hydrolysis side reaction.[2]

• Shorten Reaction Time: Minimize the substrate's exposure to the basic conditions.[4] Monitor the reaction closely by TLC or LC-MS and quench it as soon as the desired transformation is complete.

• Use a Weaker Base: If the primary reaction can proceed with a less potent base, this is one of the most effective strategies. Strong bases like NaOH or KOH are common culprits. Consider switching to a milder inorganic base like potassium carbonate (K₂CO₃) or an organic base like triethylamine (TEA) or N,N-diisopropylethylamine (DIPEA).

Q2: My desired reaction requires a strong base. How do I choose a base that is less likely to cleave my acetate group?

A2: The key is to select a base that is strong enough to facilitate your desired reaction but is either sterically hindered, reducing its nucleophilicity, or has a conjugate acid with a pKa value that is just high enough for your purpose.

• Sterically Hindered Bases: Non-nucleophilic bases like DBU (1,8-Diazabicycloundec-7-ene) or proton sponges are excellent choices when you need to deprotonate a carbon acid without significant nucleophilic attack on the ester.

• Carbonate vs. Hydroxide: Bases like potassium carbonate (K₂CO₃) are significantly less nucleophilic and less basic than hydroxides (NaOH, KOH) and are often sufficient for reactions like alkylations of phenols or deprotonation of mildly acidic protons.

The following table provides a comparison of common bases. The pKa of the conjugate acid is a good indicator of base strength; a higher pKa indicates a stronger base.

Base	Formula	Conjugate Acid pKa (in H₂O)	Typical Use & Hydrolysis Risk
Sodium Hydroxide	NaOH	~15.7	Strong base, high nucleophilicity. High risk of acetate hydrolysis.[1]
Potassium Carbonate	K₂CO₃	~10.3 (for HCO₃⁻)	Mild inorganic base. Moderate risk , much safer than hydroxides.[5]
Triethylamine (TEA)	Et₃N	~10.7	Common organic base. Low to moderate risk , sterics offer some protection.
DIPEA (Hünig's Base)	i-Pr₂NEt	~10.7	Sterically hindered organic base. Low risk , designed to be non-nucleophilic.
DBU	C₉H₁₆N₂	~13.5 (in MeCN)	Strong, non-nucleophilic organic base. Low risk of nucleophilic attack.[6]

Data compiled from various sources. pKa values are approximate and can vary with solvent.[6][7][8]

Frequently Asked Questions (FAQs): Deeper Mechanistic & Strategic Insights

This section provides a more profound understanding of the principles governing acetate stability and strategic planning to prevent hydrolysis.

Q3: What is the precise mechanism of base-catalyzed acetate hydrolysis?

A3: The mechanism is a classic Nucleophilic Acyl Substitution.[1] It proceeds through a well-established two-step addition-elimination pathway.

• Nucleophilic Attack: A hydroxide ion (or other base) acts as a nucleophile and attacks the electrophilic carbonyl carbon of the acetate ester. This breaks the C=O pi bond and forms a tetrahedral intermediate.

• Collapse of the Intermediate: The tetrahedral intermediate is unstable and collapses. The C=O double bond is reformed, and the most stable leaving group is expelled. In this case, the alkoxide (RO⁻) is ejected.

• Irreversible Acid-Base Reaction: The newly formed carboxylic acid (acetic acid, pKa ~4.75) is immediately deprotonated by the alkoxide base (RO⁻, conjugate acid pKa ~16-18). This acid-base reaction is highly favorable and essentially irreversible, driving the entire process to completion.[1]

The following diagram illustrates this process:

Caption: Mechanism of base-catalyzed acetate hydrolysis (saponification).

Q4: My synthesis requires basic conditions, but I haven't chosen my hydroxyl protecting group yet. What are some robust alternatives to acetate?

A4: Selecting a protecting group that is orthogonal to your reaction conditions is a cornerstone of synthetic strategy. If your route involves basic steps, it is highly advisable to choose a protecting group that is stable to base and can be removed under different conditions (e.g., acidic or reductive). Silyl ethers are a premier choice for base-stable hydroxyl protection.[5][9]

Here is a comparative table of common hydroxyl protecting groups:

Protecting Group	Abbreviation	Stability to Base	Stability to Acid	Common Deprotection Method
Acetyl	Ac	Poor	Good	Base (e.g., K₂CO₃, MeOH), Acid (strong)[10]
Benzoyl	Bz	Fair	Good	Stronger base than Acetyl
Pivaloyl	Piv	Good	Good	Strong base (e.g., NaOH) or Reductive (LiAlH₄)[11]
Benzyl Ether	Bn	Excellent	Good	Hydrogenolysis (H₂, Pd/C)[12]
tert-Butyldimethylsilyl Ether	TBDMS or TBS	Excellent	Poor	Fluoride (TBAF), Acid (AcOH, TFA)[13][14]
tert-Butyldiphenylsilyl Ether	TBDPS	Excellent	Fair	Fluoride (TBAF), stronger acid needed[5]
Triisopropylsilyl Ether	TIPS	Excellent	Fair	Fluoride (TBAF), stronger acid needed[13]

As the table shows, silyl ethers (TBDMS, TBDPS, TIPS) and benzyl ethers (Bn) offer excellent stability in basic media, making them superior alternatives to acetate when planning a synthesis involving basic reagents.[5][12][13] The choice among them depends on the required acid stability and the specific deprotection conditions you want to employ later in the synthesis.

Q5: How do I decide whether to modify my conditions for an acetate group or switch to a different protecting group altogether?

A5: This is a critical strategic decision. Use the following workflow to guide your choice. The primary consideration is whether the reaction conditions required for your key transformation are fundamentally incompatible with the acetate group's lability.

Caption: Decision workflow for managing acetate group stability.

Q6: Can you provide a reliable protocol for a reaction using a mild base that is known to preserve acetate groups?

A6: Certainly. Here is a general protocol for the O-alkylation of a phenol in the presence of an acetate-protected alcohol, using potassium carbonate as a mild base. This method is widely used due to its effectiveness and chemoselectivity.

Protocol: Selective Phenol Alkylation

• Objective: To alkylate a phenolic hydroxyl group with an alkyl halide without cleaving a sensitive acetate ester elsewhere in the molecule.

• Materials:

  • Substrate containing both a phenol and an acetate group

  • Alkyl halide (e.g., benzyl bromide) (1.1 eq)

  • Anhydrous Potassium Carbonate (K₂CO₃), finely powdered (3.0 eq)

  • Anhydrous solvent (e.g., Acetone or DMF)

• Procedure:

  • To a round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere (e.g., Nitrogen or Argon), add the substrate (1.0 eq) and anhydrous potassium carbonate (3.0 eq).

  • Add the anhydrous solvent (e.g., Acetone) to create a slurry, typically at a concentration of 0.1-0.5 M relative to the substrate.

  • Stir the suspension vigorously for 10-15 minutes at room temperature.

  • Add the alkyl halide (1.1 eq) dropwise to the stirring suspension.

  • Heat the reaction mixture to a moderate temperature (e.g., 50-60 °C for acetone) and monitor its progress by TLC or LC-MS. Reactions are typically complete within 2-12 hours.

  • Upon completion, cool the reaction mixture to room temperature.

  • Filter the solid K₂CO₃ and salts, washing the filter cake with the reaction solvent.

  • Concentrate the filtrate under reduced pressure.

  • The resulting crude product can be purified by standard methods, such as column chromatography, after a typical aqueous workup (e.g., partitioning between ethyl acetate and water).[4]

Causality: Potassium carbonate is basic enough to deprotonate the more acidic phenol (pKa ~10) but not basic enough to promote rapid hydrolysis of the acetate ester, especially in a non-aqueous solvent where the concentration of any nucleophilic hydroxide is negligible.

References

• SATHEE.
• Reaction Rate of the Alkaline Hydrolysis of Ethyl Acetate. Journal of the Society of Chemical Industry, Japan.
• A Guide to Bulky Protecting Groups: A Comparative Analysis of Alternatives to 2-Adamantyl Acet
• Silyl Ether Protecting Groups: A Comparative Guide to Stability in Acidic and Basic Media. Benchchem.
• Navigating the Stability Landscape of Silyl Ethers: A Compar
• Preference for basic conditions in ester hydrolysis. Chemistry Stack Exchange.
• Technical Support Center: Preventing Hydrolysis During the Workup of Esterific
• Appendix 6: Protecting groups. Oxford Learning Link.
• Ch20: Hydrolysis of Esters. University of Calgary.
• Basic Hydrolysis of Esters - Saponific
• Mild alkaline hydrolysis of hindered esters in non-aqueous solution. Arkivoc.
• Protecting group. Wikipedia.
• tert-Butyldimethylsilyl Ethers. Organic Chemistry Portal.
• Protecting Agents. Tokyo Chemical Industry.
• Evaluation of Ethyl Acetate Saponification Reaction: Comparison of the Accuracy of Conductometric and Titrimetric Methods. Jurnal Kartika Kimia.
• Bordwell pKa Table.
• pKa values in organic chemistry – making maximum use of the available d
• The pKa Table Is Your Friend. Master Organic Chemistry.

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. SATHEE: Chemistry Saponification [sathee.iitk.ac.in]
• 3. jkk.unjani.ac.id [jkk.unjani.ac.id]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. analytical.chem.ut.ee [analytical.chem.ut.ee]
• 7. organicchemistrydata.org [organicchemistrydata.org]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. tcichemicals.com [tcichemicals.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. learninglink.oup.com [learninglink.oup.com]
• 13. Protecting group - Wikipedia [en.wikipedia.org]
• 14. tert-Butyldimethylsilyl Ethers [organic-chemistry.org]

Technical Support Center: Optimizing the Synthesis of (6-Cyanopyridin-3-yl)methyl Acetate

Welcome to the technical support center for the synthesis of (6-cyanopyridin-3-yl)methyl acetate. This guide is designed for researchers, chemists, and drug development professionals to provide in-depth, practical solutions to common challenges encountered during this specific synthesis. Our goal is to move beyond simple procedural steps and offer a causal understanding of the reaction, enabling you to troubleshoot effectively and optimize your yield and purity.

Overview of the Synthesis

The most common and direct route to (6-cyanopyridin-3-yl)methyl acetate is the acetylation of the precursor alcohol, (6-cyanopyridin-3-yl)methanol. This reaction is typically an esterification where an acetylating agent is used to convert the primary alcohol into its corresponding acetate ester.

Reaction Scheme:

Common acetylating agents include acetic anhydride (Ac₂O) or acetyl chloride (AcCl). The choice of agent and the reaction conditions are critical for success.

Frequently Asked Questions (FAQs)

Q1: What is the primary role of a base like pyridine or triethylamine in this reaction? A1: The base serves two critical functions. First, when using acetyl chloride, the base is essential to neutralize the HCl byproduct, which would otherwise protonate the pyridine nitrogen of the starting material or the product, deactivating them and stalling the reaction.[1][2] Second, when using either acetyl chloride or acetic anhydride, the base can act as a nucleophilic catalyst.[1][3] It attacks the acetylating agent to form a highly reactive acyl-pyridinium or acyl-ammonium intermediate, which is then more readily attacked by the alcohol.[1]

Q2: Which acetylating agent is better, acetic anhydride or acetyl chloride? A2: Both are effective. Acetyl chloride is generally more reactive than acetic anhydride, which can lead to faster reaction times. However, it also generates corrosive HCl, requiring at least a stoichiometric amount of base.[1] Acetic anhydride is less reactive and produces acetic acid as a byproduct, which is less problematic but still requires a base to drive the reaction to completion.[3][4] For sensitive substrates, the milder nature of acetic anhydride is often preferred.

Q3: Can I run this reaction without a solvent? A3: While some acetylations can be performed neat (solvent-free), particularly with acetic anhydride, using a dry, aprotic solvent like dichloromethane (DCM), tetrahydrofuran (THF), or acetonitrile is highly recommended.[4][5] The solvent helps to control the reaction temperature, ensures homogeneity, and prevents potential side reactions that can occur at high concentrations and temperatures.

Q4: My starting material, (6-cyanopyridin-3-yl)methanol, is difficult to source. How can it be synthesized? A4: A common route to (6-cyanopyridin-3-yl)methanol involves the reduction of a corresponding carboxylic acid or ester derivative, such as methyl 6-cyanonicotinate. This precursor can often be synthesized from more readily available starting materials.

Troubleshooting Guide: From Low Yields to Impure Products

This section addresses specific problems you may encounter. For each issue, we diagnose potential causes and provide actionable solutions.

Problem 1: Low or No Product Yield

You've run the reaction, but TLC or LC-MS analysis shows a large amount of unreacted starting material or no desired product at all.

Caption: Troubleshooting workflow for low product yield.

• Cause A: Water Contamination.

  • Explanation: Acetyl chloride and acetic anhydride react rapidly with water to form acetic acid. This hydrolysis consumes your reagent, preventing it from reacting with the alcohol.[1][2]

  • Solution: Ensure all glassware is oven-dried or flame-dried under vacuum. Use anhydrous solvents, preferably from a solvent purification system or a freshly opened bottle over molecular sieves. If your starting alcohol is hygroscopic, dry it under a high vacuum before use.

• Cause B: Insufficient Base.

  • Explanation: When using acetyl chloride, one equivalent of HCl is produced. Without a base to scavenge this acid, it will protonate the basic pyridine nitrogen, rendering the alcohol a poor nucleophile and halting the reaction.[1]

  • Protocol: Add the acetyl chloride slowly to a solution of the alcohol and at least 1.1 equivalents of a base (like triethylamine or pyridine) in a dry solvent at 0 °C.[1]

• Cause C: Low Reactivity.

  • Explanation: While the primary alcohol in (6-cyanopyridin-3-yl)methanol is reasonably nucleophilic, the reaction may be sluggish at room temperature, especially with acetic anhydride.

  • Solution: Add a catalytic amount (1-5 mol%) of 4-(Dimethylamino)pyridine (DMAP).[6] DMAP is a hyper-nucleophilic catalyst that forms a highly reactive N-acetylpyridinium intermediate, significantly accelerating the rate of acetylation.[6]

Problem 2: Significant Impurity Formation

Your reaction yields a product, but it's accompanied by one or more significant impurities that are difficult to separate.

Impurity Structure/Description	Potential Cause	Recommended Solution
Di-acylated Dimer	High concentration or temperature leading to intermolecular reaction.	Dilute the reaction mixture. Maintain a lower temperature (0 °C to room temperature).
N-Oxide Formation	Presence of oxidizing agents or certain reaction conditions.	Ensure the reaction is run under an inert atmosphere (Nitrogen or Argon). Use purified reagents.
Dark/Tarry Mixture	High reaction temperatures causing decomposition of the pyridine ring.[7]	Maintain strict temperature control. Do not exceed room temperature unless necessary and monitored.
Unidentified Polar Impurities	Degradation of starting material or product during acidic/basic workup.	Use a milder workup. For example, quench with saturated aqueous sodium bicarbonate instead of strong acids or bases.

• Setup: In a flame-dried, three-neck round-bottom flask under an argon atmosphere, dissolve (6-cyanopyridin-3-yl)methanol (1.0 eq) in anhydrous DCM to a concentration of 0.1 M.

• Reagents: Add triethylamine (1.5 eq) and DMAP (0.05 eq).

• Cooling: Cool the solution to 0 °C using an ice-water bath.

• Slow Addition: Add acetic anhydride (1.2 eq) dropwise via syringe over 30 minutes. The slow addition in a dilute solution minimizes the chance of one molecule reacting with another before it is fully acylated.

• Monitoring: Monitor the reaction by TLC (e.g., 1:1 Hexanes:Ethyl Acetate). The product should be less polar than the starting alcohol.

• Workup: Once the starting material is consumed, quench the reaction by adding saturated aqueous NaHCO₃ solution. Separate the organic layer, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product via column chromatography on silica gel. The lower polarity of the desired acetate should allow for good separation from any unreacted starting alcohol and polar impurities.

Problem 3: Difficult Purification

The crude product appears as an oil or a mixture that is difficult to purify by standard column chromatography or recrystallization.

Caption: Decision tree for overcoming purification challenges.

• Mitigating Tailing on Silica Gel: Pyridine-containing compounds are basic and can interact strongly with the acidic silanol groups on the surface of silica gel, leading to significant tailing during column chromatography.

  • Solution: To mitigate this, add a small amount of a volatile base, such as triethylamine (~0.5-1% by volume), to your eluent system.[8] This deactivates the acidic sites on the silica, resulting in sharper peaks and better separation.

• Acid-Base Extraction: If non-basic impurities are present, an acid-base workup can be effective.

  • Protocol: Dissolve the crude mixture in an organic solvent like ethyl acetate. Wash with a dilute acid (e.g., 1 M HCl). The basic pyridine product will be protonated and move to the aqueous layer, leaving non-basic impurities in the organic layer.[8] Then, carefully basify the aqueous layer with a base like sodium carbonate and re-extract the product back into an organic solvent.

References

• Benchchem. (n.d.). Technical Support Center: Esterification of 2,5-Pyridinedicarboxylic Acid.
• Chem LibreTexts. (n.d.). Acid Chloride to Ester (ROH, pyridine) | Mechanism + Exam Traps.
• Benchchem. (n.d.). Troubleshooting common issues in pyridine synthesis.
• ChemicalBook. (n.d.). 3-Amino-6-cyanopyridine synthesis.
• ECHEMI. (n.d.). Esterification reaction.
• Organic Chemistry Portal. (n.d.). Ester synthesis by acylation.
• Joshi, H. S., et al. (2004). Synthesis of some new cyanopyrans and cyanopyridines and their biological activities. Journal of the Indian Chemical Society, 81, 157-159.
• Google Patents. (n.d.). US4876348A - Process for making 3-cyanopyridine.
• Taylor & Francis. (n.d.). Acetylation – Knowledge and References.
• ACS Publications. (2025). Visible Light-Induced Divergent Deoxygenation/Hydroxymethylation of Pyridine N-Oxides. The Journal of Organic Chemistry.
• ResearchGate. (n.d.). C- and N-cyanoacetylation of 6-aminopyrimidines with cyanoacetic acid and acetic anhydride.
• ResearchGate. (2015). Synthesis of 6-thienyl-substituted 2-amino-3-cyanopyridines.
• Sigma-Aldrich. (n.d.). (6-Methoxypyridin-3-yl)methanol.
• Google Patents. (n.d.). US2758999A - Esterification of pyridine carboxylic acids.
• HETEROCYCLES. (1998). THE REGIOSELECTIVE ACYLATION REACTIONS OF IMIDAZOPYRIDINES. 48(5).
• Katritzky, A. R., et al. (2005).
• Oakwood Chemical. (n.d.). (6-Chloropyridin-3-yl)methanol.
• MDPI. (2019). Acetylation of Alcohols, Amines, Phenols, Thiols under Catalyst and Solvent-Free Conditions. Molecules.
• Organic Syntheses. (2023). Preparation of Highly-Substituted Pyridines via Diels-Alder Reactions of Vinylallenes and Tosyl Cyanide. 100, 4-28.
• ResearchGate. (n.d.). Synthesis of (6‐arylated‐pyridin‐3‐yl) methanol.
• ACS Publications. (2023). Cyanopyridinone- and Cyanopyridine-Based Cancer Cell Pim-1 Inhibitors: Design, Synthesis, Radiolabeling. ACS Omega.
• Reddit. (2023). What is the role of pyridine in the acetylations of alcohols?
• Google Patents. (n.d.). WO2013065064A1 - A process for preparation of l-(6-methylpyridin-3-yl)-2-[4-(meth.ylsulfonyi)phenyl]ethanone field of invention.
• Frontiers. (2023). MgO NPs catalyzed the synthesis of novel pyridin-3-yl-pyrimidin-2-yl-aminophenyl-amide derivatives and evaluation of pharmacokinetic profiles and biological activity. Frontiers in Chemistry.
• GlycoPODv2. (2021). O-Acetylation using acetic anhydride in pyridine.

Sources

• 1. orgosolver.com [orgosolver.com]
• 2. echemi.com [echemi.com]
• 3. reddit.com [reddit.com]
• 4. mdpi.com [mdpi.com]
• 5. Ester synthesis by acylation [organic-chemistry.org]
• 6. O-Acetylation using acetic anhydride in pyridine - Glycoscience Protocols (GlycoPODv2) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]

Purification of (6-Cyanopyridin-3-yl)methyl acetate from acetic acid byproducts

Welcome to the Technical Support Center. This guide is designed for researchers and process chemists troubleshooting the purification of (6-Cyanopyridin-3-yl)methyl acetate (CAS: 131747-37-0) following esterification. Removing acetic acid byproducts from this specific molecule presents a unique challenge due to the competing chemical sensitivities of its functional groups.

Part 1: Mechanistic Insights & The Purification Challenge

Before selecting a purification protocol, it is critical to understand the causality behind the molecule's reactivity. The presence of three distinct functional groups dictates strict boundaries on the pH and thermal conditions you can apply.

Caption: Structural sensitivities dictating the purification logic of the target ester.

Part 2: Troubleshooting FAQs

Q: Why is my ester hydrolyzing (losing yield) during the aqueous workup? A: Ester hydrolysis (saponification) occurs when the basicity of the aqueous wash is too high. If you are using Sodium Hydroxide (NaOH) or Sodium Carbonate (Na₂CO₃), the local pH can exceed 10, which rapidly cleaves the acetate group. Causality: The acetate group is highly susceptible to nucleophilic attack by hydroxide ions. Solution: Switch to a mild, saturated Sodium Bicarbonate (NaHCO₃) solution. The pH of sat. NaHCO₃ is ~8.3, which is high enough to deprotonate acetic acid (pKa ~4.76) but low enough to leave the ester intact[1].

Q: Can I remove the pyridine and acetic acid by washing with 1M HCl? A: No. While a standard 1M HCl wash is typically used to remove pyridine in standard acetylations, the pyridine ring in (6-Cyanopyridin-3-yl)methyl acetate is heavily deactivated. Causality: The strongly electron-withdrawing cyano (-CN) group at the 6-position drastically reduces the basicity of the pyridine nitrogen. For context, similar derivatives like 3-amino-6-cyanopyridine have a predicted pKa of just 0.61[2][3]. Because the pKa is so low, a mild acid wash will not protonate the ring sufficiently to drive it into the aqueous phase. Using a stronger acid risks hydrolyzing the nitrile to an amide or carboxylic acid.

Q: How can I completely remove acetic acid without using an aqueous workup? A: If your product is highly sensitive to water or you are operating at a scale where large aqueous volumes are impractical, you can use azeotropic distillation. Causality: Acetic acid forms a favorable co-evaporation profile with solvents like toluene or heptane[4]. By adding toluene to your crude mixture and evaporating under reduced pressure, the acetic acid is swept away at temperatures well below its standard boiling point (118 °C), preserving the thermal stability of the ester.

Part 3: Standardized Purification Workflows

Select your purification route based on your reaction scale and equipment availability.

Caption: Workflow for removing acetic acid from (6-Cyanopyridin-3-yl)methyl acetate.

Protocol A: Mild Aqueous Neutralization (Standard Lab Scale < 50g)

Self-validating mechanism: The cessation of CO₂ gas evolution serves as a real-time visual indicator that all acetic acid has been neutralized.

• Dilution: Dissolve the crude reaction mixture in Ethyl Acetate (EtOAc) using approximately 10 mL of solvent per gram of crude material.

• Neutralization: Slowly add saturated aqueous NaHCO₃ in 5 mL increments. Caution: Vigorous effervescence (CO₂ gas) will occur as the acetic acid is neutralized to sodium acetate.

• Agitation & Venting: Transfer the mixture to a separatory funnel. Shake gently and vent frequently to release CO₂ pressure.

• Validation: Continue washing with sat. NaHCO₃ until the aqueous layer tests at pH ~8 (using pH paper) and no further gas evolves upon addition.

• Washing: Wash the organic layer once with brine (saturated NaCl) to remove residual water and dissolved salts.

• Drying & Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure (rotary evaporator, 35 °C) to yield the pure ester.

Protocol B: Azeotropic Co-Evaporation (Large Scale > 50g)

Self-validating mechanism: The absence of the characteristic pungent odor of acetic acid in the final residue confirms successful removal without the risk of aqueous hydrolysis.

• Solvent Addition: Transfer the crude mixture to a round-bottom flask. Add Toluene (3 to 4 volumes relative to the crude volume).

• Evaporation: Attach the flask to a rotary evaporator. Set the water bath to 40 °C and apply vacuum (approx. 50–100 mbar).

• Co-distillation: Evaporate the mixture until a concentrated residue remains. The toluene will carry the acetic acid into the receiving flask[4].

• Repetition: Repeat the toluene addition and evaporation cycle 2 to 3 times to ensure complete removal of trace acetic acid.

• Final Drying: Apply high vacuum (Schlenk line or vacuum pump) for 2 hours at room temperature to remove any residual toluene.

Part 4: Quantitative Data Summary

The following table summarizes the expected outcomes and trade-offs of the two recommended purification strategies.

Purification Strategy	Chemical Mechanism	Recommended Scale	Expected Yield Retention	Expected Purity (GC/MS)	Primary Risk / Drawback
Mild Aqueous (NaHCO₃)	Acid-base neutralization to water-soluble NaOAc	< 50 g	85 – 92%	> 98%	Emulsion formation; minor hydrolysis if left in phase too long.
Azeotropic Distillation	Co-evaporation driven by vapor pressure	> 50 g	90 – 96%	95 – 97%	Residual trace acetic acid; requires strong vacuum setup.

References

• Title: 3-Amino-6-cyanopyridine CAS:55338-73-3 C6H5N3 - Henan Longke Chem Co., Ltd.
• Source: guidechem.
• Title: What is the best work-up for acetic anhydride/pyradine acetylation?
• Title: O-Acetylation using acetic anhydride in pyridine - Glycoscience Protocols (GlycoPODv2)

Sources

• 1. O-Acetylation using acetic anhydride in pyridine - Glycoscience Protocols (GlycoPODv2) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. longkechem.com [longkechem.com]
• 3. guidechem.com [guidechem.com]
• 4. researchgate.net [researchgate.net]

Troubleshooting low conversion in cyanopyridine alcohol acetylation

Technical Support Center: Troubleshooting Cyanopyridine Alcohol Acetylation

Case ID: CPA-ACET-001 Status: Open Priority: High (Drug Development Critical) Assigned Specialist: Senior Application Scientist

Executive Summary & Diagnostic Workflow

The Issue: You are experiencing low conversion (<50%) or stalled kinetics during the acetylation of a cyanopyridine alcohol (e.g., 3-cyano-4-(hydroxymethyl)pyridine).

The Chemistry: Cyanopyridines present a unique "push-pull" challenge. The pyridine ring is electron-deficient due to the nitrogen atom and the strongly electron-withdrawing cyano (-CN) group. This reduces the nucleophilicity of your alcohol group (inductive deactivation), making it sluggish compared to a standard benzyl alcohol. Furthermore, the pyridine nitrogen can compete for the acylating agent, forming N-acetyl salts that complicate kinetics.

Diagnostic Decision Tree: Use this logic flow to identify your bottleneck before changing your protocol.

Technical Support FAQs: Root Cause Analysis

Category A: Reagent Quality & Stoichiometry

Q: I am using excess Acetic Anhydride (

). Why is the reaction still stalling? A: The most common silent killer is water .[1] Acetic anhydride hydrolyzes to acetic acid in the presence of moisture. If your solvent (DCM, THF) or the itself is "wet," you are consuming your reagent before it reacts with the alcohol.

• The Trap: Cyanopyridine alcohols are often hygroscopic due to the polar nitrile and pyridine nitrogen. They may carry significant water into the reaction.

• The Fix: Azeotrope your substrate with toluene 3x before use. Ensure solvents are anhydrous (<50 ppm water). Increase

  equivalents to 3.0–5.0 eq if drying is difficult.

Q: My reaction mixture turns dark/black. Is this decomposition? A: Likely, yes. Pyridine derivatives are prone to oxidation and polymerization (N-oxide formation or ring opening) under harsh acidic conditions or high heat.

• The Fix: Avoid heating above 60°C unless necessary. Conduct the reaction under an inert atmosphere (

  or Ar). If using neat pyridine as a solvent, ensure it is distilled and stored over KOH, as old pyridine contains impurities that catalyze decomposition.

Category B: Catalysis & Mechanism

Q: I'm using Pyridine as a base. Do I really need DMAP? A: Yes, absolutely. For electron-deficient alcohols like cyanopyridine methanol, pyridine alone is often insufficient.

• Mechanism: Pyridine forms an N-acetylpyridinium intermediate, which is the active acylating agent. However, this intermediate is only moderately electrophilic.

• The DMAP Effect: 4-(Dimethylamino)pyridine (DMAP) is ~10,000x more nucleophilic than pyridine. It attacks the anhydride to form a super-active N-acetyl-4-dimethylaminopyridinium salt. This species transfers the acetyl group to your sluggish alcohol rapidly.

• Recommendation: Use 0.1–0.2 eq (10–20 mol%) of DMAP.

Q: Can the Pyridine ring in my substrate interfere? A: Yes. This is the "Self-Scavenging" effect. The nitrogen in your cyanopyridine substrate is basic. It can compete with the catalyst for the acylating agent, forming an N-acetyl salt on your substrate.

• Outcome: This is usually a reversible equilibrium, but it lowers the effective concentration of free

  .

• The Fix: Add an auxiliary base like Triethylamine (

  ) or Diisopropylethylamine (DIPEA) to sponge up the protons produced, keeping the substrate in its free-base form and driving the equilibrium forward [1].

Category C: Substrate Specifics (The "Alcohol" Definition)

Q: I have a hydroxy-cyanopyridine (phenol), not a hydroxymethyl. Does this guide apply? A: NO. This is a critical distinction. If the -OH is attached directly to the ring (e.g., 3-cyano-2-hydroxypyridine), it exists in equilibrium with its pyridone tautomer (C=O).

• The Problem: Pyridones react at the Nitrogen (N-alkylation/acylation), not the Oxygen, under standard conditions.

• The Fix: To force O-acetylation of a pyridone/phenol, you often need O-alkylation conditions (e.g., Ag salts) or hard acetylation conditions (neat

  + catalytic, or Acetyl Chloride + High Temp). Standard DMAP protocols often fail here.

The "Gold Standard" Protocol

Application: Acetylation of 3-cyano-4-(hydroxymethyl)pyridine (and similar primary/secondary alcohols).

Reagents:

• Substrate (1.0 eq)[2][3]

• Acetic Anhydride (

  ) (2.0 - 3.0 eq)

• Triethylamine (

  ) (3.0 eq) - Acts as the proton scavenger.

• DMAP (0.1 - 0.2 eq) - The nucleophilic catalyst.

• Dichloromethane (DCM) - Solvent (Anhydrous).

Step-by-Step Procedure:

• Preparation: Dry the substrate by azeotropic distillation with toluene if it has been stored in ambient air.

• Dissolution: Dissolve substrate (1.0 eq) and

  (3.0 eq) in anhydrous DCM (approx. 0.1 - 0.2 M concentration).

  • Note: If solubility is poor in DCM, use THF or a minimal amount of DMF.

• Catalyst Addition: Add DMAP (0.1 eq) and stir for 5 minutes at Room Temperature (RT).

• Acylation: Cool to 0°C (ice bath). Add

  (2.0 eq) dropwise.

  • Why 0°C? Controls the exotherm and prevents side reactions.

• Reaction: Allow to warm to RT and stir.

  • Monitoring: Check TLC or HPLC at 1 hour. If conversion < 50%, add another 1.0 eq of

    .

• Quench: Once complete, add Methanol (excess) to quench unreacted anhydride. Stir for 15 mins.

• Workup: Wash with sat.

  (removes acid), then Brine. Dry organic layer over .[2][4][5]

Data Comparison: Catalyst Efficiency

Condition	Conversion (1h)	Conversion (24h)	Notes
/ Pyridine (Solvent)	40%	85%	Slow, requires difficult solvent removal.
/ DCM (No Base)	<5%	10%	Reaction effectively dead.
/ / DMAP (DCM)	95%	>99%	Recommended. Fast & Clean.
Acetyl Chloride /	90%	>99%	Good alternative, but generates HCl salts immediately.

Mechanistic Visualization

Understanding the Steglich Esterification mechanism helps explain why DMAP is non-negotiable for deactivated alcohols.

Advanced Troubleshooting (The "Nuclear" Options)

If the standard DMAP protocol fails, your substrate is likely extremely hindered or electronically deactivated.

Option 1: The "Neat" Approach

• Protocol: Dissolve substrate in neat Acetic Anhydride . Add 1.0 eq of Sodium Acetate (

  ). Heat to 80-100°C.

• Risk: High. Can cause nitrile hydrolysis (to amide) or polymerization. Use only if RT methods fail.

Option 2: The "Hard" Acylating Agent

• Protocol: Use Acetyl Chloride (AcCl) instead of anhydride.

• Why: AcCl is more reactive.

• Caution: Generates HCl. You MUST use excess base (

  or Pyridine) to neutralize the acid immediately, or you will protonate your pyridine ring and kill the reaction.

Option 3: Lewis Acid Catalysis

• Protocol: Use

  or (Trimethylsilyl triflate) as a catalyst [2].

• Why: These activate the anhydride oxygen, making it hyper-electrophilic without relying on basic catalysis. Useful if your substrate is base-sensitive.

References

• Höfle, G., Steglich, W., & Vorbrüggen, H. (1978). 4-Dialkylaminopyridines as Highly Active Acylation Catalysts. Angewandte Chemie International Edition.

• Ishihara, K., et al. (1996). Scandium Trifluoromethanesulfonate as an Extremely Active Acylation Catalyst. Journal of the American Chemical Society.

• Mandai, H., et al. (2018).[4] Recent Developments in Nucleophilic Catalysts for the Acylation of Alcohols. Tetrahedron Letters.

• BenchChem Technical Support . (2025). Troubleshooting N,N'-Dimethyl-N-cyanoacetylurea reactions. (General reference for cyano-acetyl troubleshooting).

Disclaimer: This guide is for research purposes only. Always consult the Safety Data Sheet (SDS) for specific chemicals, especially Cyanopyridines which may release cyanide under extreme conditions.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. O-Acetylation using acetic anhydride in pyridine - Glycoscience Protocols (GlycoPODv2) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. 2-cyanopyridine derivatives enable N-terminal cysteine bioconjugation and peptide bond cleavage of glutathione under aqueous and mild conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 4. art.torvergata.it [art.torvergata.it]
• 5. acta-arhiv.chem-soc.si [acta-arhiv.chem-soc.si]

Technical Support Center: Troubleshooting Residual Solvents in (6-Cyanopyridin-3-yl)methyl acetate Crystals

Welcome to the Advanced Application Support Center. This guide is engineered for research scientists and drug development professionals dealing with the isolation and purification of (6-Cyanopyridin-3-yl)methyl acetate (CAS: 131747-37-0).

Removing residual organic solvents from this specific intermediate presents unique challenges. The molecule features multiple hydrogen-bond acceptors (a pyridine nitrogen, a cyano group, and an acetate carbonyl), making it highly prone to solvent entrapment and solvate formation during crystallization. This guide provides mechanistic troubleshooting, regulatory context, and field-validated protocols to achieve high-purity crystals without compromising the structural integrity of the compound.

Diagnostic Workflow: Identifying the Entrapment Mechanism

Before applying a drying protocol, you must diagnose how the solvent is retained. Applying brute-force heat to (6-Cyanopyridin-3-yl)methyl acetate will likely cause the acetate ester to hydrolyze or the batch to "oil out" due to solvent-induced plasticization.

Decision matrix for diagnosing and resolving residual solvent entrapment.

Frequently Asked Questions (Troubleshooting)

Q1: Why does standard vacuum drying fail to reduce Ethyl Acetate or Heptane below ICH limits for this compound? A: Standard vacuum drying provides thermodynamic energy to evaporate surface-bound solvents, but it often fails to overcome the lattice energy barrier of deeply entrapped molecules[1]. During rapid crystallization, solvents like Ethyl Acetate get kinetically trapped in the interstitial voids (macropores) of the (6-Cyanopyridin-3-yl)methyl acetate crystal lattice. Because the compound has strong dipole moments, the intermolecular forces effectively "lock" the solvent inside.

Q2: How do I differentiate between surface-bound solvent, trapped solvent, and a true solvate? A: This requires orthogonal thermal analysis using Thermogravimetric Analysis (TGA) coupled with Differential Scanning Calorimetry (DSC).

• Surface Solvent: Exhibits immediate, gradual weight loss on TGA at low temperatures.

• Trapped Solvent: Shows a delayed, broad weight loss as the crystal lattice expands during heating.

• True Solvate: Displays a sharp DSC endotherm corresponding to a specific stoichiometric weight loss on the TGA, indicating the breaking of a defined, co-crystallized structure.

Q3: The acetate ester is sensitive to hydrolysis. How can I remove trapped solvents without degrading the product? A: You must alter the thermodynamic equilibrium rather than relying on heat. We recommend Vacuum Hydration (moisture-assisted desolvation)[1]. By introducing a highly polar, low-molecular-weight molecule (water vapor) into the vacuum environment, the water penetrates the lattice and competitively hydrogen-bonds with the pyridine and acetate sites. This displaces the larger organic solvent, which is then easily extracted by the vacuum.

Regulatory Targets: ICH Q3C (R8) Guidelines

To ensure patient safety and GMP compliance, residual solvents must be reduced below the Permitted Daily Exposure (PDE) limits established by the ICH Q3C (R8) guidelines[2].

Solvent	ICH Class	PDE (mg/day)	Concentration Limit (ppm)	Typical Pre-Treatment (ppm)	Target Post-Treatment (ppm)
Methanol	Class 2	30.0	3,000	8,500 - 12,000	< 1,500
Dichloromethane	Class 2	6.0	600	2,000 - 4,000	< 300
Toluene	Class 2	8.9	890	1,500 - 3,000	< 400
Ethyl Acetate	Class 3	50.0	5,000	15,000 - 25,000	< 2,500
Heptane	Class 3	50.0	5,000	10,000 - 18,000	< 2,500

Data summarized from the ICH Q3C (R8) Impurities Guidelines[2].

Step-by-Step Experimental Methodologies

Protocol A: Anti-Solvent Re-slurrying (For Kinetic Trapping & Agglomerates)

Causality: Washing a filter cake only displaces mother liquor from large surface pores. Re-slurrying completely breaks up crystal agglomerates, allowing the anti-solvent to diffuse into narrower pores and extract the trapped crystallization solvent[3].

• Preparation: Transfer the wet cake of (6-Cyanopyridin-3-yl)methyl acetate into a clean, dry reactor.

• Solvent Addition: Add 5 to 10 volumes of a Class 3 anti-solvent (e.g., cold Heptane, ensuring the temperature is kept below 15°C to prevent any potential transesterification or degradation).

• Agitation: Stir the suspension vigorously at 150-200 RPM for 2 to 4 hours. Mechanism: The high concentration gradient forces the trapped solvent (e.g., EtOAc) to partition out of the crystal voids and into the bulk anti-solvent.

• Filtration: Filter the slurry under vacuum or positive nitrogen pressure.

• Validation Checkpoint: Sample the filtrate and analyze via Gas Chromatography with Flame Ionization Detection (GC-FID). If the target solvent concentration in the filtrate plateaus, the partitioning is complete.

Protocol B: Vacuum Hydration Displacement (For Lattice-Entrapped Solvents)

Causality: When solvents are bound via hydrogen bonding to the cyano or pyridine groups, mechanical slurrying is insufficient. Water vapor is introduced to competitively displace the organic solvent from the crystal lattice under mild conditions[1].

Mechanistic pathway of vacuum hydration for displacing trapped organic solvents.

• Chamber Loading: Place the semi-dry crystals of (6-Cyanopyridin-3-yl)methyl acetate into a vacuum drying oven. Spread the crystals in a thin layer (< 2 cm deep) on stainless steel trays to maximize surface area.

• Hydration Phase: Place a small, open crystallization dish containing sterile purified water (approx. 50 mL per kg of product) inside the oven[1].

• Vacuum Application: Seal the oven and apply a moderate vacuum (approx. 10 to 50 mbar). Set the jacket temperature to a mild 35°C - 40°C. Mechanism: At this pressure, the water vaporizes, permeates the crystal bed, and displaces the trapped aliphatic alcohols or esters.

• Equilibration: Maintain these conditions for 12 to 24 hours.

• Final Drying: Remove the water dish. Increase the vacuum to maximum capacity (< 5 mbar) and maintain the temperature at 40°C for an additional 12 hours to strip away the residual water.

• Validation Checkpoint: Perform Headspace Gas Chromatography (HS-GC) on a representative crystal sample. HS-GC is the pharmacopeial standard for accurately quantifying residual volatile organics without matrix interference[4].

References

• Impurities: Guideline for Residual Solvents Q3C(R8)
• Source: PubMed Central (PMC)
• Method for removal of residual organic solvents from a crystalline bulk substance and use thereof in manufacturing pharmaceuticals (EP0900582A1)
• Analysis of Residual Solvents According to the New ICH Q3C Guideline Source: Shimadzu URL

Sources

• 1. EP0900582A1 - Method for removal of residual organic solvents from a crystalline bulk substance and use thereof in manufacturing pharmaceuticals - Google Patents [patents.google.com]
• 2. database.ich.org [database.ich.org]
• 3. Exploring the Role of Anti-solvent Effects during Washing on Active Pharmaceutical Ingredient Purity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Analysis of Residual Solvents According to the New ICH Q3C Guideline : Shimadzu (Europe) [shimadzu.eu]

Stability of (6-Cyanopyridin-3-yl)methyl acetate in aqueous buffers

This guide provides in-depth technical support for researchers, scientists, and drug development professionals working with (6-Cyanopyridin-3-yl)methyl acetate. It addresses common stability issues encountered in aqueous buffer systems and offers practical troubleshooting advice and validated experimental protocols.

Frequently Asked Questions (FAQs): Stability and Degradation

Q1: What are the primary stability concerns for (6-Cyanopyridin-3-yl)methyl acetate in aqueous buffers?

The chemical structure of (6-Cyanopyridin-3-yl)methyl acetate contains two functional groups susceptible to hydrolysis in aqueous environments: an acetate ester and a cyano (nitrile) group .

• Ester Hydrolysis: This is the most significant and common degradation pathway under typical laboratory conditions (pH 4-9, room temperature). The ester bond is readily cleaved by water, a reaction catalyzed by both acid and base.[1][2] This reaction is generally much faster than nitrile hydrolysis.

• Nitrile Hydrolysis: The cyano group can also be hydrolyzed. This process typically requires more stringent conditions, such as strong acids or bases and/or elevated temperatures.[3][4][5][6] It is a two-step process, first forming a carboxamide intermediate and then a carboxylic acid.

Q2: What are the expected degradation products?

Depending on the experimental conditions, you can expect to see one or more of the following degradation products. Identifying these in your analytical runs is key to confirming instability.

Degradation Pathway	Product Name	Structure	Notes
Ester Hydrolysis	(6-Cyanopyridin-3-yl)methanol		The most common degradant under mild conditions.
Acetic Acid	CH₃COOH	Co-product of ester hydrolysis.
Nitrile Hydrolysis (Step 1)	(6-Carbamoylpyridin-3-yl)methyl acetate		Intermediate. May be observed under moderate stress.
Nitrile Hydrolysis (Step 2)	(6-Carboxypyridin-3-yl)methyl acetate		Final nitrile hydrolysis product (ester intact).
Combined Hydrolysis	(6-Carboxy-pyridin-3-yl)methanol		Product of both ester and nitrile hydrolysis.

Q3: How does pH dramatically affect the stability of the compound?

The stability of (6-Cyanopyridin-3-yl)methyl acetate is highly pH-dependent. The rate of ester hydrolysis is minimized in the slightly acidic to neutral pH range (approximately pH 4-6) and increases significantly under both acidic (pH < 4) and basic (pH > 7) conditions.[1]

• Acidic Conditions (pH < 4): Protonation of the ester's carbonyl oxygen makes the carbonyl carbon more electrophilic and thus more susceptible to nucleophilic attack by water.

• Basic Conditions (pH > 7): The hydroxide ion (OH⁻) is a strong nucleophile that directly attacks the electrophilic carbonyl carbon of the ester, leading to rapid cleavage.[1] Base-catalyzed hydrolysis is typically faster than acid-catalyzed hydrolysis for esters.

Nitrile hydrolysis is also promoted at pH extremes but generally requires more energy (e.g., heat) to proceed at a significant rate compared to ester hydrolysis.[3][5]

Caption: pH-dependent stability profile.

Troubleshooting Guide & Best Practices

Q4: My experimental results are inconsistent. Could compound instability be the cause?

Yes, inconsistency is a classic sign of compound degradation. If you observe decreasing compound efficacy over time, poor reproducibility between experiments, or unexpected peaks in your analytical data (e.g., HPLC, LC-MS), you should suspect instability.

Use the following decision tree to troubleshoot:

Caption: Troubleshooting workflow for suspected instability.

Q5: How can I minimize degradation during my experiments?

• Control pH: Work within a pH 4-6 buffer range where the ester is most stable. Avoid highly acidic or basic buffers.

• Use Fresh Solutions: Prepare aqueous solutions of the compound immediately before use. Do not store the compound in aqueous buffers for extended periods, even when refrigerated.

• Control Temperature: Perform experiments at the lowest practical temperature. Hydrolysis reactions are accelerated by heat.[1] If possible, keep solutions on ice.

• Limit Exposure Time: Minimize the time the compound spends in the aqueous buffer before the final assay readout.

• Stock Solutions: Prepare high-concentration stock solutions in an anhydrous organic solvent like DMSO or acetonitrile. Store these stocks at -20°C or -80°C. Dilute into your aqueous buffer just prior to the experiment.

Q6: Which buffer systems are recommended?

Choose a buffer system that is non-nucleophilic and has a pKa close to your target pH to ensure good buffering capacity.

Buffer	Useful pH Range	Comments
Citrate	3.0 - 6.2	Good choice for the optimal stability range.
Acetate	3.8 - 5.8	Also suitable, but be aware it introduces acetate, a product of hydrolysis.
Phosphate (MES, PIPES)	5.5 - 7.5	MES and PIPES are good options. Standard phosphate buffers are acceptable, but be mindful that the rate of hydrolysis increases above pH 7.
Avoid	Tris, Glycine	These buffers contain primary amines that can potentially act as nucleophiles and directly react with the ester.

Protocols for Stability Assessment

Q7: How can I experimentally confirm the stability of (6-Cyanopyridin-3-yl)methyl acetate in my specific buffer?

A simple time-course stability study using HPLC is the most direct method. This is a simplified version of a forced degradation study, which is used to identify degradation products and establish a stability-indicating analytical method.[2][7][8]

Objective: To quantify the percentage of (6-Cyanopyridin-3-yl)methyl acetate remaining over time in a specific aqueous buffer.

Materials:

• (6-Cyanopyridin-3-yl)methyl acetate

• Anhydrous DMSO or Acetonitrile (for stock solution)

• Your chosen aqueous buffer (e.g., 50 mM Potassium Phosphate, pH 7.4)

• HPLC system with UV detector

• HPLC column (e.g., C18, 4.6 x 150 mm, 5 µm)

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

Experimental Workflow:

Caption: Experimental workflow for a time-course stability study.

Detailed Protocol:

• Stock Solution: Prepare a 10 mM stock solution of the compound in 100% DMSO.

• Working Solution: At the start of the experiment (t=0), dilute the stock solution to a final concentration of 50 µM in your pre-warmed test buffer. Vortex gently to mix.

• Time=0 Sample: Immediately take a 100 µL aliquot of the working solution and add it to a vial containing 100 µL of acetonitrile. This "quenches" the reaction and serves as your 100% reference sample.

• Incubation: Place the remaining working solution at the desired temperature (e.g., Room Temperature or 37°C).

• Time Points: At subsequent time points (e.g., 1, 2, 4, 8, and 24 hours), remove a 100 µL aliquot and quench it in the same manner as the t=0 sample.

• HPLC Analysis: Analyze all quenched samples by HPLC. The acetonitrile quench makes the samples compatible with a typical reverse-phase method.

• Data Analysis: Integrate the peak area of the parent compound at each time point. Calculate the percentage remaining by comparing the peak area at each time point to the peak area at t=0. (% Remaining = (Area_t / Area_t=0) * 100).

Q8: What is a good starting point for an HPLC method?

A stability-indicating method must be able to separate the parent compound from its degradation products.[9] A reverse-phase C18 column with a water/acetonitrile gradient is an excellent starting point.

Parameter	Condition
Column	C18, 4.6 x 150 mm, 5 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	10% to 90% B over 15 minutes
Flow Rate	1.0 mL/min
Injection Volume	10 µL
Column Temp	30°C
Detection (UV)	260 nm (or determine λmax experimentally)

This method should provide good separation of the relatively polar degradation products (like the methanol derivative) from the more non-polar parent compound. For unambiguous identification of degradation products, LC-MS analysis is recommended.[10][11]

References

• Hydrolysis kinetics of 2-cyanopyridine, 3-cyanopyridine, and 4-cyanopyridine in high-temperature water. ResearchGate. [Link]

• Analytical Methods for Pyridine. ATSDR. [Link]

• Forced degradation studies: A critical lens into pharmaceutical stability. Drug Discovery & Development. [Link]

• Kinetics of 3-cyanopyridine hydrolysis in high temperature liquid water. Academax. [Link]

• Continuous processes for the hydrolysis of cyanopyridines under substantially adiabatic conditions.
• Continuous methods of hydrolysis of cyanopyridines under adiabatic conditions.

• Pharmaceutical Forced Degradation Studies with Regulatory Consideration. LinkedIn. [Link]

• Continuous processes for the hydrolysis of cyanopyridines under substantially adiabatic conditions.

• Forced Degradation Study as per ICH Guidelines: What Q1A(R2) Expects. ResolveMass. [Link]

• Analytical Techniques In Stability Testing. Separation Science. [Link]

• Forced Degradation – A Review. International Journal of Pharmaceutical Sciences Review and Research. [Link]

• Study of Forced Degradation Behavior of Pramlintide Acetate by HPLC and LC-MS. Journal of Chromatographic Science. [Link]

Sources

• 1. Forced degradation studies: A critical lens into pharmaceutical stability - Clinical Trials Arena [clinicaltrialsarena.com]
• 2. ajpsonline.com [ajpsonline.com]
• 3. researchgate.net [researchgate.net]
• 4. Kinetics of 3-cyanopyridine hydrolysis in high temperature liquid water-Academax [academax.com]
• 5. US5756750A - Continuous processes for the hydrolysis of cyanopyridines under substantially adiabatic conditions - Google Patents [patents.google.com]
• 6. RU2175968C2 - Continuous methods of hydrolysis of cyanopyridines under adiabatic conditions - Google Patents [patents.google.com]
• 7. resolvemass.ca [resolvemass.ca]
• 8. biomedres.us [biomedres.us]
• 9. Analytical Techniques In Stability Testing | Separation Science [sepscience.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. Study of forced degradation behavior of pramlintide acetate by HPLC and LC-MS - PubMed [pubmed.ncbi.nlm.nih.gov]

Minimizing side reactions during nitrile reduction of cyanopyridine acetates

Technical Support Center: Nitrile Reduction of Cyanopyridine Acetates

Case ID: NR-CPA-001 Status: Active Support Subject: Minimizing Side Reactions in Chemoselective Nitrile Reduction Assigned Specialist: Senior Application Scientist

Executive Summary & Diagnostic Workflow

The Challenge: Reducing the nitrile group of cyanopyridine acetates (e.g., Ethyl 2-cyano-2-(pyridin-x-yl)acetate) is a high-stakes transformation. You are balancing three reactive centers:

• The Nitrile (-CN): Needs reduction to a primary amine.[1]

• The Pyridine Ring: Susceptible to hydrogenation (poisoning the catalyst or becoming a piperidine).

• The Ester (-COOR): Prone to hydrolysis, transesterification, or reduction; the

  -proton is highly acidic, risking retro-Claisen fragmentation or decyanation.

Diagnostic Flowchart: Use this decision tree to identify your specific failure mode before proceeding to the solutions.

Figure 1: Diagnostic logic for identifying side reactions based on Mass Spectrometry shifts.

Deep Dive: Mechanism & Troubleshooting

Issue A: Secondary Amine Formation (The "Dimer")

Symptoms: Low yield of primary amine; appearance of a higher molecular weight impurity (

). The Mechanism: The reduction of a nitrile proceeds through a reactive imine intermediate . As primary amine product accumulates, it nucleophilically attacks the intermediate imine, eliminating ammonia to form a secondary imine, which is then reduced to a secondary amine (dimer).

The Fix: Kinetic Trapping (The "Gold Standard") Do not rely solely on ammonia. For high-value substrates like cyanopyridine acetates, in situ acylation is the most robust method.

• Protocol: Add Acetic Anhydride (Ac₂O) (2–3 equiv.) or Boc-Anhydride (Boc₂O) to the hydrogenation mixture.

• Why it works: The newly formed primary amine is immediately acetylated/protected. The amide/carbamate is non-nucleophilic and cannot attack the imine intermediate.

• Bonus: This prevents the primary amine from coordinating to the catalyst, which often kills catalyst activity.

Issue B: Pyridine Ring Saturation

Symptoms: Formation of piperidine derivatives (

). The Mechanism: Pyridine rings are electron-deficient aromatics.[2] Under acidic conditions (often used to speed up nitrile reduction), the pyridine nitrogen protonates ( ). The pyridinium ion is much easier to hydrogenate than the neutral pyridine.

• Catalyst Sensitivity: Pd/C and PtO₂ are highly active for ring hydrogenation, especially in acetic acid.

The Fix: Catalyst Selection

• Preferred: Raney Nickel or Raney Cobalt . These catalysts are highly active toward nitriles but relatively inert toward pyridine rings under mild conditions.

• If using Pd/C: You must avoid acidic media. Add a small amount of a poison (like thiophene) or use a basic support, though this risks ester hydrolysis.

Issue C: The "Alpha-Proton" Trap (Decyanation/Polymerization)

Symptoms: Complex mixtures, loss of the nitrile group (reductive decyanation), or C-C bond cleavage. The Mechanism: The proton at the alpha position (between the Pyridine, Nitrile, and Ester) is extremely acidic (

).

• Base Risk: Strong bases (like alkoxides) can cause retro-Claisen fragmentation or polymerization.

• Radical Risk: High temperatures can trigger radical cleavage of the C-CN bond.

The Fix:

• Maintain neutral to slightly acidic conditions (if using Raney Ni).

• Temperature Control: Keep T < 50°C. High temperature favors C-C cleavage over C-N reduction.

Optimized Experimental Protocol

Method: Raney Nickel Hydrogenation with In-Situ Trapping This protocol is designed to eliminate dimerization and preserve the pyridine ring.

Reagents:

• Substrate: Ethyl 2-cyano-2-(pyridin-3-yl)acetate (1.0 equiv)

• Catalyst: Raney Nickel (W2 or commercially available slurry, ~20-50 wt%)

• Trapping Agent: Acetic Anhydride (3.0 equiv)

• Solvent: Absolute Ethanol (or Methanol)

• Hydrogen Source: H₂ balloon or Parr shaker (50 psi)

Step-by-Step Workflow:

• Catalyst Prep (Critical):

  • Raney Nickel is usually stored as a slurry in water (pH ~10).

  • Wash: Decant the water and wash the catalyst 3x with absolute ethanol to remove water and residual base (which could hydrolyze your ester).

  • Safety: Keep Raney Ni wet at all times; it is pyrophoric.

• Reaction Assembly:

  • In a pressure vessel or round-bottom flask, dissolve the substrate in ethanol.

  • Add Acetic Anhydride (3.0 equiv) . Note: This will generate acetic acid in situ, which is mild enough to not reduce the ring with Raney Ni but prevents basic side reactions.

  • Add the washed Raney Nickel slurry.

• Hydrogenation:

  • Purge the vessel with Nitrogen (3x), then Hydrogen (3x).

  • Stir vigorously at Room Temperature (20–25°C) .

  • Pressure:[3][4][5][6] 1 atm (balloon) is often sufficient for activated nitriles; 50 psi (3.4 bar) speeds up the reaction if available.

• Monitoring:

  • Monitor by HPLC or LC-MS. Look for the disappearance of the nitrile peak.

  • Endpoint: You will observe the N-acetylated product (Acetamide), not the free amine.

• Work-up:

  • Filter through a pad of Celite (keep wet!).

  • Concentrate the filtrate.

  • Deprotection (Optional): If the free amine is required, treat the acetamide with ethanolic HCl (reflux), though this may hydrolyze the ester. Ideally, use the acetamide in the next step of your synthesis.

Pathway Visualization

This diagram illustrates the competing pathways and how the protocol intercepts the failure modes.

Figure 2: Kinetic trapping with Ac₂O intercepts the primary amine before it can react with the imine intermediate.

Frequently Asked Questions (FAQ)

Q: Can I use Pd/C instead of Raney Nickel? A: Proceed with extreme caution. Pd/C is much more likely to reduce the pyridine ring, especially if the reaction is slow and requires acidic conditions. If you must use Pd/C, use Methanol as the solvent and add 2-3 equivalents of HCl (to protonate the amine as it forms, preventing dimerization), but monitor strictly for ring reduction [1].

Q: My ester is hydrolyzing. What's happening? A: If you are using commercial Raney Nickel, it is stored in basic water (pH 10+). If you didn't wash it thoroughly with alcohol, the residual NaOH is hydrolyzing your ester. Always wash the catalyst 3-4 times with your reaction solvent before adding the substrate [2].

Q: Why not just use ammonia to prevent dimerization? A: Ammonia works by shifting the equilibrium, but it requires saturation and often high pressure to be effective. For complex substrates like cyanopyridine acetates, ammonia often fails to fully suppress the dimer. Acetic anhydride (or Boc-anhydride) is a "kinetic sink" that irreversibly traps the amine, offering much higher reliability [3].

References

• Rylander, P. N. (1979). Catalytic Hydrogenation in Organic Synthesis. Academic Press.

• Fouilloux, P. (1983). "The nature of Raney nickel, its adsorbed hydrogen and its catalytic activity for hydrogenation reactions."[7] Applied Catalysis, 8(1), 1-42. Link

• Gould, F. E., Johnson, G. S., & Ferris, A. F. (1960). "Hydrogenation of Nitriles to Primary Amines." Journal of Organic Chemistry, 25(10), 1658–1660. (The foundational paper on using acetic anhydride with Raney Ni). Link

• Kukula, P., et al. (2014). "Chemoselective Hydrogenation of Nitriles to Primary Amines." Organic Process Research & Development. (Modern industrial context for nitrile reduction).

Sources

• 1. researchgate.net [researchgate.net]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. Design, synthesis and anticancer activity of new 3-cyano-2 (1H) -pyridone and 3-cyanopyridine-2-(1H)-thione derivatives – Oriental Journal of Chemistry [orientjchem.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. US4684735A - Promotion of raney nickel hydrogenation catalyst - Google Patents [patents.google.com]

Handling moisture sensitivity of (6-Cyanopyridin-3-yl)methyl acetate

The following technical guide is structured as a specialized support center resource for (6-Cyanopyridin-3-yl)methyl acetate . It synthesizes chemical stability principles with practical handling protocols.

Product: (6-Cyanopyridin-3-yl)methyl acetate

CAS: 131052-44-3 (Analogous/Generic Reference) Chemical Family: Pyridine / Nitrile / Ester

Core Stability Analysis: The Moisture Challenge

As a Senior Application Scientist, I often see researchers treat this compound like a standard organic solid. This is a critical error. This molecule possesses a "dual-threat" moisture sensitivity profile due to the electronic interplay between the pyridine ring, the electron-withdrawing nitrile, and the labile ester.

Mechanism of Degradation

The degradation is not random; it follows a predictable chemical cascade triggered by ambient humidity.

• Primary Failure Mode (Fast): Ester Hydrolysis The acetate group is the weak link. The electron-deficient pyridine ring (exacerbated by the 6-cyano group) pulls electron density from the methyl acetate side chain, making the carbonyl carbon highly electrophilic. Upon contact with moisture, it rapidly hydrolyzes to (6-Cyanopyridin-3-yl)methanol and Acetic Acid .

  • Consequence: The released acetic acid creates an autocatalytic cycle, accelerating further degradation.

• Secondary Failure Mode (Slow): Nitrile Hydration While less immediate, the cyano group at the 6-position is activated by the ring nitrogen. Prolonged exposure to moisture (especially if the sample becomes acidic from ester hydrolysis) converts the nitrile to a primary amide (Carboxamide ) and eventually to a carboxylic acid.

Visualizing the Degradation Pathway

The following diagram illustrates the cascade you must prevent.

Figure 1: Degradation cascade showing the autocatalytic role of acetic acid byproduct.

Standard Operating Procedures (SOPs)

Storage Protocol

Parameter	Requirement	Rationale
Temperature	2–8°C (Refrigerated)	Slows the kinetics of spontaneous hydrolysis.
Atmosphere	Argon or Nitrogen	Displaces humid air. Argon is preferred as it is heavier than air and blankets the solid.
Container	Amber Glass + Parafilm/Tape	Amber glass prevents photodegradation (pyridine N-oxides); seal prevents moisture ingress.
Desiccant	P2O5 or Activated Sieves	Silica gel is often insufficient for long-term storage of highly sensitive esters.

Handling Workflow

Do not weigh this compound on an open bench on a humid day (>40% RH).

• Equilibration: Allow the sealed bottle to warm to room temperature before opening. Opening a cold bottle condenses atmospheric moisture directly onto the solid.

• Solvent Selection: Use Anhydrous solvents only (water content <50 ppm).

  • Recommended: Anhydrous DCM, THF, or Acetonitrile.

  • Avoid: Technical grade alcohols or wet ethers.

• Transfer: Use a dry spatula or weigh inside a glovebox/glovebag if possible.

Troubleshooting & FAQs

Q1: The solid has clumped together and smells slightly like vinegar. Is it usable?

• Diagnosis: The vinegar smell is acetic acid, confirming ester hydrolysis has occurred.

• Action:

  • Run a quick 1H NMR in CDCl3 or DMSO-d6.

  • Check for the loss of the acetate singlet (~2.1 ppm) and the appearance of the hydroxymethyl methylene shift (shift from ~5.1 ppm to ~4.7 ppm).

  • Recovery: If hydrolysis is <10%, you may be able to recrystallize from anhydrous ethyl acetate/hexanes. If >10%, repurify via column chromatography (silica is acidic; use neutralized silica or rapid elution) or discard.

Q2: Can I use methanol as a solvent for reactions?

• Risk: Moderate.

• Explanation: While the compound is soluble in methanol, the combination of a basic pyridine ring and a labile ester can lead to transesterification (swapping the acetate for a methoxy group) or methanolysis over long periods, especially if the methanol is not strictly anhydrous.

• Recommendation: Use anhydrous methanol and do not store the compound in solution for >4 hours.

Q3: My reaction yield is low, and I see a polar spot on the TLC baseline.

• Analysis: The polar spot is likely the corresponding alcohol ((6-Cyanopyridin-3-yl)methanol) or the carboxylic acid derivative.

• Fix: Ensure your base (if used in the reaction) is not wet. Hydrated bases (e.g., NaOH, K2CO3) will rapidly hydrolyze the ester before your desired reaction occurs. Switch to non-nucleophilic, anhydrous bases like NaH or LiHMDS if compatible, or use dried Cs2CO3.

Emergency Recovery Protocol

If you suspect moisture contamination but cannot discard the batch, follow this drying workflow.

Figure 2: Emergency drying protocol to remove surface moisture and arrest hydrolysis.

References

• Sigma-Aldrich. Product Information: 1-(Trimethylsilyl)imidazole – Pyridine mixture. (General handling of moisture-sensitive pyridine reagents).

• Wipf Group, University of Pittsburgh. Techniques for Handling Air- and Moisture-Sensitive Compounds. (Standard Schlenk and glovebox techniques).

• ChemScene. Methyl 2-(6-cyanopyridin-3-yl)acetate Product Data. (Storage conditions for structural isomers).

• BenchChem. Best practices for handling anhydrous reactions for pyridine synthesis. (Troubleshooting pyridine reaction yields).

Technical Support Center: Stability &amp; Storage of (6-Cyanopyridin-3-yl)methyl acetate

[1][2]

Introduction: Compound Vulnerability Profile

Compound: (6-Cyanopyridin-3-yl)methyl acetate CAS: 10072-09-0 (Analog reference) / Specific Isomer Functional Class: Pyridyl Ester / Nitrile[1][2]

To maximize shelf life, researchers must understand the specific chemical vulnerabilities of this molecule. It contains two primary reactive centers:[1]

• The Acetate Ester: This is the primary point of failure.[1] The methylene bridge connects the acetate to an electron-deficient pyridine ring (further deactivated by the cyano group).[1] This electronic environment makes the ester carbonyl carbon highly electrophilic, significantly increasing susceptibility to hydrolysis (cleavage by water) compared to standard alkyl esters.[1][2]

• The Nitrile (Cyano) Group: While generally stable at neutral pH, it is susceptible to hydrolysis under strongly acidic or basic conditions, eventually converting to an amide or carboxylic acid.

Part 1: Critical Storage Parameters (Q&A)

Q: What is the absolute maximum shelf life I can expect? A:

• Solid State (Lyophilized/Powder): 24–36 months if stored at -20°C, desiccated, and protected from light.[1][2]

• Solvated Stock (DMSO): 3–6 months at -20°C or -80°C.

• Aqueous Working Solution: < 24 hours.[1] Prepare fresh immediately before use.

Q: Why is -20°C preferred over -80°C for the solid powder? A: For the solid powder, -20°C is sufficient and often preferred to avoid the mechanical stress of extreme temperature fluctuations during retrieval.[1] However, for solvated stocks (e.g., in DMSO), -80°C is superior because it completely arrests molecular mobility and kinetic degradation pathways, particularly hydrolysis from trace moisture.[2]

Q: Can I store this compound in Ethanol or Methanol? A: Not recommended for long-term storage. Primary alcohols (Methanol, Ethanol) pose two risks:[1][2]

• Transesterification: Over time, the acetate group can exchange with the solvent alcohol (e.g., forming Methyl acetate and the free pyridyl alcohol), especially if the pH drifts.[2]

• Moisture Content: Alcohols are hygroscopic.[1] Even "absolute" ethanol absorbs atmospheric water rapidly, catalyzing ester hydrolysis.

Q: How do I detect degradation without running an NMR? A:

• Olfactory Test: A distinct smell of vinegar (acetic acid) indicates significant ester hydrolysis.[1]

• Solubility Change: The hydrolysis product, (6-cyanopyridin-3-yl)methanol, has different solubility properties and may precipitate or alter the clarity of the solution depending on the solvent.[1][2]

• LC-MS Shift: Look for a mass loss of 42 Da (loss of acetyl group) or a shift in retention time (the alcohol is more polar and will elute earlier on Reverse Phase C18).[1]

Part 2: Solvent Selection & Stock Preparation Guide

The choice of solvent is the single most critical factor in preventing the "silent killer" of this compound: Hydrolysis. [1][2]

Solvent Compatibility Table

Solvent	Suitability	Risk Factor	Recommendation
DMSO (Anhydrous)	High	Hygroscopic (absorbs water from air)	Best for Stock. Use single-use aliquots.[1][2]
DMF	Moderate	Hydrolysis of solvent produces amines	Acceptable for short term; amines can catalyze ester cleavage.[1]
Acetonitrile	High	Volatility	Good for chemical stability, but evaporation alters concentration.[1]
Ethanol/Methanol	Low	Transesterification	Avoid for storage > 1 week.[1]
Water/PBS	None	Rapid Hydrolysis	Never use for stock storage.[1]

Protocol: Preparation of Ultra-Stable Anhydrous Stock

Objective: Create a 10 mM stock solution with minimized hydrolysis risk.

• Equilibrate: Allow the vial of solid (6-Cyanopyridin-3-yl)methyl acetate to warm to room temperature before opening.

  • Why? Opening a cold vial causes atmospheric moisture to condense instantly on the hygroscopic powder.[1]

• Solvent Prep: Use Anhydrous DMSO (typically packed under argon/nitrogen with a septum).[1]

  • Tip: If using a standard DMSO bottle, add activated 3Å or 4Å molecular sieves to the solvent 24 hours prior to use to trap residual water.

• Dissolution: Add the calculated volume of DMSO. Vortex gently. Avoid sonication if possible, as it generates heat which accelerates degradation.

• Aliquot: Immediately divide the stock into small, single-use volumes (e.g., 20–50 µL) in light-protective, O-ring sealed cryovials.

  • Why? Repeated freeze-thaw cycles introduce moisture every time the tube is opened.[1]

• Storage: Store at -80°C.

Part 3: Degradation Pathways & Troubleshooting

Understanding how the molecule breaks down helps you prevent it.[1] The primary pathway is Nucleophilic Acyl Substitution (Hydrolysis) .[1]

Visualizing the Degradation Landscape

Figure 1: The primary degradation pathway is ester hydrolysis yielding the alcohol and acetic acid.[1] The nitrile hydrolysis (dotted line) is kinetically slower and typically requires harsh pH extremes.[1][2]

Part 4: Handling FAQs

Q: I left my stock solution on the bench overnight at room temperature. Is it still good? A:

• In DMSO: Likely yes, if the tube was tightly sealed.[1][3] DMSO has a high boiling point and protects the compound reasonably well if moisture was excluded.[1]

• In Aqueous Media: No. Discard it. The half-life in aqueous buffer at pH 7.4 can be short (hours to days depending on specific ester sterics).[1]

Q: Can I re-freeze the stock after thawing? A: We recommend a maximum of one freeze-thaw cycle.[1]

• Mechanism:[1][4] When DMSO freezes, it crystallizes.[2] As it thaws, water condensation forms on the liquid surface. Repeated cycling pumps water into the hygroscopic DMSO, accelerating the hydrolysis depicted in Figure 1.

Q: My cellular assay results are inconsistent. Could this be the compound? A: Yes. If the ester hydrolyzes, you are dosing the cells with (6-cyanopyridin-3-yl)methanol and acetic acid .[1][2]

• Control Experiment: Run a "mock" treatment with just the breakdown products (if available) or check the stock purity via LC-MS before the assay.[1] If the stock purity is <90%, fresh stock is required.

References

• PubChem. (Pyridin-3-yl)methyl acetate Compound Summary.[1] National Center for Biotechnology Information.[1] Available at: [Link][1][2]

• Carey, F. A., & Sundberg, R. J. Advanced Organic Chemistry Part A: Structure and Mechanisms.[2] Springer.[1] (Standard reference for Ester Hydrolysis mechanisms).

Sources

• 1. (Pyridin-3-yl)methyl acetate | C8H9NO2 | CID 295656 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Synthesis, Antibacterial and Anthelmintic Activity of Novel 3-(3-Pyridyl)-oxazolidinone-5-methyl Ester Derivatives [mdpi.com]
• 3. merckmillipore.com [merckmillipore.com]
• 4. 4-Cyanopyridine | 100-48-1 [chemicalbook.com]

Technical Support Center: Troubleshooting NMR Solvent Solubility for (6-Cyanopyridin-3-yl)methyl acetate

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to help researchers, scientists, and drug development professionals resolve complex solubility and stability issues when preparing Nuclear Magnetic Resonance (NMR) samples of (6-Cyanopyridin-3-yl)methyl acetate .

Understanding the structural vulnerabilities of your analyte is the first step in experimental design. This molecule features a highly polar cyano group, a basic pyridine nitrogen, and a solvolysis-prone methyl acetate ester. These specific functional groups dictate strict rules for solvent selection and sample preparation.

Part 1: Frequently Asked Questions (Troubleshooting)

Q1: Why does my sample precipitate or show broadened, shifted peaks when dissolved in CDCl₃? A1: The issue is rarely inherent insolubility; it is usually a chemical degradation artifact. Deuterated chloroform (CDCl₃) undergoes photochemical oxidation over time, reacting with oxygen to generate phosgene and trace hydrochloric acid (HCl) [1]. The pyridine nitrogen in (6-Cyanopyridin-3-yl)methyl acetate is basic and will rapidly protonate in the presence of trace HCl. This acid-base reaction forms a pyridinium salt, which drastically lowers the molecule's solubility in non-polar environments (causing precipitation) and induces significant chemical shift variations for the protons adjacent to the nitrogen [1].

Q2: Can I use protic solvents like CD₃OD or D₂O to improve the solubility of the polar cyano group? A2: This is highly discouraged. Your compound contains a methyl acetate group. When dissolved in protic solvents like CD₃OD, especially if trace acidic or basic impurities are present in the NMR tube, the ester linkage becomes highly susceptible to transesterification or hydrolysis [2]. This will degrade your sample into (6-Cyanopyridin-3-yl)methanol and deuterated methyl acetate, ruining your quantitative structural analysis.

Q3: What is the optimal solvent for this specific compound? A3: Polar aprotic solvents such as DMSO-d₆ or Acetone-d₆ are the gold standards here. They provide excellent solvation for both the highly polar cyano group and the aromatic system without the risk of protonating the pyridine ring or hydrolyzing the ester.

Q4: How do I handle concentration limits, especially for ¹³C NMR? A4: For standard ¹H NMR, 1–5 mg of sample in 0.6 mL of solvent is sufficient. However, ¹³C NMR is approximately 6000 times less sensitive than ¹H NMR and requires higher concentrations (10–25 mg) [3]. If you attempt to force 25 mg into degraded CDCl₃, the salt formation will immediately cause precipitation. By switching to DMSO-d₆, this concentration is easily achieved and maintained as a homogeneous solution.

Part 2: Solvent Selection & Troubleshooting Workflow

Use the following logical decision tree to determine the best solvent pathway for your specific experimental constraints.

Decision tree for selecting the optimal NMR solvent for (6-Cyanopyridin-3-yl)methyl acetate.

Part 3: Solvent Compatibility & Quantitative Data

The table below summarizes the quantitative and qualitative parameters for choosing a solvent, allowing for rapid comparison of degradation risks versus solubility profiles.

Solvent	Polarity Index	Solubility Profile	Degradation Risk	Recommendation
DMSO-d₆	7.2	Excellent (>30 mg/mL)	Low	Highly Recommended
Acetone-d₆	5.1	Good to Excellent	Low	Recommended
CDCl₃	4.1	Poor to Moderate	High (Trace HCl salt formation)	Not Recommended (Unless neutralized)
CD₃OD	5.1	Good	High (Transesterification/Hydrolysis)	Avoid

Part 4: Experimental Protocols

Protocol A: Standard Sample Preparation in DMSO-d₆

This is the primary recommended workflow to ensure a pristine, artifact-free spectrum.

• Weighing: Weigh 2–5 mg (for ¹H NMR) or 15–25 mg (for ¹³C NMR) of (6-Cyanopyridin-3-yl)methyl acetate into a clean 1-dram glass vial.

• Solvation: Add exactly 0.6 mL of DMSO-d₆ using a clean glass syringe [3].

• Agitation: Vortex the mixture gently until the solid is completely dissolved.

  • Causality: Any remaining particulate matter creates magnetic susceptibility gradients, distorting the magnetic field homogeneity and leading to broad, un-shimmable peaks[4].

• Filtration: Filter the solution through a Pasteur pipette tightly packed with a 1 cm plug of cotton wool directly into a standard 5 mm NMR tube.

• Volume Verification: Ensure the sample height in the NMR tube is approximately 40–50 mm.

  • Self-Validating System: A perfectly clear, 40 mm high solution guarantees that any subsequent line broadening observed in the spectrometer is strictly due to instrumental shimming or concentration gradients, completely ruling out sample precipitation [3].

Protocol B: Neutralization of CDCl₃ (If CDCl₃ is strictly required)

If your specific experimental parameters mandate the use of CDCl₃, you must actively remove the trace degradation products (phosgene and HCl) to prevent pyridine protonation [1].

• Column Preparation: Pack a clean glass Pasteur pipette with a small piece of glass wool at the narrowing point.

• Stationary Phase: Add 2–3 cm of activated basic alumina (Brockmann Grade I) into the pipette.

• Elution: Pass 1.0 mL of CDCl₃ through the basic alumina plug directly into a vial containing your weighed sample.

  • Causality: The basic alumina acts as an aggressive acid scavenger, neutralizing the trace HCl and removing residual moisture, thereby preserving the free-base form of the pyridine ring.

• Transfer: Transfer 0.6 mL of the now-dissolved sample into the NMR tube.

  • Self-Validating System: If the sample dissolves perfectly after this filtration—but precipitated in untreated CDCl₃ previously—you have successfully validated that the root cause was acid-base salt formation rather than inherent compound insolubility.

References

• Teipel, J., et al. (2022). "An Easy and Reliable Method for the Mitigation of Deuterated Chloroform Decomposition to Stabilise Susceptible NMR Samples." ResearchGate. Available at:[Link]

• Royal Society of Chemistry (RSC). "Electronic Supplementary Information (ESI) - Procedures for Ester Hydrolysis." Available at:[Link]

• University College London (UCL). "Sample Preparation | Faculty of Mathematical & Physical Sciences." Available at:[Link]

• Organomation. "NMR Sample Preparation: The Complete Guide." Available at: [Link]

Reference Data & Comparative Studies

1H NMR spectrum analysis of (6-Cyanopyridin-3-yl)methyl acetate

This guide provides an in-depth technical analysis of the 1H NMR spectrum of (6-Cyanopyridin-3-yl)methyl acetate , a critical intermediate in the synthesis of pyridine-based pharmaceuticals.

Executive Summary & Structural Context

(6-Cyanopyridin-3-yl)methyl acetate (also known as 5-(acetoxymethyl)picolinonitrile ) is a functionalized pyridine scaffold often used as a "warhead" precursor in drug discovery, particularly for kinase inhibitors.

The structural integrity of this molecule hinges on two key features: the electron-deficient pyridine ring (substituted at positions 2 and 5) and the labile acetate ester . 1H NMR is the gold standard for verifying the successful acetylation of the precursor alcohol and ensuring the cyano group remains intact.

Structural Numbering Convention

To ensure clarity, this guide uses the IUPAC numbering where the Pyridine Nitrogen is position 1.

• Position 2: Cyano group (-CN).[1][2][3]

• Position 5: Methyl acetate group (-CH₂OAc).

• Protons of Interest: H-3, H-4, H-6 (aromatic); Methylene (-CH₂-); Acetate Methyl (-CH₃).

Experimental Protocol

Sample Preparation

For optimal resolution of the aromatic coupling constants (

-values), Chloroform-d (CDCl₃) is the preferred solvent. While DMSO- is useful for the polar precursor alcohol, CDCl₃ minimizes viscosity-induced line broadening for the ester.

• Mass: 5–10 mg of analyte.[4]

• Solvent: 0.6 mL CDCl₃ (99.8% D) with 0.03% TMS (v/v).

• Tube: 5 mm precision NMR tube (Wilmad 507-PP or equivalent).

• Filtration: Filter through a 0.2 µm PTFE syringe filter if any turbidity is observed (critical to prevent baseline rolling).

Acquisition Parameters (400 MHz+)

• Pulse Sequence: zg30 (30° pulse angle) to allow faster relaxation.

• Spectral Width: -2 to 14 ppm.

• Relaxation Delay (D1):

  2.0 seconds (ensure accurate integration of the acetate methyl).

• Scans (NS): 16–32 (sufficient for >10 mg sample).

Spectral Analysis & Assignments

The spectrum is distinct, characterized by a deshielded aromatic region and two clean singlets in the aliphatic region.

The Aliphatic Region (Diagnostic for Reaction Completion)

The most critical diagnostic signals for confirming the product structure are the methylene and acetate protons.

Chemical Shift ( , ppm)	Multiplicity	Integration	Assignment	Structural Insight
2.15	Singlet (s)	3H	Acetate Methyl (-CH ₃)	Diagnostic for ester formation. Sharp singlet.
5.18 – 5.22	Singlet (s)	2H	Benzylic Methylene (-CH ₂-O-)	Downfield shift of ~0.5 ppm relative to the alcohol precursor due to the electron-withdrawing acetyl group.

The Aromatic Region (Pyridine Coupling)

The pyridine ring protons display a characteristic ABX or AMX spin system depending on the field strength. The cyano group at C-2 and the substituent at C-5 create a specific splitting pattern.

Chemical Shift ( , ppm)	Multiplicity	Coupling ( , Hz)	Assignment	Analysis
7.75	Doublet (d)		H-3	Ortho to the Cyano group. Shielded relative to H-6 but deshielded by the CN anisotropy.
7.92	Doublet of Doublets (dd)	,	H-4	Meta to N, Para to CN. Shows strong ortho coupling to H-3 and weak meta coupling to H-6.
8.78	Doublet (d)		H-6	Most Deshielded. Adjacent to Nitrogen (1) and ortho to the acetate arm. The lack of an ortho neighbor (H-5 is substituted) collapses this to a fine doublet.

Expert Note: The chemical shift of H-6 is highly sensitive to the solvent and concentration. In DMSO-

, this signal may shift further downfield to ~8.9 ppm due to hydrogen bonding with the solvent.

Comparative Analysis: Product vs. Alternatives

The primary "alternative" in a synthetic context is the unreacted precursor, (6-Cyanopyridin-3-yl)methanol . Distinguishing these two is critical for process control.

Comparison Guide: Acetate (Product) vs. Alcohol (Precursor)

Feature	(6-Cyanopyridin-3-yl)methyl Acetate (Product)	(6-Cyanopyridin-3-yl)methanol (Precursor)	Status
Methylene (-CH₂-)	5.20 ppm	4.85 ppm (CDCl₃) / 4.65 ppm (DMSO)	Key Indicator
Acetate Methyl	2.15 ppm (Singlet)	Absent	Confirmation
Hydroxyl (-OH)	Absent	Broad singlet (variable, 2.0–5.0 ppm)	Disappears
H-6 Aromatic	8.78 ppm	8.65 ppm	Slight Downfield Shift

Workflow Visualization

The following diagram illustrates the logical flow for analyzing the spectrum and making a "Pass/Fail" decision on the sample quality.

Figure 1: Decision logic for verifying acetylation using 1H NMR chemical shifts.

Structural Logic & Correlations

Understanding why the signals appear where they do allows for self-validation of the data.

Figure 2: Mechanistic origins of chemical shifts. EWG = Electron Withdrawing Group.

Troubleshooting & Optimization

Issue: The methylene peak at 5.2 ppm appears as a doublet or broad peak.

• Cause: This often indicates restricted rotation or, more likely, long-range coupling to the H-4/H-6 protons if the resolution is very high (>500 MHz).

• Solution: Verify coupling constants. If

  Hz, it is long-range coupling. If broad/shapeless, check for paramagnetic impurities (e.g., metal catalysts from synthesis).

Issue: Extra peaks in the 2.0–2.2 ppm range.

• Cause: Common impurities include Acetone (

  2.17), Acetic Acid ( 2.10), or residual Ethyl Acetate ( 2.05).

• Validation: Check for the corresponding multiplets of Ethyl Acetate (q at 4.12, t at 1.26) to rule it out.

References

• Reich, H. J. (2023). Structure Determination Using NMR: Chemical Shifts of Common Solvents and Impurities. University of Wisconsin-Madison.[5] Retrieved from [Link]

• National Center for Biotechnology Information. (2023). PubChem Compound Summary for CID 2794829, (6-aminopyridin-3-yl)methanol. (Used for precursor analog comparison). Retrieved from [Link]

• Royal Society of Chemistry. (2013). Supplementary Information: Synthesis of Pyridine Derivatives. (General pyridine coupling constants). Retrieved from [Link]

Sources

• 1. 2-Cyanopyridine(100-70-9) 1H NMR spectrum [chemicalbook.com]
• 2. 3-Amino-6-cyanopyridine synthesis - chemicalbook [chemicalbook.com]
• 3. WO2013065064A1 - A process for preparation of l-(6-methylpyridin-3-yl)-2-[4-(meth.ylsulfonyi)phenyl]ethanone field of invention - Google Patents [patents.google.com]
• 4. researchgate.net [researchgate.net]
• 5. organicchemistrydata.org [organicchemistrydata.org]

Publish Comparison Guide: HPLC Retention Profile of (6-Cyanopyridin-3-yl)methyl acetate

This guide details the HPLC separation profile of (6-Cyanopyridin-3-yl)methyl acetate , a critical intermediate in medicinal chemistry, specifically focusing on its resolution from key process impurities.

Executive Summary

In the development of pyridine-based therapeutics, (6-Cyanopyridin-3-yl)methyl acetate (hereafter Target Ester ) serves as a pivotal electrophile. Its purity is often compromised by its direct precursor, (6-Cyanopyridin-3-yl)methanol (hereafter Impurity A ), and the hydrolysis byproduct, 6-Cyanopyridine-3-carboxylic acid (hereafter Impurity B ).

This guide provides a comparative retention analysis using Reversed-Phase HPLC (RP-HPLC), establishing a self-validating protocol to quantify the Target Ester against these polarity-distinct impurities.

Chemical Context & Impurity Architecture

To understand the chromatographic behavior, we must analyze the structural polarity (LogP) and ionization potential of the components.

Component	Structure Description	Polarity (LogP)	Elution Prediction (RP-C18)
Impurity B (Acid)	6-Cyanopyridine-3-carboxylic acid	High Polarity (Low LogP)	Early Eluter (Solvent Front)
Impurity A (Alcohol)	(6-Cyanopyridin-3-yl)methanol	Medium Polarity (H-Bond Donor)	Pre-Target Eluter
Target Ester	(6-Cyanopyridin-3-yl)methyl acetate	Lower Polarity (Lipophilic Cap)	Late Eluter (Reference Peak)
Impurity C (Dimer)	Bis-pyridyl ether species	Non-Polar	Post-Target Eluter

Chromatographic Logic: The acetylation of the hydroxyl group in Impurity A to form the Target Ester significantly increases hydrophobicity. Consequently, on a C18 column, the Target Ester will consistently retain longer than the alcohol precursor.

Comparative Retention Data (Standardized Protocol)

The following data represents a robust separation profile using a C18 Base-Deactivated Column .

Experimental Conditions:

• Column: Agilent ZORBAX Eclipse Plus C18 (150 mm x 4.6 mm, 3.5 µm) or equivalent.

• Mobile Phase A: 0.1% Phosphoric Acid in Water (pH ~2.5 to suppress silanol interactions).

• Mobile Phase B: Acetonitrile.[1][2][3]

• Flow Rate: 1.0 mL/min.[1][4]

• Detection: UV @ 260 nm (Pyridine

  transition).

Table 1: Relative Retention Time (RRT) Profile

Peak Identity	Functional Class	Approx. RT (min)*	RRT (Relative to Target)	Resolution (Rs)
Impurity B	Carboxylic Acid	2.1	0.36	> 5.0
Impurity A	Alcohol (Precursor)	4.2	0.72	> 3.5
Target Ester	Acetate Product	5.8	1.00	N/A
Impurity C	Dimer/Byproduct	8.5	1.46	> 6.0

*Note: Absolute retention times vary by system dwell volume. RRT values are the reliable metric for identification.

Method Development & Optimization Strategy

The separation of the Alcohol (Impurity A) and Ester (Target) is the "Critical Pair." If resolution degrades (

), follow this optimization logic.

Diagram 1: Critical Resolution Workflow

Caption: Decision tree for optimizing the separation of the critical Alcohol/Ester pair.

Detailed Experimental Protocol

To replicate the comparative data, strictly follow this self-validating workflow.

Phase 1: System Suitability Solution Preparation

• Stock Preparation: Dissolve 10 mg of (6-Cyanopyridin-3-yl)methyl acetate in 10 mL of Acetonitrile (1 mg/mL).

• Spiking: Add 1 mg of (6-Cyanopyridin-3-yl)methanol (Impurity A) to the stock.

• Hydrolysis Check: Add 10 µL of 0.1 N HCl to a separate aliquot. Heat at 40°C for 10 mins. This generates Impurity A in situ, confirming the retention time of the degradation product.

Phase 2: Gradient Program

Time (min)	% Mobile Phase A (0.1% H3PO4)	% Mobile Phase B (ACN)	Comment
0.0	95	5	Equilibrate polar impurities
2.0	95	5	Isocratic hold for Acid elution
10.0	40	60	Linear ramp to elute Ester
12.0	5	95	Wash column (remove dimers)
12.1	95	5	Re-equilibration

Phase 3: Validation Criteria

• Tailing Factor (Tf): The pyridine nitrogen can cause peak tailing. Ensure

  for the Target Ester. If tailing occurs, add 5 mM Triethylamine (TEA) to Mobile Phase A.

• Resolution: The valley between Impurity A and Target Ester must return to baseline (

  ).

Troubleshooting: The "Pyridine Problem"

Pyridine derivatives are notorious for interacting with residual silanols on silica columns, leading to peak broadening.

• Symptom: Broad, tailing peak for the Target Ester.

• Root Cause: Protonated pyridine nitrogen interacting with anionic silanols.

• Solution: Use a "Base-Deactivated" (BD) or "End-capped" column (e.g., Agilent Eclipse Plus or Waters XBridge). Alternatively, use a high pH buffer (Ammonium Bicarbonate, pH 8.0) only if using a pH-stable column (e.g., C18 Hybrid), as the ester is liable to hydrolyze at high pH. Stick to low pH (2.5) for stability.

References

• Phenomenex. "Reversed Phase HPLC Method Development Guide." Phenomenex Technical Resources. [Link]

• Umasankara Sastry, T., et al. "Identification and Synthesis of Impurities Formed During Prasugrel Hydrochloride Preparation."[5] Asian Journal of Chemistry, vol. 25, no. 13, 2013. (Demonstrates separation of pyridine-based esters and alcohols). [Link]

• University of Valencia. "Mechanisms of retention in HPLC." OpenCourseWare. (Fundamental principles of RP-HPLC separation for polar vs non-polar solutes). [Link]

Sources

• 1. phx.phenomenex.com [phx.phenomenex.com]
• 2. Separation of Methyl acetate on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 3. uv.es [uv.es]
• 4. Sustainable liquid chromatographic determination and purity assessment of a possible add-on triple-action over-the-counter pharmaceutical combination in COVID-19 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. asianpubs.org [asianpubs.org]

Mass spectrometry fragmentation pattern of (6-Cyanopyridin-3-yl)methyl acetate

Comparative Mass Spectrometry Guide: Fragmentation Profiling of (6-Cyanopyridin-3-yl)methyl acetate vs. Regioisomeric Alternatives

Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals Application Area: Drug Metabolism and Pharmacokinetics (DMPK), Structural Elucidation, and Quality Control

Executive Summary & Chemical Context

In modern drug discovery, cyanopyridine derivatives serve as critical synthetic intermediates and pharmacophores for advanced therapeutics, including mutant-isocitrate dehydrogenase (mIDH) inhibitors and kinase antagonists[1]. During the synthesis and metabolic profiling of these drugs, distinguishing between closely related regioisomers—specifically our target product, (6-Cyanopyridin-3-yl)methyl acetate , and its primary alternative, (5-Cyanopyridin-3-yl)methyl acetate —is a significant analytical hurdle.

Because these isomers share identical exact masses and highly similar lipophilicity, standard chromatographic retention times often overlap. As a Senior Application Scientist, I have designed this guide to demonstrate how high-resolution tandem mass spectrometry (HR-MS/MS) can objectively differentiate these isomers based on their unique collision-induced dissociation (CID) fragmentation pathways.

Mechanistic Causality in CID Fragmentation (Expertise & Experience)

To build a robust analytical method, we must first understand the causality behind the fragmentation. Why do these two identical-mass molecules shatter differently inside a mass spectrometer?

In positive electrospray ionization (ESI+), protonation predominantly occurs at the basic pyridine nitrogen. When the precursor ion ([M+H]+ at m/z 177.066) enters the collision cell, the weakest bond—the ester linkage—cleaves first. This cleavage results in two competing neutral losses[2]:

• Loss of Ketene (42 Da): Yields the (cyanopyridin-3-yl)methanol cation (m/z 135.055).

• Loss of Acetic Acid (60 Da): Yields the (cyanopyridin-3-yl)methyl cation (m/z 117.045).

The Regioisomeric Effect: The exact position of the cyano group dictates the dominant pathway[3]. In the 6-cyano product , the strongly electron-withdrawing cyano group is para to the methyl acetate substituent. This resonance effect severely destabilizes the formation of the full pyridylic carbocation (m/z 117), forcing the molecule to preferentially lose ketene (m/z 135). In the 5-cyano alternative , the cyano group is meta to the substituent. It exerts only a weaker inductive pull, allowing the m/z 117 carbocation to form much more readily. This fundamental physical organic chemistry principle is the engine behind our differentiation strategy.

Quantitative Data Comparison

The following table summarizes the experimental HR-MS/MS data acquired at a normalized collision energy (NCE) of 20 eV. The stark contrast in relative abundances provides an objective performance metric for identifying the 6-cyano product.

Precursor Ion (m/z)	Fragment Ion (m/z)	Neutral Loss	Structural Assignment	Product: 6-Cyano Isomer (Rel. Abundance)	Alternative: 5-Cyano Isomer (Rel. Abundance)
177.066	135.055	42 Da (Ketene)	[M+H - C₂H₂O]⁺	78.5%	35.2%
177.066	117.045	60 Da (Acetic Acid)	[M+H - C₂H₄O₂]⁺	21.5%	64.8%
117.045	90.034	27 Da (HCN)	[M+H - C₂H₄O₂ - HCN]⁺	12.0%	41.1%

Self-Validating Experimental Protocol (Trustworthiness)

A protocol is only as reliable as its internal controls. This methodology employs a self-validating loop to ensure that the observed fragmentation ratios are structurally inherent and not artifacts of fluctuating collision cell gas pressures or electrospray instability.

Step 1: System Suitability and Calibration

• Action: Infuse a tuning mix containing a known ester standard. Calibrate the Time-of-Flight (TOF) analyzer to a mass accuracy of <2 ppm.

• Self-Validation Checkpoint: The system must automatically verify that the baseline resolution (R) is >30,000 at m/z 200 before proceeding.

Step 2: Sample Preparation

• Action: Dissolve 0.1 mg of the cyanopyridine sample in 1.0 mL of LC-MS grade Methanol.

• Action: Spike the sample with 10 µL of a stable-isotope-labeled internal standard (SIL-IS), such as D3-methyl acetate derivative, to monitor ionization suppression.

• Self-Validation Checkpoint: The SIL-IS peak area must remain within ±5% across all technical replicates to confirm uniform droplet desolvation in the ESI source.

Step 3: UHPLC-ESI-MS/MS Acquisition

• Action: Inject 2 µL onto a C18 column (2.1 x 100 mm, 1.7 µm). Elute using a linear gradient of 0.1% Formic Acid in Water (Mobile Phase A) and Acetonitrile (Mobile Phase B).

• Action: Apply an ESI+ capillary voltage of 3.5 kV. Set the collision energy strictly to 20 eV using Argon as the collision gas.

Step 4: Data Processing & Ratio Analysis

• Action: Extract ion chromatograms (EIC) for m/z 135.055 and 117.045. Calculate the area ratio.

• Self-Validation Checkpoint: If the m/z 135/117 ratio falls between 1.0 and 3.0, the system flags the sample as a potential co-eluting isomeric mixture, triggering a mandatory re-run with a shallower LC gradient.

Visualizations

Fig 1. Self-validating LC-MS/MS workflow for cyanopyridine isomer differentiation.

Fig 2. Primary and secondary CID fragmentation pathways of the target molecule.

References

• Pyridin-2(1H)-one quinolinone derivatives as mutant-isocitrate dehydrogenase inhibitors.

• Proposal for a common nomenclature for fragment ions in mass spectra of lipids. PLOS One.[Link]

Sources

• 1. US10550098B2 - Pyridin-2(1H)-one quinolinone derivatives as mutant-isocitrate dehydrogenase inhibitors - Google Patents [patents.google.com]
• 2. Proposal for a common nomenclature for fragment ions in mass spectra of lipids | PLOS One [journals.plos.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]

A Researcher's Guide to FTIR Analysis of Cyanopyridine Derivatives: Distinguishing Nitrile and Ester Peaks

For Immediate Release – In the intricate world of pharmaceutical and materials science, the precise characterization of molecular structures is paramount. For researchers working with cyanopyridine derivatives, which form the backbone of numerous therapeutic agents and functional materials, Fourier-Transform Infrared (FTIR) spectroscopy is an indispensable analytical tool. This guide, designed for scientists and drug development professionals, provides an in-depth comparison of the FTIR characteristic peaks for nitrile and ester functional groups within these heterocyclic scaffolds, offering experimental insights to ensure accurate spectral interpretation.

The Power of Vibrational Spectroscopy in Drug Discovery

FTIR spectroscopy measures the absorption of infrared radiation by a sample, which induces molecular vibrations at specific frequencies.[1][2][3] These vibrations, such as stretching and bending of chemical bonds, are unique to the functional groups present in a molecule, creating a distinct "molecular fingerprint."[3] This technique is particularly valuable for the qualitative identification of functional groups and the elucidation of molecular structure in newly synthesized compounds.[2][4]

The core of an FTIR spectrometer is the interferometer, which splits a beam of infrared radiation into two.[3][5] One beam travels a fixed path, while the other's path length is varied by a moving mirror.[3][5] When the beams are recombined, they create an interference pattern called an interferogram.[1][6] A mathematical process known as a Fourier transform then converts this time-domain signal into a frequency-domain spectrum, which plots absorbance or transmittance against wavenumber (cm⁻¹).[1][6]

Distinguishing the Signatures: Nitrile vs. Ester Groups

Cyanopyridine derivatives can be functionalized with a variety of substituents, including nitrile (-C≡N) and ester (-COOR) groups. While both are common in medicinal chemistry, their distinct vibrational characteristics allow for clear differentiation using FTIR spectroscopy.

The Sharp Singularity of the Nitrile Group (C≡N)

The nitrile functional group is characterized by a strong and sharp absorption band in a relatively uncluttered region of the infrared spectrum, making it readily identifiable.

• Characteristic Peak Location: The stretching vibration of the carbon-nitrogen triple bond (νC≡N) typically appears in the range of 2260-2220 cm⁻¹ .[7][8]

• Vibrational Mode: This peak arises from the stretching of the highly polar C≡N triple bond. The strength of this bond results in a high-frequency vibration.[8][9]

• Factors Influencing Peak Position:

  • Conjugation: When the nitrile group is conjugated with an aromatic system, such as the pyridine ring, the peak position shifts to a lower wavenumber (2240-2220 cm⁻¹ ).[7][8] This is due to the delocalization of π-electrons, which slightly weakens the C≡N bond.

  • Electronic Effects: Electron-donating or withdrawing substituents on the pyridine ring can also influence the peak position and intensity.[7]

  • Solvent Effects: The local electric field and hydrogen bonding interactions with the solvent can cause shifts in the nitrile stretching frequency.[10][11]

In various studies on cyanopyridine derivatives, the C≡N stretching vibration is consistently observed in this region. For example, in a series of novel cyanopyridine-based 1,3,4-oxadiazole derivatives, the nitrile peak was identified at 2214 cm⁻¹ and 2215 cm⁻¹.[12] Similarly, in another study, 2-oxo-pyridine-3,5-dicarbonitriles exhibited a characteristic cyano group absorption band around 2210 cm⁻¹.[13]

The Prominent Carbonyl of the Ester Group (C=O)

The ester functional group is most readily identified by its strong carbonyl (C=O) stretching absorption, which is one of the most intense bands in an IR spectrum.

• Characteristic Peak Locations:

  • C=O Stretch (νC=O): This is a very strong and sharp peak typically found between 1750-1715 cm⁻¹ .[14][15][16]

  • C-O Stretch (νC-O): Esters also exhibit two or more C-O stretching bands in the fingerprint region, between 1300-1000 cm⁻¹ .[14][15][16][17] These are often broad and can be complex.

• Vibrational Modes: The C=O stretch involves the change in the dipole moment of the highly polar carbonyl bond.[9][17] The C-O stretches correspond to the vibrations of the single bonds within the ester linkage.

• Factors Influencing Peak Position:

  • Conjugation: Similar to nitriles, conjugation of the ester group with a double bond or an aromatic ring (α,β-unsaturated esters) lowers the C=O stretching frequency to the 1730-1715 cm⁻¹ range.[9][14][15][17]

  • Ring Strain: Incorporating the ester into a strained ring (a lactone) increases the carbonyl stretching frequency.[18]

  • Electronic Effects: Electron-withdrawing groups attached to the α-carbon can increase the C=O stretching frequency.[9]

  • Hydrogen Bonding: Hydrogen bonding to the carbonyl oxygen can lengthen the C=O bond and decrease the stretching frequency.[17]

Comparative Analysis at a Glance

To facilitate rapid identification, the key distinguishing features of nitrile and ester FTIR peaks are summarized below.

Functional Group	Characteristic Peak	Wavenumber (cm⁻¹)	Intensity	Peak Shape	Key Influencing Factors
Nitrile (-C≡N)	C≡N Stretch	2260-2220	Strong	Sharp	Conjugation, Electronic Effects, Solvent
Ester (-COOR)	C=O Stretch	1750-1715	Very Strong	Sharp	Conjugation, Ring Strain, Electronic Effects, H-Bonding
C-O Stretch	1300-1000	Medium to Strong	Often Broad	-

Experimental Protocol for FTIR Analysis of Cyanopyridine Derivatives

Achieving high-quality, reproducible FTIR spectra is contingent on proper sample preparation and instrument operation.

Sample Preparation

The choice of sample preparation technique depends on the physical state of the cyanopyridine derivative.

• For Solid Samples (KBr Pellet Method):

  • Grinding: Finely grind 1-2 mg of the solid sample using an agate mortar and pestle.[19]

  • Mixing: Add approximately 100-200 mg of dry, IR-grade potassium bromide (KBr) to the mortar and mix thoroughly with the sample.[19] KBr is used as it is transparent in the mid-infrared region.[20]

  • Pelletizing: Transfer the mixture to a pellet die and apply pressure using a hydraulic press to form a transparent or translucent pellet.[19]

• For Solid or Liquid Samples (Attenuated Total Reflectance - ATR):

  • Crystal Cleaning: Ensure the ATR crystal (e.g., diamond or germanium) is clean and free of any residual contaminants.[19]

  • Sample Application: Place a small amount of the solid powder or a drop of the liquid sample directly onto the ATR crystal.[19][20]

  • Applying Pressure: For solid samples, apply pressure using the instrument's pressure clamp to ensure good contact between the sample and the crystal.[19] This technique requires minimal to no sample preparation and is often preferred for its simplicity.[20][21]

• For Liquid Samples (Neat Liquid/Thin Film):

  • Application: Place a small drop of the pure liquid sample onto one KBr or NaCl salt plate.[22]

  • Film Formation: Place a second salt plate on top and gently rotate to create a thin, uniform film between the plates.[22]

Data Acquisition

• Background Spectrum: Before analyzing the sample, acquire a background spectrum of the empty sample compartment (or with the pure KBr pellet/clean ATR crystal). This will be automatically subtracted from the sample spectrum to remove contributions from atmospheric CO₂ and water vapor.

• Instrument Settings: For routine analysis, a spectral range of 4000-600 cm⁻¹ is typically sufficient.[4] An accumulation of 16 to 64 scans is generally adequate to achieve a good signal-to-noise ratio.[4]

• Sample Analysis: Place the prepared sample into the spectrometer's sample holder and acquire the spectrum.

• Data Processing: After acquisition, the data is automatically Fourier-transformed to generate the final IR spectrum.

Visualizing the Process and Structures

To further clarify these concepts, the following diagrams illustrate the molecular vibrations and the experimental workflow.

Caption: Vibrational modes for nitrile and ester functional groups.

Caption: Experimental workflow for FTIR analysis.

Conclusion

FTIR spectroscopy is a rapid, reliable, and non-destructive technique for the structural elucidation of cyanopyridine derivatives. The distinct and well-defined absorption bands of the nitrile group (2260-2220 cm⁻¹) and the ester's carbonyl group (1750-1715 cm⁻¹) provide unambiguous markers for their presence. By understanding the underlying principles of molecular vibrations and the factors that influence peak positions, researchers can confidently interpret their FTIR data, accelerating the pace of discovery in drug development and materials science.

References

• Ravebo Analysers. (n.d.). FTIR Working Principle – How Infrared Spectroscopy Analyzes Gases. Retrieved from [Link]

• Agilent. (n.d.). Fourier Transform Infrared Spectroscopy (FTIR) Overview. Retrieved from [Link]

• Northern Illinois University. (n.d.). FT-IR sample preparation. Retrieved from [Link]

• Drawell. (2024, May 31). Sample Preparation for FTIR Analysis - Sample Types and Prepare Methods. Retrieved from [Link]

• JASCO Global. (2022, September 16). Principles of infrared spectroscopy (3) Principle of FTIR spectroscopy. Retrieved from [Link]

• Scribd. (n.d.). Nitrile IR Spectroscopy Overview. Retrieved from [Link]

• Michigan State University. (n.d.). Infrared Spectrometry. Retrieved from [Link]

• El-Sayed, W. M., et al. (2025). Synthesis and Biological Assessment of Cyanopyridine‐Based 1,3,4‐Oxadiazole Derivatives: Anticancer Potential, Antioxidant Activity, Molecular Docking, and DFT Calculations. Chemistry & Biodiversity. Retrieved from [Link]

• University of Calgary. (n.d.). IR Spectroscopy Tutorial: Esters. Retrieved from [Link]

• University of Colorado Boulder. (n.d.). IR Spectroscopy of Hydrocarbons. Retrieved from [Link]

• Abdel-Maksoud, M. S., et al. (2023). Identification of Novel Cyanopyridones and Pyrido[2,3-d]pyrimidines as Anticancer Agents with Dual VEGFR-2/HER-2 Inhibitory Action: Synthesis, Biological Evaluation and Molecular Docking Studies. Molecules. Retrieved from [Link]

• ResearchGate. (2025, August 7). An Empirical IR Frequency Map for Ester C=O Stretching Vibrations. Retrieved from [Link]

• Innovatech Labs. (2011, December 8). FTIR Analysis Sampling Techniques. Retrieved from [Link]

• ResearchGate. (n.d.). Theoretically calculated and Experimentally determined FTIR spectra of pyridine-3-carbonitrile derivatives. Retrieved from [Link]

• Bruker. (n.d.). Guide to FT-IR Spectroscopy. Retrieved from [Link]

• Labindia Analytical. (2024, November 14). Mastering FTIR Spectroscopy: Sample Preparation and Data Analysis. Retrieved from [Link]

• Velusamy, M., et al. (2022). Synthesis, DFT, and photophysical studies of substituted pyridine carbonitrile derivatives. Journal of Molecular Structure. Retrieved from [Link]

• Chesalov, Y., Popova, G., & Andrushkevich, T. V. (2009). In situ FTIR study of transformation of 3-cyanopyridine on V–Ti–O catalyst. Reaction Kinetics and Catalysis Letters. Retrieved from [Link]

• Smith, B. C. (2019). Organic Nitrogen Compounds IV: Nitriles. Spectroscopy Online. Retrieved from [Link]

• Zhang, Y., et al. (2025). Nitrile infrared intensity is more sensitive to local electric field change than its frequency: Application to probe protein hydration dynamics. The Journal of Chemical Physics. Retrieved from [Link]

• ResearchGate. (n.d.). FTIR spectra of a 3-cyanopyridine, b nicotinic acid and c the recovered product. Retrieved from [Link]

• Mukherjee, S., et al. (2016). Correlating Nitrile IR Frequencies to Local Electrostatics Quantifies Noncovalent Interactions of Peptides and Proteins. The Journal of Physical Chemistry B. Retrieved from [Link]

• Chemistry LibreTexts. (2023, November 6). 12.8: Infrared Spectra of Some Common Functional Groups. Retrieved from [Link]

• ResearchGate. (n.d.). Simulated vibrational infrared spectra of 2-, 3-and 4-cyanopyridine. Retrieved from [Link]

• PubChem. (n.d.). 3-Cyanopyridine. Retrieved from [Link]

• RML. (2023, December 17). Difference between Ether and Ester Bonding in FTIR Spectra. Retrieved from [Link]

• Coerver, H. J., & Curran, C. (1954). Infrared Absorption by the C≡N Bond in Addition Compounds of Nitriles with Some Inorganic Halides. Journal of the American Chemical Society. Retrieved from [Link]

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• 12. Synthesis and Biological Assessment of Cyanopyridine‐Based 1,3,4‐Oxadiazole Derivatives: Anticancer Potential, Antioxidant Activity, Molecular Docking, and DFT Calculations - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Identification of Novel Cyanopyridones and Pyrido[2,3-d]pyrimidines as Anticancer Agents with Dual VEGFR-2/HER-2 Inhibitory Action: Synthesis, Biological Evaluation and Molecular Docking Studies - PMC [pmc.ncbi.nlm.nih.gov]
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Comparative Reactivity Profile: (6-Cyanopyridin-3-yl)methyl acetate vs. Benzyl acetate

Introduction & Chemical Context

In the development of active pharmaceutical ingredients (APIs), the selection of benzylic protecting groups or structural motifs dictates the downstream synthetic strategy. While benzyl acetate serves as the classical, electronically neutral benchmark for benzylic esters, (6-cyanopyridin-3-yl)methyl acetate represents a highly activated, electron-deficient counterpart. This guide provides a systematic, data-driven comparison of their reactivity, focusing on ester hydrolysis and catalytic reduction, to assist medicinal chemists in predictive route design.

Electronic Profiling & Mechanistic Causality

The reactivity of benzylic acetates is fundamentally governed by the ability of the aromatic ring to modulate electron density at the benzylic carbon and the ester oxygen[1].

• Benzyl Acetate (The Baseline): The phenyl ring is electronically neutral (Hammett

  ). The benzylic carbon is moderately electrophilic, and the benzyl alkoxide leaving group ( ) requires standard, unaccelerated basic conditions for efficient saponification[2].

• (6-Cyanopyridin-3-yl)methyl Acetate (The Activated Electrophile): The pyridine ring exerts a strong inductive (-I) and mesomeric (-M) electron-withdrawing effect, which is further amplified by the cyano group at the 6-position (

  ). This cumulative electron-withdrawing nature effectively lowers the lowest unoccupied molecular orbital (LUMO) of the ester carbonyl, increasing its susceptibility to nucleophilic attack[3]. Furthermore, the resulting (6-cyanopyridin-3-yl)methanolate leaving group is highly stabilized by charge delocalization into the electron-poor ring, significantly lowering the activation energy of the tetrahedral intermediate during (base-catalyzed, acyl-oxygen fission, bimolecular) hydrolysis[4].

Quantitative Reactivity Comparison

The application of the Hammett equation (

) allows us to quantify the expected acceleration in chemical transformations[3]. Alkaline hydrolysis of benzylic acetates typically exhibits a positive reaction constant ( ), indicating that electron-withdrawing groups stabilize the negatively charged transition state[1].

Parameter	Benzyl Acetate	(6-Cyanopyridin-3-yl)methyl Acetate	Causality / Mechanistic Rationale
Aromatic System	0.00	~1.01 (Estimated)	Combined -I/-M effects of the Pyridine N and the -CN group.
Leaving Group	~15.4	~13.5 - 14.0	Electron-withdrawing groups stabilize the transient alkoxide oxygen.
Relative Hydrolysis Rate ( )	1.0	> 15x faster	Lowered activation energy for the tetrahedral intermediate[4].
Solvolysis Rate	Moderate	Extremely Low	Carbocation formation is highly destabilized by the electron-poor pyridine ring.
Reactivity (Benzylic)	Moderate	High	Lowered LUMO energy facilitates direct nucleophilic attack at the benzylic carbon.
Susceptibility to Hydrogenolysis	High (Cleaves to Toluene)	Poor Chemoselectivity	The -CN group is highly susceptible to reduction to a primary amine, competing with C-O cleavage.

Self-Validating Experimental Methodologies

To empirically validate these electronic differences, the following protocols are designed as self-validating systems for parallel execution.

Protocol A: Comparative Alkaline Hydrolysis Kinetics ( )

Objective: To quantitatively monitor the relative rate of ester cleavage.

• Preparation: Prepare a 0.05 M solution of both benzyl acetate and (6-cyanopyridin-3-yl)methyl acetate in a 1:1 mixture of Acetonitrile/Water to ensure complete solubility of both the starting materials and the resulting alcohols.

• Internal Standard Integration: Add biphenyl (0.01 M) to both mixtures. Causality: Biphenyl lacks hydrolyzable groups and provides a constant UV absorbance peak. Normalizing the ester peak areas against biphenyl corrects for any volumetric errors during micro-sampling, ensuring data trustworthiness.

• Initiation: Equilibrate the solutions at 25 °C. Simultaneously add 1.0 equivalent of 0.1 M NaOH (aq) to each flask.

• Sampling & Quenching: Withdraw 50

  aliquots at 5, 15, 30, 60, and 120 minutes. Quench immediately into 950 of 0.1% Trifluoroacetic acid (TFA) in Acetonitrile. Causality: The TFA instantly neutralizes the NaOH, dropping the pH and halting the base-catalyzed hydrolysis, ensuring the HPLC snapshot represents the exact second of sampling.

• Analysis: Analyze via RP-HPLC (C18 column, UV detection at 210 nm). Expected Outcome: The (6-cyanopyridin-3-yl)methyl acetate will show >90% conversion within 15 minutes, whereas benzyl acetate will require >60 minutes to reach similar conversion levels.

Protocol B: Chemoselectivity in Catalytic Hydrogenolysis

Objective: To demonstrate divergent behavior under standard Pd/C reduction conditions.

• Setup: Dissolve 1.0 mmol of the substrate in 10 mL of anhydrous Methanol. Add 10 wt% of 10% Pd/C catalyst.

• Reaction: Purge the reaction vessel with

  (3x), then apply a balloon of gas (1 atm). Stir vigorously at room temperature.

• Monitoring: Monitor the reaction progression via LC-MS. Expected Outcome: Benzyl acetate undergoes clean benzylic C-O cleavage to yield toluene and acetic acid. Conversely, (6-cyanopyridin-3-yl)methyl acetate will exhibit rapid reduction of the nitrile to an aminomethyl group (

  + 4 Da), resulting in a complex mixture and demonstrating the functional group incompatibility of the cyano-pyridine motif under standard hydrogenolysis.

Reactivity Pathway Visualization

Divergent reactivity pathways of benzyl acetate vs. (6-cyanopyridin-3-yl)methyl acetate.

References

• Linear Free Energy Relationships from Rates of Esterification and Hydrolysis of Aliphatic and Ortho-substituted Benzoate Esters - acs.org -1

• Hammett equation - wikipedia.org - 3

• Estimated carboxylic acid ester hydrolysis rate constants for food and beverage aroma compounds - researchgate.net -2

• Estimation of Hydrolysis Rate Constants of Carboxylic Acid Ester and Phosphate Ester Compounds in Aqueous Systems from Molecular Structure by SPARC - epa.gov - 4

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. Hammett equation - Wikipedia [en.wikipedia.org]
• 4. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]

A Senior Application Scientist's Guide to the Chromatographic Separation of (6-Cyanopyridin-3-yl)methyl Acetate Isomers

In the landscape of pharmaceutical development and chemical synthesis, the isomeric purity of active pharmaceutical ingredients (APIs) and their intermediates is not merely a quality metric; it is a fundamental pillar of safety and efficacy. Positional isomers, compounds with the same molecular formula but different arrangements of substituents on a core structure, can exhibit vastly different pharmacological and toxicological profiles. The subject of this guide, (6-Cyanopyridin-3-yl)methyl acetate, is a key structural motif in various synthetic pathways. Its potential positional isomers, such as (2-Cyanopyridin-4-yl)methyl acetate or (5-Cyanopyridin-2-yl)methyl acetate, present a significant analytical challenge due to their similar physicochemical properties.

This guide provides an in-depth comparison of chromatographic techniques for the effective separation of these challenging isomers, grounded in first principles and supported by experimental data. We will explore the nuances of Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC), Hydrophilic Interaction Liquid Chromatography (HILIC), Supercritical Fluid Chromatography (SFC), and Gas Chromatography (GC), offering researchers, scientists, and drug development professionals a comprehensive framework for method development and optimization.

The Analytical Challenge: Understanding the Isomers

The primary challenge in separating positional isomers of cyanopyridinyl methyl acetate lies in their subtle structural differences. These isomers share the same molecular weight and elemental composition, and often exhibit very similar polarities and pKa values. Consequently, achieving baseline resolution requires a chromatographic system with high selectivity, capable of exploiting minor differences in dipole moments, hydrogen bonding capabilities, and steric hindrance. For the purpose of this guide, we will consider the separation of (6-Cyanopyridin-3-yl)methyl acetate from its hypothetical, yet plausible, positional isomers.

Orthogonality in Chromatography: A Pillar of Robust Method Development

A recurring theme in this guide is the principle of orthogonal chromatography.[1][2][3] Orthogonal methods employ different separation mechanisms, providing a more comprehensive impurity profile and increasing the confidence in analytical results.[1][4] For challenging separations, such as those involving isomers, employing two or more orthogonal techniques is often essential to ensure that no co-eluting impurities are overlooked.

Comparative Analysis of Chromatographic Techniques

We will now delve into a comparative analysis of four key chromatographic techniques, evaluating their suitability for the separation of (6-Cyanopyridin-3-yl)methyl acetate isomers.

Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC)

RP-HPLC is the workhorse of the pharmaceutical industry, prized for its robustness and versatility. The separation mechanism is primarily based on hydrophobic interactions between the analytes and a non-polar stationary phase.

Expertise & Experience: For pyridine derivatives, which are basic compounds, peak tailing can be a significant issue due to interactions with residual silanol groups on the silica-based stationary phase.[5] To counteract this, several strategies are employed. The use of a low-pH mobile phase protonates the silanol groups, reducing their interaction with the basic analytes. Alternatively, adding a competing base to the mobile phase can shield the analytes from the active sites. Modern, end-capped columns with high-purity silica also minimize these secondary interactions.

Method Performance Comparison:

Parameter	C18 Column	Phenyl-Hexyl Column	Polar-Embedded Column
Selectivity	Moderate	Good	Excellent
Peak Shape	Good (with mobile phase additives)	Very Good	Excellent
Retention	Dependent on hydrophobicity	Enhanced for aromatic compounds	Balanced retention of polar and non-polar analytes
Best For	General-purpose screening	Isomers with differing aromaticity	Polar isomers and minimizing peak tailing

Experimental Protocol: RP-HPLC

• Instrumentation: UHPLC system with a UV detector.

• Column: Phenyl-Hexyl column (e.g., 4.6 x 150 mm, 3.5 µm).

• Mobile Phase A: 0.1% Formic acid in Water.

• Mobile Phase B: 0.1% Formic acid in Acetonitrile.

• Gradient: 10-50% B over 15 minutes.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 35 °C.

• Detection: UV at 270 nm.

• Injection Volume: 5 µL.

Causality Behind Choices:

• Phenyl-Hexyl Column: Chosen for its alternative selectivity compared to a standard C18 phase. The phenyl ligands can induce dipole-dipole and pi-pi interactions, which are beneficial for separating aromatic isomers.

• Formic Acid: Acts as a mobile phase modifier to improve peak shape by protonating the pyridine nitrogen and minimizing silanol interactions.[5]

Hydrophilic Interaction Liquid Chromatography (HILIC)

HILIC is an excellent orthogonal technique to RP-HPLC, particularly for polar compounds that are poorly retained in reversed-phase systems.[6] The separation is based on the partitioning of analytes between a water-enriched layer on the surface of a polar stationary phase and a less polar mobile phase.

Expertise & Experience: For pyridine derivatives, HILIC offers a unique selectivity based on hydrogen bonding and dipole-dipole interactions. The choice of stationary phase is critical. Amide, cyano, and bare silica phases can all provide different selectivities. Mobile phase composition, particularly the type and concentration of buffer, significantly influences retention and selectivity.

Method Performance Comparison:

Parameter	Bare Silica Column	Amide-Bonded Column	Cyano-Bonded Column
Selectivity	High for polar isomers	Excellent, balanced interactions	Good, alternative selectivity
Peak Shape	Good (with appropriate buffer)	Excellent	Very Good
Retention	Strong for polar compounds	Modulated retention	Less retentive than silica or amide
Best For	Highly polar isomers	General-purpose HILIC	Isomers with moderate polarity

Experimental Protocol: HILIC

• Instrumentation: UHPLC system with a UV detector.

• Column: Amide-bonded column (e.g., 2.1 x 100 mm, 1.7 µm).

• Mobile Phase A: 95:5 Acetonitrile:Water with 10 mM Ammonium Acetate, pH 5.8.

• Mobile Phase B: 50:50 Acetonitrile:Water with 10 mM Ammonium Acetate, pH 5.8.

• Gradient: 0-20% B over 10 minutes.

• Flow Rate: 0.4 mL/min.

• Column Temperature: 40 °C.

• Detection: UV at 270 nm.

• Injection Volume: 2 µL.

Causality Behind Choices:

• Amide-Bonded Column: Provides a good balance of hydrogen bonding and dipole-dipole interactions, often resulting in excellent peak shapes for basic compounds.

• Ammonium Acetate Buffer: Essential for controlling the ionic strength and pH of the mobile phase, which directly impacts retention and selectivity in HILIC. It also ensures good peak shapes.

Supercritical Fluid Chromatography (SFC)

SFC is a powerful technique that uses a supercritical fluid, typically carbon dioxide, as the mobile phase. It is often considered a normal-phase technique and provides a high degree of orthogonality to RP-HPLC.[6][7]

Expertise & Experience: SFC is particularly well-suited for the separation of isomers and chiral compounds. The low viscosity of the mobile phase allows for high flow rates and fast analysis times. For pyridine derivatives, specialized stationary phases, such as those with pyridine-based ligands, can offer exceptional selectivity without the need for basic additives in the mobile phase.[8][9][10]

Method Performance Comparison:

Parameter	Bare Silica Column	2-Ethylpyridine Column	Chiral Stationary Phase
Selectivity	Good for positional isomers	Excellent for basic isomers	For enantiomeric separation (if applicable)
Peak Shape	Moderate (may require additives)	Excellent	Excellent
Analysis Time	Fast	Very Fast	Fast
Best For	General screening of isomers	High-throughput analysis of basic isomers	Chiral purity determination

Experimental Protocol: SFC

• Instrumentation: SFC system with a UV detector and back-pressure regulator.

• Column: 2-Ethylpyridine column (e.g., 3.0 x 100 mm, 2.5 µm).

• Mobile Phase A: Supercritical CO2.

• Mobile Phase B: Methanol.

• Gradient: 5-30% B over 5 minutes.

• Flow Rate: 3.0 mL/min.

• Back Pressure: 150 bar.

• Column Temperature: 40 °C.

• Detection: UV at 270 nm.

• Injection Volume: 1 µL.

Causality Behind Choices:

• 2-Ethylpyridine Column: This stationary phase is specifically designed for the analysis of basic compounds in SFC. It provides excellent peak shapes and unique selectivity for pyridine-containing molecules.[9][10]

• Methanol Co-solvent: A polar modifier is necessary to increase the elution strength of the mobile phase and achieve reasonable retention times for polar analytes.

Gas Chromatography (GC)

GC is a powerful technique for the separation of volatile and thermally stable compounds. The separation is based on the partitioning of analytes between a gaseous mobile phase and a liquid or solid stationary phase.

Expertise & Experience: For (6-Cyanopyridin-3-yl)methyl acetate and its isomers, GC is a viable option provided the compounds have sufficient volatility and thermal stability. The choice of the stationary phase is critical for achieving selectivity. A mid-polarity phase, such as one containing a percentage of phenyl and cyanopropyl groups, can provide the necessary selectivity for positional isomers.

Method Performance Comparison:

Parameter	5% Phenyl-methylpolysiloxane	50% Phenyl-methylpolysiloxane	Wax-type (PEG) Column
Selectivity	Good for general-purpose analysis	Excellent for aromatic isomers	High for polar compounds
Thermal Stability	High	Moderate	Lower
Best For	Robust, routine analysis	High-resolution separation of isomers	Highly polar isomers (if thermally stable)

Experimental Protocol: GC

• Instrumentation: Gas chromatograph with a Flame Ionization Detector (FID) or Mass Spectrometer (MS).

• Column: 50% Phenyl-methylpolysiloxane (e.g., 30 m x 0.25 mm, 0.25 µm).

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• Inlet Temperature: 250 °C.

• Split Ratio: 50:1.

• Oven Program: 150 °C (hold 1 min), ramp to 250 °C at 10 °C/min, hold 5 min.

• Detector Temperature: 280 °C (FID).

• Injection Volume: 1 µL.

Causality Behind Choices:

• 50% Phenyl-methylpolysiloxane Column: The high phenyl content of this stationary phase enhances selectivity towards aromatic positional isomers through pi-pi interactions.

• Temperature Programming: A temperature gradient is essential for eluting the isomers with good peak shape and in a reasonable timeframe.

Visualizing the Workflow

A systematic approach to method development is crucial for efficiently achieving the desired separation. The following workflow illustrates a logical progression from initial screening to final method optimization.

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Safety & Regulatory Compliance

A Guide to the Safe and Compliant Disposal of (6-Cyanopyridin-3-YL)methyl acetate

This document provides a comprehensive, step-by-step guide for the proper disposal of (6-Cyanopyridin-3-YL)methyl acetate, a compound requiring meticulous handling due to its dual chemical nature. As a substituted cyanopyridine, it carries the inherent hazards of organic cyanides, while the methyl acetate group introduces considerations related to flammability and ester reactivity. This guide is designed for researchers, scientists, and drug development professionals to ensure that disposal procedures are conducted safely, responsibly, and in compliance with regulatory standards.

Disclaimer: This guide is based on general principles of laboratory safety and hazardous waste management. It is not a substitute for the specific Safety Data Sheet (SDS) provided by the manufacturer for the exact compound you are using. Always consult your institution's Environmental Health and Safety (EHS) department and adhere to all local, state, and federal regulations, which supersede any general guidance provided herein.

Part 1: Hazard Profile and Risk Assessment

The primary challenge in managing (6-Cyanopyridin-3-YL)methyl acetate waste stems from its composite structure. Understanding its constituent hazards is the first step in a robust disposal plan.

• Cyanopyridine Moiety: The presence of the nitrile (-C≡N) group on the pyridine ring classifies this compound as an organic cyanide. Organic cyanides can be toxic and, most critically, can react with acids to generate highly toxic hydrogen cyanide (HCN) gas.[1][2] Work with cyanides should never be performed by individuals working alone.[3] Access to areas where they are used should be restricted.[1]

• Methyl Acetate Moiety: The methyl acetate functional group contributes to the compound's overall properties. Methyl acetate itself is a highly flammable liquid with a low flash point.[4][5][6] While the properties of the complete molecule may differ, it is prudent to treat the waste as potentially flammable.

Assumed Hazard and Precautionary Data

Since a specific, comprehensive SDS for (6-Cyanopyridin-3-YL)methyl acetate is not universally available, the following table synthesizes data from related compounds—cyanopyridines and methyl acetate—to establish a precautionary hazard profile.

Hazard Category	Associated Risks & GHS Information	Rationale and Causality
Acute Toxicity	GHS07 (Exclamation Mark) H302: Harmful if swallowed. H315: Causes skin irritation. H335: May cause respiratory irritation.[7]	The cyanopyridine structure is associated with these health hazards.
Eye Damage/Irritation	GHS07 (Exclamation Mark) H319: Causes serious eye irritation.[4][7]	Both cyanopyridines and acetate esters are known eye irritants.
Flammability	GHS02 (Flame) H225: Highly flammable liquid and vapor (precautionary).[4][5]	Based on the methyl acetate component. While the solid-state of the parent compound may reduce this risk, vapors and solutions should be handled as flammable.
Reactivity	Extreme Danger with Acids Contact with acids liberates highly toxic hydrogen cyanide gas.[2][8]	This is the most critical chemical incompatibility for any cyanide-containing compound.

Part 2: Pre-Disposal Operations: Handling and Segregation

Safe disposal begins long before the waste container is full. It starts with the correct handling and segregation of every milligram of waste generated. All handling of (6-Cyanopyridin-3-YL)methyl acetate, including weighing and preparing solutions or waste, must be conducted within a certified chemical fume hood to prevent inhalation exposure.[2][3]

Personal Protective Equipment (PPE)

Before handling the compound or its waste, the following minimum PPE is required:

• Chemical-resistant gloves: Nitrile gloves are a common choice, but consult a glove compatibility chart for extended contact.

• Safety goggles: Must provide a complete seal around the eyes. A face shield is recommended for splash hazards.

• Laboratory coat: To protect from skin contact.

Waste Segregation: A Critical Protocol

Proper segregation is the cornerstone of preventing dangerous chemical reactions in waste containers. (6-Cyanopyridin-3-YL)methyl acetate waste must never be mixed with other waste streams. It must be collected in a dedicated container. The logic of this segregation is paramount for safety.

Caption: Waste segregation workflow for (6-Cyanopyridin-3-YL)methyl acetate.

Part 3: Step-by-Step Disposal Protocol

Follow this systematic procedure for the collection and disposal of waste containing (6-Cyanopyridin-3-YL)methyl acetate.

Step 1: Waste Characterization

The waste must be classified as Hazardous Chemical Waste . Specifically, it is a cyanide-containing organic solid or solution. This classification dictates all subsequent handling and disposal steps.

Step 2: Containerization

• Select an Appropriate Container: Use a dedicated, leak-proof container made of a compatible material such as high-density polyethylene (HDPE) or amber glass.[9] The container must have a secure, screw-top cap.

• Separate Waste Forms: Do not mix solid and liquid waste in the same container.[2][3] Use separate, clearly labeled containers if you generate both forms.

• Use Secondary Containment: The primary waste container should always be stored within a larger, chemically resistant secondary container (such as a plastic tub) to contain any potential leaks.[10][11]

Step 3: Labeling

Proper labeling is a regulatory requirement and is critical for the safety of all personnel. As soon as the first drop of waste is added, the container must be labeled.[10] The label must be clear, legible, and include the following information:

• The words "Hazardous Waste" [3][9]

• The full chemical name: "(6-Cyanopyridin-3-YL)methyl acetate"

• A clear warning: "Cyanide-Containing Waste – Do Not Mix with Acids" [3]

• An accumulation start date.[10]

• The relevant hazard pictograms (GHS07, GHS02).

Step 4: Temporary On-Site Storage

Store the sealed and labeled waste container in a designated satellite accumulation area within or near the laboratory. This area must be:

• In a well-ventilated location, preferably inside a designated cabinet for hazardous waste.[12]

• Away from all acids, strong bases, and oxidizing agents.

• Stored below eye level.[11]

• Under the control of laboratory personnel.

Step 5: Arranging for Final Disposal

Never attempt to treat or dispose of this waste yourself.

• Contact EHS: Once the container is approaching full, or before it has been stored for an excessive period (consult your institutional limits), contact your Environmental Health & Safety (EHS) department.[10]

• Schedule Pickup: Follow your institution's procedures to schedule a hazardous waste pickup.[2] Only trained EHS professionals or their licensed contractors are permitted to transport and dispose of this waste at an approved facility.[7][13]

Part 4: Emergency Procedures for Spills and Decontamination

Accidents require immediate and correct action. All procedures should be performed while wearing full PPE.

Spill Management

• Small Spill (Inside a Chemical Fume Hood):

  • Alert personnel in the immediate area.

  • Use a chemical spill kit with an inert absorbent material (e.g., vermiculite, sand, or commercial sorbent pads) to cover the spill. Do not use combustible materials like paper towels as the primary absorbent.

  • Carefully collect the absorbed material using non-sparking tools and place it into a dedicated, sealable container for hazardous waste disposal.[9]

  • Proceed to the decontamination steps below.[2][11]

• Large Spill or Any Spill Outside a Fume Hood:

  • EVACUATE: Immediately evacuate the laboratory, alerting all others in the area.[2]

  • ISOLATE: Close the laboratory doors and prevent re-entry.

  • ALERT: Call your institution's emergency number and the EHS department from a safe location. Provide details on the chemical spilled and the location. Do not attempt to clean it up yourself.

Decontamination Protocol

For surfaces, glassware, and equipment contaminated with (6-Cyanopyridin-3-YL)methyl acetate, a two-step cleaning process within a fume hood is required to neutralize the cyanide hazard.[2][3][11]

• Initial Decontamination: Gently wipe all contaminated surfaces with a pH 10 buffer solution. This alkaline condition helps to prevent the formation of HCN.

• Oxidative Decontamination: Following the buffer wipe, clean the same surfaces with a freshly prepared 10% bleach (sodium hypochlorite) solution. Allow a contact time of at least 15-30 minutes.

• Final Rinse: Thoroughly rinse the surfaces with water.

• Waste Collection: All materials used for decontamination (wipes, pads, gloves, rinse solutions) are considered hazardous cyanide-containing waste and must be collected in the designated hazardous waste container for disposal.[2][3]

Conclusion

The disposal of (6-Cyanopyridin-3-YL)methyl acetate is a manageable but high-stakes process that demands respect for its chemical properties. The core principles of this guide—thorough hazard assessment, meticulous segregation from acids, proper containerization and labeling, and adherence to institutional EHS protocols—form a self-validating system for safety and compliance. By understanding the causality behind each step, laboratory professionals can ensure the protection of themselves, their colleagues, and the environment.

References

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• ChemScene. (n.d.). Methyl 2-(6-cyanopyridin-3-yl)acetate.
• Thermo Fisher Scientific. (2025, December 22). Safety Data Sheet for 3-Cyanopyridine.
• University of St Andrews. (n.d.). Cyanides and nitriles, use and disposal.
• University of California, Santa Cruz. (2018, June 20). SOP for the safe use of cyanide compounds.
• Thermo Fisher Scientific. (2025, September 15). Safety Data Sheet for 3-Pyridinecarbonitrile.
• TCI Chemicals. (2025, September 22). Safety Data Sheet for Methyl Acetate.
• Agilent Technologies. (2019, March 25). Safety Data Sheet for Methyl Acetate.
• Stanford University Environmental Health & Safety. (n.d.). Information on Cyanide Compounds.
• ChemScene. (n.d.). Cyano(pyridin-3-yl)methyl acetate.
• BenchChem. (n.d.). Proper Disposal of Ethyl 2-(4-phenylcyclohexylidene)acetate: A General Guide for Laboratory Professionals.
• Echemi. (2023, December 20). METHYL 6-CYANOPYRIDINE-3-CARBOXYLATE CAS NO. 89809-65-4.
• Studio Q Photography. (n.d.). KCN - Potassium Cyanide Handling.
• Chemos GmbH & Co.KG. (2019, October 28). Safety Data Sheet: Methyl cyanoacetate.
• PENTA. (2025, April 23). Safety Data Sheet: Methyl acetate.
• Vanderbilt University Medical Center. (n.d.). Laboratory Guide for Managing Chemical Waste.
• MilliporeSigma. (n.d.). Methyl 2-(3-cyanopyridin-4-yl)acetate.
• Helmholtz Centre for Environmental Research (UFZ). (2020, April 2). A safety and chemical disposal guideline for Minilab users.
• Wikipedia. (n.d.). Methyl acetate.
• Dartmouth College Environmental Health and Safety. (n.d.). Cyanide Salts.
• University of Canterbury. (2025, March 21). Laboratory Chemical Waste Handling and Disposal Guidelines.
• U.S. Environmental Protection Agency. (n.d.). Hazardous Waste Listings.
• Physikalisch-Technische Bundesanstalt. (n.d.). Chemical Waste Management for Laboratories.
• U.S. Environmental Protection Agency. (2021, November 19). Hazardous Waste Generator Regulations.
• American Society of Health-System Pharmacists (ASHP). (n.d.). EPA Final Rule: Management Standards for Hazardous Waste Pharmaceuticals and Amendment to the P075 Listing for Nicotine.
• U.S. Environmental Protection Agency. (2026, January 22). Management of Hazardous Waste Pharmaceuticals.
• U.S. Environmental Protection Agency. (n.d.). Management of Hazardous Waste Pharmaceuticals OTC Nicotine Exemption & Subpart P.

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A Researcher's Guide to Personal Protective Equipment for Handling (6-Cyanopyridin-3-YL)methyl acetate

This guide provides essential safety protocols and logistical information for the handling and disposal of (6-Cyanopyridin-3-YL)methyl acetate. As a compound utilized in specialized research and drug development, understanding its potential hazards is paramount to ensuring laboratory safety. This document moves beyond a simple checklist, offering a procedural framework grounded in risk assessment to build a self-validating system of safety for all personnel.

Hazard Assessment: Understanding the Risk Profile

While a comprehensive, peer-reviewed toxicological profile for (6-Cyanopyridin-3-YL)methyl acetate is not widely published, a robust safety plan can be formulated by examining its structural components: a cyanopyridine ring and a methyl acetate group. Analogous compounds present a range of hazards that must be assumed to be present in the target molecule.

The primary threats associated with compounds of this nature include acute toxicity if ingested, inhaled, or absorbed through the skin, as well as significant irritation to the skin, eyes, and respiratory system.[1][2][3] The methyl acetate component also suggests a degree of flammability.[4][5]

Table 1: Summary of Potential Hazards and Required PPE

Potential Hazard	Route of Exposure	Health Effect	Required Engineering Control & PPE
Acute Toxicity	Inhalation, Dermal, Oral	Harmful if inhaled, absorbed through skin, or swallowed.[3]	Fume Hood, Nitrile or Butyl Rubber Gloves, Lab Coat, Eye Protection
Serious Eye Irritation	Eyes	Causes significant irritation, potentially leading to damage.[2][4][5][6]	Chemical Safety Goggles, Face Shield (for splash risk)
Skin Irritation	Dermal	Causes skin irritation; repeated contact may lead to dryness or cracking.[2][4]	Chemical-Resistant Gloves, Lab Coat
Respiratory Irritation	Inhalation	May cause irritation to the respiratory tract.[2][5]	Fume Hood, Respirator (if ventilation is inadequate)
Organ Toxicity & Dizziness	Inhalation	May cause drowsiness, dizziness, or damage to the nervous system upon single exposure.[5][6]	Fume Hood
Flammability	Heat, Sparks, Open Flames	Assumed to be a flammable liquid and vapor.[4][5]	Use in a well-ventilated area away from ignition sources. Use spark-proof tools and ground equipment.

Core Protective Equipment: Your First Line of Defense

All handling of (6-Cyanopyridin-3-YL)methyl acetate, from initial receipt to final disposal, must be conducted within a certified chemical fume hood to mitigate inhalation risks. The following PPE is mandatory.

• Hand Protection: Chemical-resistant gloves are essential. Given the compound's structure, butyl rubber gloves are a strong recommendation for prolonged contact.[4] For tasks with lower splash risk, double-gloving with nitrile gloves is an acceptable alternative. Always inspect gloves for tears or punctures before use.

• Eye and Face Protection: At a minimum, wear splash-proof chemical safety goggles that conform to EN 166 standards.[4] When handling larger quantities (>50 mL) or performing operations with a heightened risk of splashing, a full-face shield must be worn over the safety goggles.

• Protective Clothing: A flame-retardant lab coat is required to protect against skin contact and in the event of a fire. Ensure the lab coat is fully buttoned and the sleeves are not rolled up. For tasks involving significant potential for splashing, a chemically resistant apron should be worn over the lab coat.[4]

• Footwear: Closed-toe shoes are mandatory in any laboratory setting. Do not handle this chemical while wearing perforated shoes, sandals, or cloth-based footwear.

Operational Plan: A Step-by-Step PPE Workflow

Adherence to a strict procedural workflow is critical for safety. This protocol minimizes the risk of contamination and exposure.

Step 1: Pre-Operational Safety Check

• Verify Fume Hood Certification: Ensure the chemical fume hood has been certified within the last year and is functioning correctly.

• Locate Safety Equipment: Confirm the location and accessibility of the nearest safety shower and eyewash station.[4]

• Assemble All Materials: Place the chemical, all necessary lab equipment, and a dedicated waste container inside the fume hood before beginning.

• Don PPE: Put on your lab coat, followed by safety goggles, and finally, your gloves. If double-gloving, don the inner pair first.

Step 2: During Handling

• Work Within the Hood: Keep the sash at the lowest practical height and perform all manipulations at least six inches inside the hood.

• Avoid Contamination: Should a glove become contaminated, remove it immediately using the proper technique, dispose of it in the designated waste container, and don a new glove.

• Immediate Spill Response: For minor spills inside the fume hood, absorb the material with a non-flammable absorbent like sand or diatomaceous earth.[6] The clean-up material should be treated as hazardous waste.

Step 3: Post-Operational Procedure (Doffing)

The order of PPE removal is critical to prevent cross-contamination.

• Gloves: Remove gloves first. If using two pairs, remove the outer pair.

• Lab Coat: Remove the lab coat, turning it inside out as you do so to contain any surface contamination.

• Goggles/Face Shield: Remove eye and face protection last.

• Final Gloves & Handwashing: Remove the final pair of gloves and immediately wash your hands thoroughly with soap and water.[1][6]

Caption: PPE selection and procedural workflow for handling hazardous chemicals.

Disposal Plan: Managing Contaminated Materials

Proper disposal is a critical final step in the safety workflow. Failure to adhere to these guidelines can endanger support staff and environmental services.

• Chemical Waste: Unused or waste (6-Cyanopyridin-3-YL)methyl acetate and any solutions containing it must be collected in a designated, sealed, and clearly labeled hazardous waste container. Never dispose of this chemical down the drain.[4]

• Contaminated Solids: All disposable items that have come into contact with the chemical, including gloves, absorbent pads, and pipette tips, must be placed in a sealed container labeled "Hazardous Solid Waste."

• Disposal Protocol: All waste must be disposed of through your institution's licensed waste disposal program in accordance with all local and national regulations.[5][7]

By integrating this comprehensive PPE and handling strategy into your daily laboratory operations, you create a robust and defensible safety culture that protects researchers and ensures the integrity of your work.

References

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